Irbesartan-d4

• CAS: 1216883-23-6

Core Science & Biosynthesis

what is Irbesartan-d4 and its primary use in research

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of Irbesartan-d4, a deuterated analog of the angiotensin II receptor antagonist, Irbesartan. Its primary application in research is as an internal standard for the quantitative analysis of Irbesartan in biological matrices, a critical component of pharmacokinetic and bioequivalence studies.

Core Concepts: The Role of Deuterated Internal Standards

In analytical chemistry, particularly in liquid chromatography-mass spectrometry (LC-MS/MS), an internal standard is a compound added in a constant amount to samples, calibration standards, and quality control samples. The ideal internal standard is chemically and physically similar to the analyte but can be distinguished by the analytical instrument. Isotopically labeled compounds, such as Irbesartan-d4, are considered the gold standard for internal standards in mass spectrometry.

Irbesartan-d4 possesses the same chemical structure and properties as Irbesartan, ensuring it behaves similarly during sample preparation, chromatography, and ionization. However, the four deuterium atoms increase its molecular weight, allowing it to be differentiated from the unlabeled Irbesartan by the mass spectrometer. This co-elution and differential detection enable precise and accurate quantification by correcting for variations in sample extraction, injection volume, and matrix effects.

Primary Use in Research: Pharmacokinetic and Bioanalytical Assays

Irbesartan-d4 is predominantly used as an internal standard in the development and validation of bioanalytical methods for the quantification of Irbesartan in biological samples like plasma and urine.[1][2] These methods are fundamental to pharmacokinetic studies, which investigate the absorption, distribution, metabolism, and excretion (ADME) of a drug. Accurate quantification of Irbesartan is crucial for determining key pharmacokinetic parameters such as peak plasma concentration (Cmax), time to reach peak concentration (Tmax), and the area under the concentration-time curve (AUC).

Quantitative Data for Bioanalytical Methods

The following table summarizes typical quantitative parameters for the analysis of Irbesartan using Irbesartan-d4 as an internal standard with LC-MS/MS.

Parameter	Irbesartan	Irbesartan-d4 (Internal Standard)	Reference
Precursor Ion (m/z)	429.1	433.5	[2]
Product Ion (m/z)	206.9	193.0	[3][4]
Ionization Mode	Positive or Negative Electrospray (ESI)	Positive or Negative Electrospray (ESI)	[4][5]

Experimental Protocols

A validated LC-MS/MS method is essential for the reliable quantification of Irbesartan in biological samples. Below is a representative experimental protocol.

Sample Preparation: Protein Precipitation

• To 100 µL of human plasma in a microcentrifuge tube, add 50 µL of the internal standard working solution (Irbesartan-d4 in methanol).

• Add 300 µL of acetonitrile to precipitate the plasma proteins.

• Vortex the mixture for 1 minute.

• Centrifuge the samples at 10,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried residue in 200 µL of the mobile phase.

• Inject an aliquot (typically 5-20 µL) into the LC-MS/MS system.

Liquid Chromatography Conditions

• Column: A C18 reversed-phase column (e.g., Hypersil GOLD 100 x 4.6 mm, 5 µm) is commonly used.[6]

• Mobile Phase: A typical mobile phase consists of a mixture of an aqueous component (e.g., 0.1% formic acid in water) and an organic solvent (e.g., methanol or acetonitrile) in an isocratic or gradient elution.[2][6]

• Flow Rate: A flow rate of 0.5-1.0 mL/min is generally employed.[4][6]

• Column Temperature: The column is typically maintained at a constant temperature, for instance, 40°C.[6]

Mass Spectrometry Conditions

• Ionization: Electrospray ionization (ESI) in either positive or negative ion mode is used.

• Detection: The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode.

• MRM Transitions:

  • Irbesartan: Monitor the transition from the precursor ion (e.g., m/z 429.1) to a specific product ion (e.g., m/z 206.9).[3]

  • Irbesartan-d4: Monitor the transition from its precursor ion (e.g., m/z 433.5) to a characteristic product ion (e.g., m/z 193.0).[2][4]

Visualizations

Experimental Workflow

Caption: Experimental workflow for the quantification of Irbesartan in plasma using Irbesartan-d4.

Signaling Pathway: Renin-Angiotensin-Aldosterone System (RAAS)

Irbesartan is an angiotensin II receptor blocker (ARB).[7] It exerts its therapeutic effect by selectively blocking the AT1 receptor in the Renin-Angiotensin-Aldosterone System (RAAS), a critical regulator of blood pressure and cardiovascular function.[7][8]

Caption: Mechanism of action of Irbesartan within the Renin-Angiotensin-Aldosterone System.

References

• 1. LC-MS/MS ASSAY FOR IRBESARTAN IN HUMAN PLASMA USING SOLID PHASE EXTRACTION TECHNIQUE: A PHARMACOKINETIC STUDY | Semantic Scholar [semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. A rapid LC-MS/MS method for simultaneous determination of berberine and irbesartan in rat plasma: Application to the drug-drug pharmacokinetic interaction study after oral administration in rats [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Determination of Irbesartan in Human Plasma by Liquid Chromatography-Tandem Mass Spectrometry [journal11.magtechjournal.com]
• 6. jocpr.com [jocpr.com]
• 7. What is the mechanism of Irbesartan? [synapse.patsnap.com]
• 8. Renin–angiotensin system - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to Irbesartan-d4: Properties, Structure, and Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Irbesartan-d4, a deuterated analog of the angiotensin II receptor antagonist, Irbesartan. This document details its chemical and physical properties, structure, and primary applications, with a focus on its use as an internal standard in pharmacokinetic and bioanalytical studies.

Core Chemical and Physical Properties

Irbesartan-d4 is a stable isotope-labeled version of Irbesartan, where four hydrogen atoms on the phenyl ring of the biphenyl-methyl group have been replaced with deuterium.[1][2] This isotopic labeling makes it an ideal internal standard for the quantification of Irbesartan in biological matrices using mass spectrometry-based methods.[2][3]

The key chemical and physical properties of Irbesartan-d4 are summarized in the table below for easy reference and comparison.

Property	Value	Citations
IUPAC Name	3-((2'-(1H-Tetrazol-5-yl)-[1,1'-biphenyl]-4-yl-2,3,5,6-d4)methyl)-2-butyl-1,3-diazaspiro[4.4]non-1-en-4-one	[1]
CAS Number	1216883-23-6	[1][2][3][4]
Molecular Formula	C₂₅H₂₄D₄N₆O	[2][3][4]
Molecular Weight	432.55 g/mol , 432.6 g/mol	[3][4][5]
Physical Form	A solid; White to Off-White Solid	[2][6]
Purity	≥99% deuterated forms (d₁-d₄); >95% (HPLC)	[2][4]
Solubility	DMSO: ≥ 14 mg/mL; Methanol: Soluble (with heating); Ethanol: ≥ 0.5 mg/mL; DMF: ≥ 20 mg/mL	[2]
Storage Conditions	Store at -20°C for short-term (1 month); Store at -80°C for long-term (6 months); Refrigerator (2-8°C) for long-term storage	[1]
Unlabeled CAS Number	138402-11-6	[4]
Synonyms	BMS-186295-d4, SR-47436-d4, Aprovel-d4

Chemical Structure

Irbesartan-d4 shares the same fundamental structure as its parent compound, Irbesartan. The key distinction is the incorporation of four deuterium atoms on the benzyl ring, which provides a distinct mass-to-charge ratio (m/z) for mass spectrometric detection without significantly altering its chemical behavior or chromatographic retention time.

Structure of Irbesartan-d4:

• Core: A spirocyclic imidazole derivative connected to a biphenyl-tetrazole moiety.

• Isotopic Labeling: The four deuterium atoms are located at the 2', 3', 5', and 6' positions of the phenyl group attached to the methyl linker.[2]

Mechanism of Action of Parent Compound: Irbesartan

Irbesartan is a potent and selective antagonist of the angiotensin II type 1 (AT1) receptor (Ki = 1.3 nM).[2] It functions by blocking the renin-angiotensin-aldosterone system (RAAS), a critical pathway in blood pressure regulation. By inhibiting the binding of angiotensin II to the AT1 receptor, Irbesartan prevents vasoconstriction, aldosterone release, and other pressor effects, ultimately leading to a reduction in blood pressure.[1][7][8] This mechanism makes it an effective treatment for hypertension and diabetic nephropathy.[1][9]

The following diagram illustrates the Renin-Angiotensin System and the point of intervention by Irbesartan.

Caption: Irbesartan blocks the AT1 receptor, preventing Angiotensin II binding.

Experimental Protocols and Applications

The primary application of Irbesartan-d4 is as a stable isotope-labeled internal standard (SIL-IS) for the accurate quantification of Irbesartan in complex biological samples, such as plasma or urine, via Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).[2][3][5]

General Bioanalytical Workflow using LC-MS/MS

The use of a SIL-IS like Irbesartan-d4 is critical for correcting for variability during sample preparation and analysis, ensuring high accuracy and precision.[10]

The diagram below outlines a typical workflow for quantifying Irbesartan using Irbesartan-d4.

Caption: Workflow for quantifying Irbesartan using Irbesartan-d4 as an internal standard.

Detailed Experimental Method: LC-MS/MS Quantification

While specific parameters vary between laboratories, a representative protocol for the quantification of Irbesartan in human plasma is detailed below. This method is based on common practices for bioanalytical assays.[10][11]

1. Preparation of Stock and Working Solutions:

• Irbesartan Stock: Accurately weigh and dissolve Irbesartan standard in a suitable solvent (e.g., methanol) to prepare a 1 mg/mL stock solution.

• Irbesartan-d4 Stock (IS): Prepare a 1 mg/mL stock solution of Irbesartan-d4 in methanol.

• Working Solutions: Serially dilute the stock solutions with a methanol/water mixture to create calibration curve standards and quality control (QC) samples at various concentrations. The IS working solution is typically prepared at a fixed concentration (e.g., 100 ng/mL).

2. Sample Preparation (Solid Phase Extraction - SPE):

• To a 100 µL aliquot of plasma sample (calibration standard, QC, or unknown), add 50 µL of the Irbesartan-d4 internal standard working solution.[10]

• Vortex the mixture.

• Add a buffer (e.g., 0.2 N sodium hydroxide) to alkalinize the sample, then vortex and centrifuge.[10]

• Load the supernatant onto a pre-conditioned SPE cartridge (e.g., Oasis HLB).

• Wash the cartridge with a weak organic solvent to remove interferences.

• Elute the analytes (Irbesartan and Irbesartan-d4) with a strong organic solvent (e.g., methanol).

• Evaporate the eluate to dryness under a stream of nitrogen.

• Reconstitute the residue in a specific volume (e.g., 250 µL) of the mobile phase.[10]

3. LC-MS/MS Conditions:

• Chromatographic System: High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Column: A C18 reverse-phase column is commonly used.

• Mobile Phase: A gradient of an aqueous solvent (e.g., water with 0.1% formic acid) and an organic solvent (e.g., acetonitrile or methanol with 0.1% formic acid).

• Flow Rate: Typical flow rates range from 0.2 to 0.6 mL/min.

• Injection Volume: 5-10 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

• Ionization: Electrospray Ionization (ESI) in positive mode.

• MRM Transitions (Example):

  • Irbesartan: Q1: 429.2 -> Q3: 207.1

  • Irbesartan-d4: Q1: 433.2 -> Q3: 211.1

4. Data Analysis and Quantification:

• Integrate the peak areas for both Irbesartan and Irbesartan-d4 for each sample.

• Calculate the peak area ratio (Irbesartan / Irbesartan-d4).

• Construct a calibration curve by plotting the peak area ratio against the known concentration of the calibration standards.

• Determine the concentration of Irbesartan in the unknown samples by interpolating their peak area ratios from the calibration curve.

Logical Relationship and Application Context

The utility of Irbesartan-d4 is fundamentally tied to its relationship with the non-labeled parent drug. The diagram below clarifies this relationship and its central role in pharmacokinetic studies, which are essential in drug development to understand a drug's absorption, distribution, metabolism, and excretion (ADME).[1]

Caption: Irbesartan-d4 serves as an ideal internal standard for quantifying Irbesartan.

References

• 1. clearsynth.com [clearsynth.com]
• 2. caymanchem.com [caymanchem.com]
• 3. hexonsynth.com [hexonsynth.com]
• 4. Irbesartan-d4 | CAS 1216883-23-6 | LGC Standards [lgcstandards.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Irbesartan Impurity 14-d4 | CymitQuimica [cymitquimica.com]
• 7. researchgate.net [researchgate.net]
• 8. The value of irbesartan in the management of hypertension - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Long-term use and tolerability of irbesartan for control of hypertension - PMC [pmc.ncbi.nlm.nih.gov]
• 10. fda.gov [fda.gov]
• 11. One moment, please... [ijpsm.com]

An In-depth Technical Guide to the Core Differences Between Irbesartan and Irbesartan-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the distinctions between Irbesartan and its deuterated analog, Irbesartan-d4. The focus is on the structural, physicochemical, and analytical differences, with a particular emphasis on the application of Irbesartan-d4 in quantitative bioanalysis.

Introduction: The Significance of Isotopic Labeling

Irbesartan is a potent, long-acting, non-peptide angiotensin II receptor antagonist, widely prescribed for the treatment of hypertension. Irbesartan-d4 is a stable isotope-labeled version of Irbesartan, where four hydrogen atoms have been replaced by deuterium atoms. This seemingly subtle modification has profound implications for its application in analytical chemistry, particularly in pharmacokinetic and bioequivalence studies. The primary role of Irbesartan-d4 is to serve as an internal standard in mass spectrometry-based assays for the precise quantification of Irbesartan in biological matrices.[1][2]

Structural and Physicochemical Distinctions

The core structural difference lies in the isotopic substitution on the benzyl group of the biphenylmethyl moiety. This substitution results in a nominal mass increase of four Daltons for Irbesartan-d4 compared to Irbesartan.

Table 1: Physicochemical Properties of Irbesartan and Irbesartan-d4

Property	Irbesartan	Irbesartan-d4	Reference
Chemical Formula	C₂₅H₂₈N₆O	C₂₅H₂₄D₄N₆O	[3]
Molecular Weight	428.53 g/mol	432.55 g/mol	[2]
Monoisotopic Mass	428.2325 g/mol	432.2573 g/mol
Appearance	White to off-white crystalline powder	White to off-white solid	[3]
Solubility	Practically insoluble in water, slightly soluble in alcohol and methylene chloride	Soluble in DMSO and DMF	[3]

While the isotopic labeling does not significantly alter the macroscopic physicochemical properties such as solubility and appearance, the difference in mass is the critical feature exploited in mass spectrometry.

Pharmacokinetics and Pharmacodynamics: A Tale of Two Analogs

From a pharmacological perspective, the deuteration of Irbesartan is not intended to alter its mechanism of action or its pharmacokinetic and pharmacodynamic profiles. Irbesartan-d4, like Irbesartan, is a selective antagonist of the angiotensin II type 1 (AT1) receptor.[1][2] The kinetic isotope effect, which can sometimes alter the metabolism of deuterated compounds, is generally considered negligible in the case of Irbesartan-d4, making it an ideal internal standard that co-elutes with the analyte and experiences similar ionization efficiency and matrix effects in the mass spectrometer.

Synthesis Overview

Synthesis of Irbesartan

The synthesis of Irbesartan has been extensively documented in scientific literature and patents. A common synthetic route involves the following key steps:

• Formation of the biphenyl intermediate: This is often achieved through a Suzuki coupling reaction.

• Introduction of the tetrazole ring: This is typically accomplished by the reaction of a cyano group with an azide, such as sodium azide or tributyltin azide.

• Alkylation: The final step involves the alkylation of the spiro-imidazole moiety with the biphenylmethyl group.

Numerous variations and improvements on this general scheme exist to enhance yield, purity, and safety.[4]

Synthesis of Irbesartan-d4

A detailed, publicly available, step-by-step synthesis protocol for Irbesartan-d4 is not readily found in the scientific literature, likely due to its proprietary nature as a specialized analytical standard. However, the synthesis would logically involve the use of a deuterated starting material. The four deuterium atoms in Irbesartan-d4 are located on the phenyl ring of the biphenylmethyl group. Therefore, the synthesis would likely involve a deuterated analog of a key intermediate, such as 4-bromomethyl-2'-(1H-tetrazol-5-yl)biphenyl, where the four hydrogens on the bromomethyl-substituted phenyl ring are replaced with deuterium. This deuterated intermediate would then be used in the final alkylation step to produce Irbesartan-d4.

The Role of Irbesartan-d4 in Quantitative Bioanalysis

The primary and most critical application of Irbesartan-d4 is as an internal standard (IS) for the quantification of Irbesartan in biological samples (e.g., plasma, urine) using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[5][6][7]

Principle of Stable Isotope Dilution with LC-MS/MS

The use of a stable isotope-labeled internal standard is the gold standard in quantitative mass spectrometry. The principle relies on the fact that the deuterated standard is chemically identical to the analyte and therefore exhibits:

• Identical chromatographic retention time: Irbesartan and Irbesartan-d4 co-elute from the LC column.

• Similar extraction recovery: Both compounds are extracted from the biological matrix with the same efficiency.

• Comparable ionization efficiency and matrix effects: Any suppression or enhancement of the signal in the mass spectrometer due to the sample matrix affects both the analyte and the internal standard to the same extent.

By adding a known amount of Irbesartan-d4 to the unknown sample, the ratio of the analyte signal to the internal standard signal can be used to accurately determine the concentration of Irbesartan, effectively correcting for any variations during sample preparation and analysis.

Experimental Protocol: Quantification of Irbesartan in Human Plasma

The following is a representative experimental protocol for the quantification of Irbesartan in human plasma using Irbesartan-d4 as an internal standard, based on published methodologies.

5.2.1. Materials and Reagents

• Irbesartan reference standard

• Irbesartan-d4 internal standard

• Human plasma (with anticoagulant)

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Formic acid (LC-MS grade)

• Water (ultrapure)

• Solid-phase extraction (SPE) cartridges or liquid-liquid extraction solvents

5.2.2. Sample Preparation

• Spiking: A known amount of Irbesartan-d4 working solution is added to an aliquot of the plasma sample.

• Protein Precipitation: Proteins in the plasma sample are precipitated by adding a solvent like methanol or acetonitrile.

• Extraction: The supernatant is further purified using either solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering substances.

• Reconstitution: The extracted sample is evaporated to dryness and reconstituted in the mobile phase for LC-MS/MS analysis.

5.2.3. LC-MS/MS Conditions

Table 2: Typical LC-MS/MS Parameters for Irbesartan and Irbesartan-d4 Analysis

Parameter	Irbesartan	Irbesartan-d4	Reference
LC Column	C18 reverse-phase column	C18 reverse-phase column	[5][6]
Mobile Phase	Acetonitrile/Methanol and water with formic acid or ammonium acetate	Acetonitrile/Methanol and water with formic acid or ammonium acetate	[5][6]
Ionization Mode	Electrospray Ionization (ESI), Positive or Negative	Electrospray Ionization (ESI), Positive or Negative	[6][8]
Precursor Ion (m/z)	429.2	433.2	[9]
Product Ion (m/z)	207.1	211.1	[10]
Cone Voltage (V)	30 - 50	30 - 50
Collision Energy (eV)	20 - 35	20 - 35

Note: Specific parameters such as cone voltage and collision energy are instrument-dependent and require optimization.

Visualization of the Analytical Workflow

The following diagram illustrates the typical workflow for the quantification of Irbesartan in a biological sample using Irbesartan-d4 as an internal standard.

Caption: Workflow for Irbesartan quantification using Irbesartan-d4.

Conclusion

The fundamental difference between Irbesartan and Irbesartan-d4 is the isotopic labeling of the latter with four deuterium atoms. This structural modification, while having a negligible impact on the compound's pharmacological properties, is the cornerstone of its utility as a highly effective internal standard. The use of Irbesartan-d4 in stable isotope dilution LC-MS/MS assays allows for the highly accurate and precise quantification of Irbesartan in complex biological matrices. This technical guide has provided a detailed overview of the key distinctions between these two molecules, their synthesis, and the critical role of Irbesartan-d4 in modern bioanalytical research and drug development.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Irbesartan D4 | CAS#:1216883-23-6 | Chemsrc [chemsrc.com]
• 3. Irbesartan | C25H28N6O | CID 3749 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. US8080670B2 - Process for the preparation of irbesartan - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. jocpr.com [jocpr.com]
• 8. researchgate.net [researchgate.net]
• 9. aragen.com [aragen.com]
• 10. A rapid LC-MS/MS method for simultaneous determination of berberine and irbesartan in rat plasma: Application to the drug-drug pharmacokinetic interaction study after oral administration in rats - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Mechanism of Action of Irbesartan-d4 as an Internal Standard in Bioanalysis

For Researchers, Scientists, and Drug Development Professionals

Abstract

The quantification of therapeutic agents in biological matrices is a cornerstone of drug development, underpinning pharmacokinetic, toxicokinetic, and therapeutic drug monitoring studies. Irbesartan, an angiotensin II receptor blocker, requires precise and accurate measurement to ensure its safe and effective use. This technical guide provides an in-depth examination of Irbesartan-d4, the deuterated stable isotope-labeled internal standard, and its mechanism of action in bioanalytical methods, primarily Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). We will explore the pharmacological context of Irbesartan, the fundamental principles of using stable isotope-labeled internal standards, detailed experimental protocols, and the performance data that establish Irbesartan-d4 as the gold standard for the quantitative analysis of Irbesartan.

Introduction: The Pharmacological Role of Irbesartan

Irbesartan is an orally active, non-peptide angiotensin II receptor blocker (ARB) used in the treatment of hypertension and diabetic nephropathy.[1][2] Its therapeutic effect is achieved by selectively blocking the binding of angiotensin II to the AT1 receptor subtype, which is found in numerous tissues, including vascular smooth muscle and the adrenal gland.[][4] Angiotensin II is a potent vasoconstrictor and the primary vasoactive hormone of the Renin-Angiotensin-Aldosterone System (RAAS).[5] By inhibiting the action of angiotensin II, Irbesartan causes vasodilation (relaxation of blood vessels), reduces the secretion of aldosterone, and consequently lowers blood pressure.[][6] Unlike Angiotensin-Converting Enzyme (ACE) inhibitors, ARBs like Irbesartan do not interfere with bradykinin metabolism, thereby avoiding side effects such as a persistent dry cough.[4] Given its critical role in managing cardiovascular disease, robust analytical methods are essential for its study.

Caption: The Renin-Angiotensin-Aldosterone System (RAAS) and the site of Irbesartan action.

The Core Principle: Why Use a Deuterated Internal Standard?

In quantitative mass spectrometry, an internal standard (IS) is a compound added in a known, constant amount to every sample, calibrator, and quality control sample before processing. Its purpose is to correct for the variability inherent in the analytical workflow.[7] While structurally similar compounds can be used, a stable isotope-labeled (SIL) version of the analyte, such as Irbesartan-d4, is considered the "gold standard".[8]

The "mechanism of action" of Irbesartan-d4 is purely analytical, not pharmacological. Its utility is based on the principle that it is chemically and physically almost identical to the native (unlabeled) Irbesartan.[7] The key advantages are:

• Identical Physicochemical Properties : It has the same extraction recovery, chromatographic retention time, and ionization efficiency as the analyte.[8]

• Correction for Matrix Effects : Biological samples contain complex matrices that can suppress or enhance the ionization of the analyte in the mass spectrometer's source. Because the SIL-IS co-elutes and has the same ionization properties, it experiences the same matrix effects as the analyte.[9][10]

• Improved Accuracy and Precision : By normalizing the analyte's signal response to the IS's response, the ratio of the two remains constant even if sample loss occurs during preparation or if instrument response fluctuates. This significantly enhances the accuracy, precision, and robustness of the assay.[7]

Irbesartan-d4 contains four deuterium (²H) atoms in place of hydrogen atoms. This increases its mass by 4 Daltons, allowing it to be clearly distinguished from the native Irbesartan by the mass spectrometer, while not significantly altering its chemical behavior during the analytical process.[11]

Caption: Logical relationship illustrating how Irbesartan-d4 corrects for analytical variability.

Experimental Protocol for Irbesartan Quantification

A validated bioanalytical method is critical for reliable data. The following is a representative LC-MS/MS protocol synthesized from published methods that utilize Irbesartan-d4 as an internal standard.[11][12][13]

Sample Preparation (Solid Phase Extraction - SPE)

• Spiking : To 200 µL of human plasma sample, add 25 µL of Irbesartan-d4 working solution (the internal standard) and vortex.

• Pre-treatment : Add 200 µL of 2% formic acid in water and vortex.

• SPE Cartridge Conditioning : Condition an SPE cartridge (e.g., Strata-X) sequentially with 1.0 mL of methanol followed by 1.0 mL of Milli-Q water.

• Loading : Load the pre-treated plasma sample onto the conditioned SPE cartridge.

• Washing : Wash the cartridge sequentially with 1.0 mL of 2% formic acid in water, followed by 1.0 mL of 10% methanol in water.

• Elution : Elute the analyte and internal standard from the cartridge using 1.0 mL of mobile phase.

• Injection : Transfer the eluate to an autosampler vial and inject a small volume (e.g., 15 µL) into the LC-MS/MS system.[11]

Liquid Chromatography (LC) Conditions

• Column : A reversed-phase C18 column (e.g., Hypurity Advance, 50 mm × 4.6 mm, 5 µm).[11]

• Mobile Phase : An isocratic mixture of methanol and 0.1-0.2% formic acid in water (e.g., 85:15 v/v).[11]

• Flow Rate : 0.70 mL/min.[11]

• Column Temperature : 40°C.[14]

• Run Time : A short run time of approximately 2.0 - 3.0 minutes is typical.[11][14]

Tandem Mass Spectrometry (MS/MS) Conditions

• Ionization Source : Electrospray Ionization (ESI), typically in negative ion mode for Irbesartan.[12][13]

• Detection : Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity.

• MRM Transitions :

  • Irbesartan : Precursor ion (m/z) 427.1 → Product ion (m/z) 193.0.[13]

  • Irbesartan-d4 (IS) : Precursor ion (m/z) 431.1 → Product ion (m/z) 193.0.[13]

Caption: A typical experimental workflow for the bioanalysis of Irbesartan using Irbesartan-d4.

Method Performance and Validation Data

The use of Irbesartan-d4 facilitates the development of highly sensitive, accurate, and precise bioanalytical methods that meet stringent regulatory guidelines (e.g., US FDA). The table below summarizes typical performance characteristics from validated LC-MS/MS methods.

Parameter	Performance Characteristic	Source
Internal Standard	Irbesartan-d4	[12],[13],[11]
Linearity Range	10 - 5000 ng/mL	[12],[13]
Correlation Coefficient (r²)	> 0.99	[12],[13]
Intra-day & Inter-day Precision (%CV)	< 15%	[12],[13]
Accuracy (% Bias)	Within ±15% of nominal values	[12],[13]
Lower Limit of Quantification (LLOQ)	10 ng/mL	[12],[13]
Recovery	Consistent, precise, and reproducible	[14]
Matrix Effect	Minimal; %CV < 5%	[14]

Note: Recovery and Matrix Effect data are from a method quantifying Irbesartan, demonstrating typical performance, though a different IS was used in that specific study.[14] Methods using Irbesartan-d4 are designed to effectively control for these factors.

Conclusion

The "mechanism of action" of Irbesartan-d4 as an internal standard is a cornerstone of modern bioanalytical chemistry. It is not a pharmacological mechanism but an analytical one, rooted in the principle of isotopic dilution mass spectrometry. Its near-identical physicochemical properties to the parent drug ensure that it faithfully tracks the analyte through every step of the analytical process, from extraction to detection. This co-eluting, stable isotope-labeled standard effectively compensates for sample loss and matrix-induced variations in instrument response. The result is a highly robust, precise, and accurate quantification method, making Irbesartan-d4 an indispensable tool for researchers and scientists in the development and clinical monitoring of Irbesartan.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. researchgate.net [researchgate.net]
• 4. What is the mechanism of Irbesartan? [synapse.patsnap.com]
• 5. Irbesartan - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Renal Dose, Hepatic Dose | Drug Index | Pediatric Oncall [pediatriconcall.com]
• 6. Irbesartan (Avapro): Uses, Side Effects, Interactions, Pictures, Warnings & Dosing - WebMD [webmd.com]
• 7. benchchem.com [benchchem.com]
• 8. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 9. texilajournal.com [texilajournal.com]
• 10. The Role of Internal Standards In Mass Spectrometry | SCION Instruments [scioninstruments.com]
• 11. researchgate.net [researchgate.net]
• 12. ijpcbs.com [ijpcbs.com]
• 13. researchgate.net [researchgate.net]
• 14. jocpr.com [jocpr.com]

A Technical Guide to Commercial Irbesartan-d4 for Research Applications

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercially available Irbesartan-d4, a deuterated internal standard essential for the accurate quantification of the antihypertensive drug Irbesartan in preclinical and clinical research. This document outlines key technical specifications from various suppliers, detailed experimental protocols for its use in bioanalytical assays, and workflow visualizations to support study design and execution.

Commercial Suppliers and Product Specifications

Irbesartan-d4 (CAS No. 1216883-23-6) is available from several reputable suppliers catering to the research community. The following tables summarize the key quantitative data for Irbesartan-d4 from a selection of commercial sources to facilitate comparison and procurement.

Table 1: General Product Specifications for Irbesartan-d4

Supplier	CAS Number	Molecular Formula	Molecular Weight ( g/mol )
LGC Standards	1216883-23-6	C₂₅H₂₄D₄N₆O	432.55
Cayman Chemical	1216883-23-6	C₂₅H₂₄D₄N₆O	432.6
GlpBio	1216883-23-6	C₂₅H₂₄D₄N₆O	432.6
MedchemExpress	1216883-23-6	C₂₅H₂₄D₄N₆O	432.55
Clearsynth	1216883-23-6	C₂₅H₂₄D₄N₆O	432.55
Sussex Research	1216883-23-6	C₂₅H₂₄D₄N₆O	432.55
ARTIS STANDARDS	1216883-23-6	C₂₅H₂₄D₄N₆O	432.56
Simson Pharma	1216883-23-6	Not Specified	Not Specified

Table 2: Quality and Formulation Data for Irbesartan-d4

Supplier	Purity	Isotopic Enrichment	Formulation	Storage Temperature
LGC Standards	>95% (HPLC)	Not Specified	Neat Solid	+4°C
Cayman Chemical	≥98% (Irbesartan)	≥99% deuterated forms (d₁-d₄); ≤1% d₀	Solid	-20°C
GlpBio	>99.00%	Not Specified	Solid	-20°C
MedchemExpress	99.46%	Not Specified	Solid	-20°C (1 month), -80°C (6 months)
Clearsynth	≥90% (HPLC)	Not Specified	Solid	2-8°C
Sussex Research	>95% (HPLC)	>95%	Solid	Ambient Shipping
ARTIS STANDARDS	>95% (HPLC)	Not Specified	Solid	Not Specified
Simson Pharma	Not Specified	Not Specified	Not Specified	Not Specified

Experimental Protocols: Bioanalysis of Irbesartan using Irbesartan-d4

Irbesartan-d4 is predominantly used as an internal standard (IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods to ensure the accuracy and precision of Irbesartan quantification in biological matrices, such as human plasma. The following sections provide a detailed methodology synthesized from validated bioanalytical procedures.

Preparation of Stock Solutions, Calibration Standards, and Quality Control Samples

2.1.1. Stock Solutions:

• Irbesartan Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate amount of Irbesartan reference standard in methanol.

• Irbesartan-d4 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate amount of Irbesartan-d4 in methanol.

2.1.2. Working Solutions:

• Prepare working solutions for both Irbesartan and Irbesartan-d4 by diluting the stock solutions with a suitable solvent, typically a methanol/water mixture (e.g., 50:50 v/v), to achieve the desired concentrations for spiking into plasma.

2.1.3. Calibration Standards (CS) and Quality Control (QC) Samples:

• Prepare calibration standards by spiking blank human plasma with the Irbesartan working solutions to achieve a concentration range that covers the expected in-study sample concentrations (e.g., 10-5000 ng/mL).

• Prepare quality control samples at a minimum of three concentration levels (low, medium, and high) in blank human plasma in the same manner as the calibration standards.

Sample Preparation from Human Plasma

Two common extraction techniques are employed for the analysis of Irbesartan in plasma: Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE).

2.2.1. Liquid-Liquid Extraction (LLE) Protocol:

• To a 500 µL aliquot of plasma sample (blank, CS, QC, or unknown), add 50 µL of the Irbesartan-d4 working solution.

• Add 50 µL of 0.5 N HCl to the plasma sample.

• Add 2.5 mL of an extraction solvent mixture (e.g., diethyl ether:dichloromethane, 70:30 v/v).

• Vortex the mixture for an extended period (e.g., 15 minutes) to ensure thorough extraction.

• Centrifuge the samples to separate the organic and aqueous layers.

• Transfer the organic layer to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the dried extract in the mobile phase for LC-MS/MS analysis.

2.2.2. Solid-Phase Extraction (SPE) Protocol:

• Condition an appropriate SPE cartridge (e.g., C18) according to the manufacturer's instructions.

• Load the plasma sample, to which the Irbesartan-d4 internal standard has been added, onto the SPE cartridge.

• Wash the cartridge with a weak solvent to remove interferences.

• Elute the analyte and internal standard with a strong organic solvent.

• Evaporate the eluate to dryness and reconstitute in the mobile phase.

LC-MS/MS Instrumentation and Conditions

The following are typical parameters for the chromatographic separation and mass spectrometric detection of Irbesartan and Irbesartan-d4.

Table 3: Example LC-MS/MS Parameters

Parameter	Condition
Liquid Chromatography
HPLC Column	C18 reverse-phase column (e.g., Ace 5 C18, 100 mm × 4.6 mm, 5 µm)
Mobile Phase	Methanol and 0.1% formic acid in water (70:30 v/v)
Flow Rate	1.0 mL/min
Injection Volume	5-15 µL
Column Temperature	Ambient or controlled (e.g., 40°C)
Tandem Mass Spectrometry
Ionization Mode	Electrospray Ionization (ESI), typically negative mode
Monitored Transitions (MRM)	Irbesartan: m/z 427.1 → 193.0 Irbesartan-d4: m/z 431.1 → 193.0
Dwell Time	~200 ms per transition

Workflow and Process Diagrams

The following diagrams, generated using the DOT language, illustrate the key workflows in the procurement and utilization of Irbesartan-d4 for bioanalytical research.

safety and handling guidelines for Irbesartan-d4

An In-depth Technical Guide to the Safe Handling of Irbesartan-d4

This guide provides comprehensive safety and handling information for Irbesartan-d4, a deuterated analog of Irbesartan. It is intended for researchers, scientists, and drug development professionals who may handle this compound in a laboratory setting. The information compiled is based on available safety data sheets and scientific literature.

Compound Identification and Properties

Irbesartan-d4 is the deuterium-labeled version of Irbesartan, an angiotensin II type 1 (AT1) receptor antagonist. It is primarily used as an internal standard for the quantification of Irbesartan in biological samples by mass spectrometry.

Table 1: Chemical and Physical Properties of Irbesartan-d4

Property	Value	Reference
CAS Number	1216883-23-6	[1][2]
Molecular Formula	C₂₅H₂₄D₄N₆O	[2]
Molecular Weight	432.55 g/mol	[2]
Appearance	Solid	[3]
Melting Point	180-182 °C	[3]
Solubility	DMSO: 100 mg/mL (ultrasonic and warming may be needed)
DMF: ≥ 20 mg/mL
Ethanol: ≥ 0.5 mg/mL
Water: Insoluble	[3]

Hazard Identification and Toxicology

Irbesartan-d4 is classified as a hazardous substance. The primary hazards are related to skin, eye, and respiratory irritation[1]. While specific toxicological data for the deuterated form is limited, the data for the parent compound, Irbesartan, serves as a crucial reference.

Table 2: Hazard Identification for Irbesartan-d4

Hazard Statement	GHS Classification	Precautionary Statement	Reference
H315: Causes skin irritation	Skin Irritation (Category 2)	P264, P280, P302+P352, P332+P317	[1][4]
H319: Causes serious eye irritation	Eye Irritation (Category 2A)	P280	[1]
H335: May cause respiratory irritation	Specific target organ toxicity — single exposure (Category 3)	P261, P271	[1][4]

Toxicological Data (for Irbesartan)

• Acute Oral Toxicity (LD50): > 2,000 mg/kg in rats[5][6].

• Carcinogenicity: Not listed as a carcinogen by IARC, NTP, or OSHA[1][5].

• Mutagenicity: Not found to be mutagenic in a battery of in vitro tests[5].

• Reproductive Toxicity: May cause fetal harm. It is advised to avoid use during pregnancy[5][7][8].

Experimental Protocols: Safe Handling and Storage

Adherence to proper laboratory protocols is essential when working with Irbesartan-d4 to minimize exposure and ensure stability.

Personal Protective Equipment (PPE)

A comprehensive assessment of risk should be conducted before handling. The following PPE is recommended:

• Eye Protection: Chemical safety goggles or glasses[3][9].

• Hand Protection: Chemical-resistant gloves (e.g., nitrile) inspected before use[9].

• Body Protection: A laboratory coat or appropriate protective clothing[3][9].

• Respiratory Protection: If handling as a powder or if dust formation is likely, use a suitable respirator in a well-ventilated area or a chemical fume hood[9].

Handling Procedures

• Work in a well-ventilated area, preferably a chemical fume hood[9].

• Avoid the formation of dust and aerosols[4][9].

• Avoid contact with skin, eyes, and clothing[3][9].

• Do not breathe dust, fumes, gas, mist, vapors, or spray[1].

• Wash hands thoroughly after handling[4][5].

• Take precautionary measures against static discharge[1].

Storage Conditions

Proper storage is critical to maintain the integrity and stability of Irbesartan-d4.

Table 3: Recommended Storage Conditions

Condition	Temperature	Duration	Reference
Long-term Storage (as solid)	2-8 °C	As per manufacturer's recommendation	[10]
Stock Solution	-20 °C	Up to 1 month	[11]
Stock Solution	-80 °C	Up to 6 months	[11]

• Store in a cool, dry, and well-ventilated place[3][4].

• Keep the container tightly closed[3][4].

• Avoid repeated freeze-thaw cycles of stock solutions.

• Protect from heat and sources of ignition[5][9].

Emergency Procedures

In the event of exposure or spillage, follow these first-aid and containment measures.

Table 4: First-Aid Measures

Exposure Route	Procedure	Reference
Inhalation	Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.	[5]
Skin Contact	Immediately wash the affected area with plenty of water. Remove contaminated clothing. If irritation persists, seek medical attention.	[5]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, removing contact lenses if present and easy to do. Seek medical attention.	[5]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Call a poison center or physician immediately.	[5]

Accidental Release Measures: Ensure adequate ventilation and wear appropriate PPE. Sweep up the spilled solid material, avoiding dust formation, and place it in a suitable container for disposal[3][9]. Do not allow the substance to enter sewers or waterways[1].

Visualized Workflows and Pathways

Safe Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of chemical compounds like Irbesartan-d4 in a research environment.

Caption: Workflow for Safe Handling of Irbesartan-d4.

Mechanism of Action: Signaling Pathway

Irbesartan functions by selectively blocking the angiotensin II type 1 (AT1) receptor, which is a key component of the Renin-Angiotensin System (RAS). This action prevents the vasoconstrictive effects of angiotensin II.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. Irbesartan-d4 | CAS 1216883-23-6 | LGC Standards [lgcstandards.com]
• 3. fishersci.com [fishersci.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. winthropus.com [winthropus.com]
• 6. pharmacopoeia.tso.co.uk [pharmacopoeia.tso.co.uk]
• 7. Irbesartan  (Avapro) | Davis’s Drug Guide [nursing.unboundmedicine.com]
• 8. Irbesartan | Side Effects, Dosage, Uses, and More [healthline.com]
• 9. resources.rndsystems.com [resources.rndsystems.com]
• 10. lobachemie.com [lobachemie.com]
• 11. medchemexpress.com [medchemexpress.com]

Interpreting the Certificate of Analysis for Irbesartan-d4: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of how to interpret a Certificate of Analysis (CoA) for Irbesartan-d4, a deuterated internal standard crucial for pharmacokinetic studies and bioanalytical assays. Understanding the data presented in a CoA is paramount for ensuring the quality, accuracy, and reliability of experimental results.

Overview of Irbesartan-d4

Irbesartan-d4 is a stable isotope-labeled version of Irbesartan, an angiotensin II receptor antagonist used in the treatment of hypertension.[1][2] The deuterium labeling makes it an ideal internal standard for quantification of Irbesartan in biological matrices using mass spectrometry-based methods, such as liquid chromatography-mass spectrometry (LC-MS).[3]

Key Physicochemical Data

A typical CoA for Irbesartan-d4 will begin with fundamental physicochemical information. This data confirms the identity and basic properties of the compound.

Property	Specification	Source
Chemical Name	3-((2'-(2H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl-2,3,5,6-d4)methyl)-2-butyl-1,3-diazaspiro[4.4]non-1-en-4-one	[3]
CAS Number	1216883-23-6	[1][3][4][5]
Molecular Formula	C₂₅H₂₄D₄N₆O	[3][4][5]
Molecular Weight	432.55 g/mol	[4][5]
Appearance	White to Off-White Solid	[6]
Solubility	Soluble in Methanol (with heating)	[3]
Storage	Recommended at +4°C or -20°C for long-term storage	[4][7]

Analytical Data and Purity Assessment

The core of the CoA is the analytical data, which quantifies the purity and isotopic enrichment of the standard. These values are critical for accurate quantification in downstream applications.

Chromatographic Purity by High-Performance Liquid Chromatography (HPLC)

HPLC is a primary technique used to determine the chemical purity of Irbesartan-d4 by separating it from any non-labeled or other impurities.

Parameter	Result
Purity by HPLC	>95% - ≥99%
Test Method	HPLC-UV

Isotopic Purity by Mass Spectrometry (MS)

Mass spectrometry is employed to confirm the molecular weight and determine the extent of deuterium incorporation.

Parameter	Result
Isotopic Enrichment	≥99% deuterated forms (d₁-d₄)
Test Method	LC-MS/MS

Structural Confirmation by Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR and ¹³C NMR are used to confirm the chemical structure of the molecule and the position of the deuterium labels.

Parameter	Result
Structure Confirmation	Conforms to structure
Test Method	¹H NMR, ¹³C NMR

Detailed Experimental Protocols

A comprehensive CoA should provide sufficient detail on the methodologies used to generate the analytical data.

High-Performance Liquid Chromatography (HPLC) for Purity

• Objective: To determine the chemical purity of the Irbesartan-d4 sample by separating it from potential impurities.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: A C18 reversed-phase column is commonly used (e.g., Purospher® STAR RP-18).[8]

• Mobile Phase: A typical mobile phase might consist of a mixture of an acidic buffer (e.g., phosphate buffer at pH 3.2) and an organic solvent like acetonitrile or methanol.[8]

• Detection: UV detection at a wavelength of approximately 220-230 nm.[8]

• Procedure: A solution of Irbesartan-d4 is injected into the HPLC system. The retention time of the main peak corresponding to Irbesartan-d4 is recorded. The purity is calculated by comparing the area of the main peak to the total area of all peaks in the chromatogram. The system suitability is checked to ensure the resolution between Irbesartan and any known related compounds is adequate.[8]

Liquid Chromatography-Mass Spectrometry (LC-MS) for Isotopic Enrichment

• Objective: To confirm the molecular weight and determine the percentage of deuterated molecules in the sample. Irbesartan-d4 is often used as an internal standard for the quantification of Irbesartan.

• Instrumentation: An HPLC system coupled to a tandem mass spectrometer (MS/MS).

• Ionization Mode: Electrospray ionization (ESI) in positive ion mode is common.[9]

• Mobile Phase: An isocratic mobile phase, for instance, a mixture of 0.2% formic acid and methanol (15:85, v/v), can be used.[9]

• Procedure: The sample is introduced into the mass spectrometer, and the mass-to-charge ratio (m/z) of the molecular ions is measured. For Irbesartan-d4, the expected m/z would be higher than that of unlabeled Irbesartan. The isotopic distribution is analyzed to calculate the percentage of molecules that are deuterated.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

• Objective: To confirm the chemical structure of Irbesartan-d4 and verify the location of the deuterium atoms.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz).

• Sample Preparation: The sample is dissolved in a deuterated solvent, such as deuterated methanol (CD₃OD).[10]

• Procedure: Both ¹H and ¹³C NMR spectra are acquired. In the ¹H NMR spectrum of Irbesartan-d4, the signals corresponding to the protons on the deuterated phenyl ring will be absent or significantly reduced. The remaining signals should be consistent with the structure of the Irbesartan molecule. The ¹³C NMR spectrum will show the carbon signals, which can be compared to a reference spectrum of unlabeled Irbesartan.

Visualizing the Workflow and Signaling Pathway

Certificate of Analysis Interpretation Workflow

The following diagram illustrates the logical workflow for a researcher when interpreting a CoA for Irbesartan-d4.

Caption: Workflow for Interpreting an Irbesartan-d4 Certificate of Analysis.

Irbesartan's Mechanism of Action: Angiotensin II Receptor Blockade

Irbesartan functions by blocking the Angiotensin II type 1 (AT₁) receptor. This action is central to its role as an antihypertensive agent.

Caption: Simplified Signaling Pathway of the Renin-Angiotensin System and the Action of Irbesartan.

References

• 1. clearsynth.com [clearsynth.com]
• 2. Irbesartan D4 | CAS#:1216883-23-6 | Chemsrc [chemsrc.com]
• 3. caymanchem.com [caymanchem.com]
• 4. Irbesartan-d4 | CAS 1216883-23-6 | LGC Standards [lgcstandards.com]
• 5. Irbesartan-d4 | CAS 1216883-23-6 | LGC Standards [lgcstandards.com]
• 6. Irbesartan Impurity 14-d4 | CymitQuimica [cymitquimica.com]
• 7. Sapphire Bioscience [sapphirebioscience.com]
• 8. merckmillipore.com [merckmillipore.com]
• 9. researchgate.net [researchgate.net]
• 10. Crystal Forms of the Antihypertensive Drug Irbesartan: A Crystallographic, Spectroscopic, and Hirshfeld Surface Analysis Investigation - PMC [pmc.ncbi.nlm.nih.gov]

Introduction: The Bedrock of Precision in Quantitative Analysis

An In-Depth Technical Guide to Deuterated Internal Standards in Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative analysis by mass spectrometry (MS), particularly within the complex biological matrices encountered in pharmaceutical development and clinical research, the pursuit of the highest accuracy and precision is paramount.[1] The inherent variability of the analytical process—spanning sample preparation, chromatographic separation, and ionization—can compromise the reliability of quantitative data.[1][2] The use of an internal standard (IS) is a fundamental strategy to mitigate these variabilities. Among the available options, deuterated internal standards, a type of stable isotope-labeled internal standard (SIL-IS), have emerged as the gold standard for quantitative mass spectrometry.[1][3]

This technical guide provides a comprehensive overview of the core principles, selection criteria, practical applications, and potential challenges associated with the use of deuterated internal standards. It is intended to serve as a resource for researchers, scientists, and drug development professionals seeking to develop robust and reliable quantitative LC-MS methods.

The Core Principle: Stable Isotope Dilution

The use of a deuterated internal standard is a form of isotope dilution mass spectrometry (IDMS), a powerful technique for precise quantification.[4] The principle relies on adding a known quantity of a deuterated version of the analyte to the sample at the earliest possible stage of the workflow.[4] A deuterated standard is a molecule in which one or more hydrogen atoms have been replaced by their stable, non-radioactive heavy isotope, deuterium (²H or D).[1][2]

This subtle increase in mass allows the mass spectrometer to differentiate the standard from the native analyte. However, their physicochemical properties remain nearly identical.[2] Consequently, the analyte and the deuterated standard exhibit the same behavior throughout the entire analytical process, including extraction efficiency, susceptibility to degradation, chromatographic retention time, and, crucially, ionization response in the mass spectrometer's source.[3][4] Any sample loss or variation in instrument response, such as ion suppression or enhancement, will affect both the analyte and the internal standard proportionally.[4][5] By calculating the ratio of the analyte's signal to the internal standard's signal, these variations are effectively normalized, leading to a significant improvement in accuracy and precision.[3]

Advantages of Employing Deuterated Internal Standards

The adoption of deuterated internal standards offers significant advantages over structural analogs or other non-isotopically labeled standards.[6]

• Correction for Sample Preparation Variability : Losses can occur at multiple steps, including extraction, evaporation, and reconstitution. A deuterated standard, added at the beginning, accurately tracks and corrects for these procedural losses.[3]

• Compensation for Matrix Effects : The "matrix effect" is the suppression or enhancement of an analyte's ionization due to co-eluting components from the sample matrix (e.g., plasma, urine).[7] As the deuterated standard ideally co-elutes with the analyte, it experiences the same matrix effects, allowing for effective normalization and more accurate quantification.[5][6]

• Enhanced Method Robustness : Analytical methods become less susceptible to minor variations in experimental conditions, leading to more reliable, reproducible, and transferable data across different batches, instruments, and laboratories.[1][3]

• Improved Accuracy and Precision : By accounting for multiple sources of error, deuterated standards significantly improve the overall accuracy and precision of quantitative results, which is critical for regulatory submissions and clinical decision-making.[3][8]

Potential Challenges and Limitations

While deuterated standards are powerful tools, their successful implementation requires careful consideration of potential pitfalls.

• The Deuterium Isotope Effect : The replacement of hydrogen with the heavier deuterium atom can sometimes lead to slight differences in physicochemical properties, such as lipophilicity.[4] This can cause a minor chromatographic shift, where the deuterated standard elutes at a slightly different retention time than the native analyte.[4] If this separation occurs in a region of changing matrix composition, the analyte and standard may experience differential ion suppression, which negates the primary benefit of using a SIL-IS and can lead to inaccurate results.[9]

• Hydrogen-Deuterium (H-D) Exchange : Deuterium atoms located at certain positions on a molecule (e.g., attached to heteroatoms like oxygen or nitrogen, or at acidic carbons) can be susceptible to exchange with hydrogen atoms from the solvent or matrix.[1][10][11] This back-exchange leads to a loss of the isotopic label and compromises quantification.

• Isotopic and Chemical Purity : The presence of unlabeled analyte as an impurity in the internal standard solution is a common issue that can lead to an overestimation of the analyte's true concentration, particularly at the lower limit of quantification (LLOQ).[1][12] Therefore, both high isotopic enrichment (typically ≥98%) and high chemical purity (>99%) are essential.[12]

Criteria for Selecting a High-Quality Deuterated Internal Standard

The reliability of a quantitative assay is directly linked to the quality of the internal standard. Key selection criteria include:

• Position of Deuteration : The deuterium labels must be placed on stable, non-exchangeable positions within the molecule to prevent H-D exchange.[3][11] Labeling should be avoided on heteroatoms or carbons prone to enolization.[11]

• Degree of Deuteration : A sufficient number of deuterium atoms (typically 3 or more) should be incorporated to ensure a clear mass shift from the analyte's natural isotopic distribution, preventing crosstalk or analytical interference.[3][13] However, excessive deuteration can increase the likelihood of chromatographic separation.[12]

• Isotopic Purity : The standard should have a high degree of isotopic enrichment to minimize the amount of unlabeled analyte present in the standard material.[1][3]

• Chemical Purity : The standard must be free from other chemical impurities that could co-elute and interfere with the analysis.[3]

• Confirmed Co-elution : During method development, it is critical to experimentally verify that the deuterated standard co-elutes with the native analyte under the final chromatographic conditions.[4]

Visualizing Key Concepts and Workflows

Diagrams are essential for illustrating the logical and experimental processes involved in using deuterated internal standards.

General experimental workflow for quantitative analysis using a deuterated internal standard.

How a co-eluting deuterated standard compensates for ion suppression.

Logical relationship for quantification using an internal standard.

Experimental Protocols

Detailed and standardized protocols are crucial for reproducible results. Below are example methodologies for common applications.

Protocol 1: Quantification of Testosterone in Bovine Serum by LC-MS/MS

This protocol outlines a liquid-liquid extraction (LLE) procedure for a small molecule from a serum matrix.[4]

• Materials and Reagents :

  • Analytes: Testosterone standard, Testosterone-d2 (or other suitable deuterated testosterone) as internal standard.[4]

  • Solvents: HPLC-grade methanol, acetonitrile, water, ethyl acetate, and hexane.[4]

  • Reagents: Formic acid, blank bovine serum.[4]

• Sample Preparation (Liquid-Liquid Extraction) :

  • Aliquoting : To 1.0 mL of bovine serum sample, calibrator, or quality control (QC) sample, add a precise volume of the Testosterone-d2 internal standard spiking solution.[4]

  • Equilibration : Vortex briefly to mix and allow the sample to equilibrate.[4]

  • Extraction : Add 5.0 mL of a hexane:ethyl acetate (90:10, v/v) mixture.[4]

  • Mixing : Vortex vigorously for 1 minute.[4]

  • Centrifugation : Centrifuge at 4000 rpm for 10 minutes to separate the organic and aqueous layers.[4]

  • Evaporation : Carefully transfer the upper organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.[4]

  • Reconstitution : Reconstitute the dried extract in 150 µL of the mobile phase (e.g., 70:30 v/v methanol/water with 0.1% formic acid) and transfer to an autosampler vial.[4]

• LC-MS/MS Analysis :

  • Inject the reconstituted sample into an LC-MS/MS system.

  • Chromatographic separation is typically performed on a C18 column.

  • The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode, monitoring specific precursor-to-product ion transitions for both testosterone and testosterone-d2.

• Data Analysis :

  • Calculate the ratio of the testosterone peak area to the testosterone-d2 peak area for all samples.[4]

  • Construct a calibration curve by plotting the peak area ratios of the calibrators against their known concentrations.[4]

  • Determine the concentration of testosterone in unknown samples by interpolating their response ratios on the calibration curve.[4]

Protocol 2: Quantification of Immunosuppressants in Whole Blood

This protocol details a protein precipitation (PPT) method, common in therapeutic drug monitoring.[2][14]

• Materials and Reagents :

  • Analytes: Cyclosporine A, tacrolimus, sirolimus, everolimus standards.

  • Internal Standards: d12-Cyclosporine A, 13C,d2-Tacrolimus, 13C,d3-Sirolimus, 13C2,d4-Everolimus.[2]

  • Reagent: Zinc sulfate solution (0.1 M) in methanol/water for protein precipitation.[2][14]

  • Matrix: Whole blood collected in EDTA tubes.[2]

• Sample Preparation (Protein Precipitation) :

  • Aliquoting : To 50 µL of whole blood sample, calibrator, or QC, add the deuterated internal standard mix.[2]

  • Precipitation : Add 250 µL of the zinc sulfate precipitation reagent to precipitate proteins.[2]

  • Mixing : Vortex the mixture thoroughly.

  • Centrifugation : Centrifuge at high speed (e.g., 10,000 rpm) for 10 minutes at 4°C.[2]

  • Transfer : Transfer the clear supernatant to an injection vial for LC-MS/MS analysis.[2]

Quantitative Data Summary

The impact of using a deuterated internal standard is most evident when compared to less ideal alternatives like structural analogs.

Table 1: Comparison of Assay Performance for Tubulin Inhibitor D-24851

This table summarizes a study comparing a deuterated (SIL) internal standard with a structural analog for the analysis of the tubulin inhibitor D-24851. The data shows the superior performance of the deuterated IS.[6][8]

Concentration (ng/mL)	Internal Standard Type	Accuracy (%)	Precision (%CV)
1.00	Analog IS	118.0	9.7
Deuterated IS	102.0	5.9
50.0	Analog IS	110.0	11.0
Deuterated IS	101.0	3.0
400.0	Analog IS	108.0	5.3
Deuterated IS	100.0	2.0

Data adapted from comparative studies.[6][8]

Table 2: Interpatient Assay Imprecision for Sirolimus

This table shows the difference in assay imprecision when measuring the immunosuppressant drug sirolimus using either a deuterated internal standard or a structural analog.[6]

Internal Standard Type	Analyte	Mean Concentration (ng/mL)	Interpatient Imprecision (%CV)
Desmethoxyrapamycin (Analog)	Sirolimus	7.8	10.3
Sirolimus-d3 (Deuterated)	Sirolimus	7.8	5.8

Data from therapeutic drug monitoring studies.[6]

Conclusion

Deuterated internal standards are an indispensable tool in modern mass spectrometry, providing the foundation for robust, accurate, and precise quantitative analysis.[2] By closely mimicking the behavior of the target analyte, they effectively compensate for the myriad variabilities inherent in the analytical workflow, from sample preparation to instrument response.[3] While their successful implementation requires careful selection and rigorous validation to avoid issues like isotopic exchange and chromatographic shifts, the benefits are undeniable. For professionals in drug development, clinical research, and other scientific fields, the proper use of deuterated internal standards is a critical component for ensuring the highest quality and integrity of analytical data.[2]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. scispace.com [scispace.com]
• 9. myadlm.org [myadlm.org]
• 10. hilarispublisher.com [hilarispublisher.com]
• 11. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 12. benchchem.com [benchchem.com]
• 13. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 14. texilajournal.com [texilajournal.com]

The Critical Role of Irbesartan-d4 in Modern Pharmacokinetic Analysis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the pivotal function of Irbesartan-d4 in pharmacokinetic (PK) studies. As the field of bioanalysis demands increasing precision and accuracy, the use of stable isotope-labeled internal standards has become the gold standard. This document provides a comprehensive overview of the principles behind using Irbesartan-d4, detailed experimental protocols for its application, and a summary of relevant quantitative data to inform study design and interpretation.

The Core Principle: Why a Deuterated Internal Standard?

In quantitative bioanalysis, particularly using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), an internal standard (IS) is essential for accurate and precise quantification of an analyte in a biological matrix.[1] The ideal IS behaves identically to the analyte during sample preparation and analysis but is distinguishable by the detector.

Irbesartan-d4, a deuterated form of Irbesartan, serves this purpose exceptionally well. By replacing four hydrogen atoms with deuterium, its chemical and physical properties remain nearly identical to the parent drug.[2] However, its mass is increased by four atomic mass units. This mass difference allows the mass spectrometer to differentiate between the analyte (Irbesartan) and the internal standard (Irbesartan-d4).

The primary role of Irbesartan-d4 is to correct for variability that can occur at various stages of the analytical process.[2] By adding a known amount of Irbesartan-d4 to every sample, calibrator, and quality control sample at the beginning of the workflow, the ratio of the analyte's response to the IS's response is used for quantification.[2] This ratiometric measurement effectively normalizes for:

• Sample Preparation Variability: Losses during extraction, evaporation, or reconstitution steps.

• Matrix Effects: Ion suppression or enhancement caused by co-eluting components from the biological matrix (e.g., plasma, urine).

• Instrumental Variability: Fluctuations in injection volume or mass spectrometer response.[1]

Stable isotope-labeled internal standards like Irbesartan-d4 are considered the "gold standard" because their co-elution with the analyte ensures they experience the same matrix effects, providing the most accurate compensation.[1]

Experimental Protocols: Bioanalytical Method for Irbesartan

The following sections detail a typical validated LC-MS/MS method for the quantification of Irbesartan in human plasma using Irbesartan-d4 as an internal standard. This protocol is a composite based on established methodologies.[3][4]

Sample Preparation: Liquid-Liquid Extraction (LLE)

Liquid-liquid extraction is a common technique used to isolate Irbesartan and Irbesartan-d4 from plasma proteins and other interfering substances.

Protocol:

• Pipette 100 µL of human plasma into a clean microcentrifuge tube.

• Spike with 50 µL of Irbesartan-d4 working solution (e.g., 5.0 µg/mL in methanol) and vortex briefly.

• Add 100 µL of a buffering agent, such as 1.0 M Di-Potassium hydrogen phosphate, and vortex.[4]

• Add 2.5 mL of an organic extraction solvent mixture, such as diethyl ether:dichloromethane (70:30, v/v).[3]

• Vortex mix for 10 minutes to ensure thorough extraction.

• Centrifuge at approximately 2000 x g for 5 minutes at 10°C to separate the organic and aqueous layers.[4]

• Carefully transfer the upper organic layer (approximately 2.0 mL) to a new tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried residue in 200 µL of the mobile phase.

• Vortex to dissolve the residue and transfer to an autosampler vial for LC-MS/MS analysis.

Liquid Chromatography (LC) Conditions

The goal of the chromatographic separation is to resolve Irbesartan and Irbesartan-d4 from other matrix components to minimize ion suppression.

Parameter	Condition
Column	C18 reverse-phase column (e.g., Ace 5 C18, 100 mm × 4.6 mm, 5 µm)[3]
Mobile Phase	Methanol : 0.1% Formic Acid in Water (70:30, v/v)[3]
Flow Rate	1.0 mL/min[3]
Column Temperature	40°C[4]
Injection Volume	10 µL
Run Time	Approximately 3-5 minutes

Mass Spectrometry (MS/MS) Conditions

A triple quadrupole mass spectrometer is used for quantification, operating in Multiple Reaction Monitoring (MRM) mode. This provides high selectivity and sensitivity.

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Negative Mode
MRM Transitions
Irbesartan	Q1: m/z 427.1 → Q3: m/z 193.0[3]
Irbesartan-d4	Q1: m/z 431.1 → Q3: m/z 193.0
Ion Source Temp.	~500°C
Dwell Time	~200 ms per transition

Quantitative Data Summary

The following tables summarize typical validation parameters and pharmacokinetic data for Irbesartan.

Bioanalytical Method Validation Parameters

This data demonstrates the performance of a typical LC-MS/MS assay for Irbesartan in plasma.

Parameter	Typical Value/Range	Reference
Linearity Range	10 - 5000 ng/mL	[3]
Correlation Coefficient (r²)	> 0.99	[3]
Lower Limit of Quantification (LLOQ)	10 ng/mL	[3][5]
Intra-day Precision (%CV)	< 15% (typically 1.9% to 4.3%)	[3][5]
Inter-day Precision (%CV)	< 15% (typically 2.7% to 5.4%)	[3][5]
Intra-day Accuracy (%RE)	±15% (typically 2.2% to 5.1%)	[3][5]
Inter-day Accuracy (%RE)	±15% (typically 3.4% to 5.8%)	[3][5]
Mean Recovery (Irbesartan)	59.2% - 67.5%	[3]
Mean Recovery (Irbesartan-d4)	~64.4%	[3]

Note: Recovery does not need to be 100% as long as it is consistent and reproducible, as the internal standard corrects for variability.[3]

Human Pharmacokinetic Parameters of Irbesartan

The following are key pharmacokinetic parameters for Irbesartan following oral administration in adults.

Parameter	Value	Reference
Bioavailability	60 - 80%	[6][7]
Time to Peak Concentration (Tmax)	1.5 - 2.0 hours	[6]
Terminal Elimination Half-life (t½)	11 - 15 hours	[6]
Renal Clearance	3.0 - 3.5 mL/min	[6]

Visualizing the Workflow and Concepts

The following diagrams, generated using the DOT language, illustrate key processes described in this guide.

Caption: Bioanalytical workflow for Irbesartan quantification.

Caption: Role of the internal standard in correcting variability.

Conclusion

Irbesartan-d4 is an indispensable tool in the pharmacokinetic evaluation of Irbesartan. Its use as a stable isotope-labeled internal standard in LC-MS/MS bioanalysis ensures the generation of high-quality, reliable data by effectively compensating for analytical variability. The methodologies outlined in this guide provide a robust framework for researchers and drug development professionals to accurately characterize the absorption, distribution, metabolism, and excretion (ADME) properties of Irbesartan, supporting both preclinical and clinical research.

References

• 1. scispace.com [scispace.com]
• 2. benchchem.com [benchchem.com]
• 3. ijpcbs.com [ijpcbs.com]
• 4. jocpr.com [jocpr.com]
• 5. spuvvn.edu [spuvvn.edu]
• 6. go.drugbank.com [go.drugbank.com]
• 7. fda.gov [fda.gov]

Protocols & Analytical Methods

Application Note: A Robust and Sensitive LC-MS/MS Method for the Quantification of Irbesartan in Human Plasma Using Irbesartan-d4

Audience: Researchers, scientists, and drug development professionals.

Introduction

Irbesartan is a potent, orally active angiotensin II receptor antagonist used primarily for the treatment of hypertension.[1][2] Accurate quantification of Irbesartan in biological matrices is crucial for pharmacokinetic, bioequivalence, and toxicokinetic studies.[3][4] This application note details a highly selective and rapid Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) method for the determination of Irbesartan in human plasma. The use of a stable isotope-labeled internal standard, Irbesartan-d4, ensures high accuracy and precision by correcting for matrix effects and variability during sample processing.[5] The protocol employs a straightforward protein precipitation technique for sample preparation, making it suitable for high-throughput analysis.[6]

Experimental

Materials and Reagents

• Analytes: Irbesartan (≥98% purity), Irbesartan-d4 (IS, ≥98% purity).

• Solvents: HPLC or LC-MS grade Methanol, Acetonitrile.

• Reagents: Formic acid (LC-MS grade, ~99%), Ultrapure water (e.g., Milli-Q system).[7]

• Biological Matrix: Drug-free human plasma with K2-EDTA as an anticoagulant.

Instrumentation

• LC System: An HPLC or UPLC system capable of delivering accurate gradients.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.[7]

• Analytical Column: A C18 reverse-phase column, such as a Hypurity Advance (50 mm × 4.6 mm, 5 µm), is recommended.[5][7]

Standard Solutions Preparation

• Stock Solutions (1 mg/mL): Separately weigh and dissolve Irbesartan and Irbesartan-d4 in methanol to obtain a final concentration of 1 mg/mL.

• Working Standard Solutions: Prepare working solutions for calibration curve (CC) standards and quality control (QC) samples by serially diluting the Irbesartan stock solution with a 50:50 methanol/water mixture.

• Internal Standard (IS) Working Solution (100 ng/mL): Dilute the Irbesartan-d4 stock solution with a 50:50 methanol/water mixture to achieve a final concentration of 100 ng/mL.

Protocols

Sample Preparation: Protein Precipitation

• Aliquot 100 µL of human plasma (blank, CC, QC, or unknown sample) into a 1.5 mL microcentrifuge tube.

• Add 25 µL of the 100 ng/mL Irbesartan-d4 (IS) working solution to each tube (except for blank matrix samples) and vortex briefly.

• Add 300 µL of cold acetonitrile (containing 0.1% formic acid) to precipitate plasma proteins.[8]

• Vortex the mixture vigorously for 1 minute.

• Centrifuge the samples at 13,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the supernatant to an HPLC vial.

• Inject an aliquot (e.g., 15 µL) into the LC-MS/MS system.[5][7]

LC-MS/MS Method

The analysis is performed using a C18 column with an isocratic mobile phase for rapid elution. The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode with positive electrospray ionization for sensitive and specific detection.

Table 1: Chromatographic Conditions

Parameter	Condition
Column	Hypurity Advance C18 (50 mm × 4.6 mm, 5 µm)[5][7]
Mobile Phase	0.2% Formic Acid in Water : Methanol (15:85, v/v)[5][7]
Flow Rate	0.70 mL/min[5][7]
Injection Volume	15 µL[5]
Column Temperature	40°C[1]

| Run Time | 2.0 minutes[5] |

Table 2: Mass Spectrometer Conditions

Parameter	Irbesartan	Irbesartan-d4 (IS)
Ionization Mode	ESI Positive (ESI+)	ESI Positive (ESI+)
MRM Transition (m/z)	429.3 → 207.1	433.3 → 207.1
Dwell Time	200 ms	200 ms
IonSpray Voltage	5000 V[7]	5000 V[7]
Source Temperature	500°C[7]	500°C[7]
Collision Gas	Nitrogen	Nitrogen

Note: Compound-dependent parameters such as Declustering Potential (DP) and Collision Energy (CE) should be optimized for the specific instrument used.

Workflow Visualization

The following diagram illustrates the complete analytical workflow from sample receipt to final data analysis.

Caption: Experimental workflow for Irbesartan quantification in plasma.

Method Validation Summary

The described method should be fully validated according to regulatory guidelines (e.g., FDA or EMA) to ensure its reliability for bioanalytical applications.[5] Key validation parameters are summarized below.

Table 3: Summary of Typical Method Validation Parameters

Parameter	Acceptance Criteria	Typical Result
Linearity Range	Correlation coefficient (r²) ≥ 0.99	5 - 5000 ng/mL[9][10]
LLOQ	Accuracy within ±20%, Precision ≤20%	5 ng/mL[10]
Intra-day Precision (%CV)	≤15% (≤20% at LLOQ)	< 10%[9][11]
Inter-day Precision (%CV)	≤15% (≤20% at LLOQ)	< 12%[9][11]
Accuracy (% Bias)	Within ±15% (±20% at LLOQ)	-6.9% to +6.9%[12]
Recovery (%)	Consistent and reproducible	~65-75%[9][12]
Matrix Effect	CV of IS-normalized matrix factor ≤15%	Negligible ion suppression/enhancement observed[1]

| Stability | Recovery within ±15% of nominal | Stable under tested conditions (e.g., freeze-thaw, short-term)[12] |

Conclusion

The LC-MS/MS method described provides a rapid, sensitive, and robust protocol for the quantification of Irbesartan in human plasma. The simple protein precipitation sample preparation allows for high-throughput analysis, while the use of a deuterated internal standard ensures accuracy and reproducibility. The method meets typical validation criteria for bioanalytical assays and is suitable for supporting clinical and preclinical pharmacokinetic studies.[1]

References

• 1. jocpr.com [jocpr.com]
• 2. pharmacophorejournal.com [pharmacophorejournal.com]
• 3. fda.gov [fda.gov]
• 4. New ultra-performance liquid chromatography-tandem mass spectrometry method for the determination of irbesartan in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. ijpcbs.com [ijpcbs.com]
• 10. Simultaneous determination of irbesartan and hydrochlorothiazide in human plasma by ultra high performance liquid chromatography tandem mass spectrometry and its application to a bioequivalence study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. A rapid LC-MS/MS method for simultaneous determination of berberine and irbesartan in rat plasma: Application to the drug-drug pharmacokinetic interaction study after oral administration in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Liquid chromatographic determination of irbesartan in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantification of Irbesartan in Human Plasma by LC-MS/MS Using a Simple Protein Precipitation Method

Abstract

This application note details a robust and validated method for the quantitative analysis of Irbesartan in human plasma using liquid chromatography with tandem mass spectrometry (LC-MS/MS). The protocol employs a straightforward protein precipitation technique for sample preparation, utilizing Irbesartan-d4 as a stable isotope-labeled internal standard (IS) to ensure accuracy and precision. This method is suitable for pharmacokinetic studies, bioequivalence assessments, and therapeutic drug monitoring.

Introduction

Irbesartan is an angiotensin II receptor antagonist widely prescribed for the treatment of hypertension and diabetic nephropathy.[1][2] Accurate quantification of Irbesartan in plasma is crucial for assessing its pharmacokinetic profile and ensuring therapeutic efficacy. This document provides a detailed protocol for the sample preparation and subsequent LC-MS/MS analysis of Irbesartan in human plasma.

Principle

The method involves the extraction of Irbesartan and its deuterated internal standard, Irbesartan-d4, from human plasma via protein precipitation with acetonitrile.[1][3][4] After centrifugation, the supernatant is diluted and injected into the LC-MS/MS system. The analytes are separated chromatographically and detected by tandem mass spectrometry in multiple reaction monitoring (MRM) mode, which provides high selectivity and sensitivity.

Materials and Reagents

• Irbesartan reference standard

• Irbesartan-d4 internal standard[5][6]

• HPLC-grade acetonitrile[1][3][4]

• HPLC-grade methanol[7][8]

• Formic acid, analytical grade[5]

• Ammonium formate, analytical grade[7]

• Ultrapure water

• Drug-free human plasma

Experimental Protocols

4.1. Preparation of Stock and Working Solutions

• Irbesartan Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate amount of Irbesartan reference standard in methanol to obtain a final concentration of 1 mg/mL.[7]

• Irbesartan-d4 Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate amount of Irbesartan-d4 in methanol to achieve a final concentration of 1 mg/mL.

• Irbesartan Working Solutions: Prepare serial dilutions of the Irbesartan stock solution with a 50:50 methanol:water mixture to create working solutions for calibration standards and quality control samples.[7]

• Internal Standard (IS) Working Solution (5 µg/mL): Dilute the Irbesartan-d4 stock solution with a 50:50 methanol:water mixture to obtain a final concentration of 5 µg/mL.[7]

4.2. Preparation of Calibration Standards and Quality Control (QC) Samples

Prepare calibration standards and QC samples by spiking appropriate amounts of the Irbesartan working solutions into drug-free human plasma.[7] A typical concentration range for Irbesartan is 5-3000 ng/mL.[3]

Sample Type	Concentration (ng/mL)
Calibration Standard 1	5
Calibration Standard 2	10
Calibration Standard 3	50
Calibration Standard 4	100
Calibration Standard 5	500
Calibration Standard 6	1000
Calibration Standard 7	2000
Calibration Standard 8	3000
LLOQ QC	5
Low QC	15
Medium QC	750
High QC	2500

Table 1: Suggested concentrations for calibration standards and quality control samples.

4.3. Sample Preparation: Protein Precipitation

• Pipette 100 µL of plasma sample (blank, calibration standard, QC, or unknown) into a clean microcentrifuge tube.

• Add 50 µL of the Irbesartan-d4 internal standard working solution (5 µg/mL) to each tube, except for the blank plasma.[7]

• Vortex the samples for 30 seconds.

• Add 300 µL of acetonitrile to each tube to precipitate the plasma proteins.[9]

• Vortex the mixture vigorously for 3 minutes.[9]

• Centrifuge the samples at 10,000 rpm for 10 minutes to pellet the precipitated proteins.[9]

• Carefully transfer the clear supernatant to a clean vial for LC-MS/MS analysis.[9]

4.4. Alternative Sample Preparation Methods

While protein precipitation is a simple and effective method, other techniques such as liquid-liquid extraction (LLE) and solid-phase extraction (SPE) can also be employed.

• Liquid-Liquid Extraction (LLE): LLE can be performed using a mixture of ethyl acetate and n-hexane (80:20, v/v) as the extraction solvent.[7][10] This method can provide a cleaner extract but is more labor-intensive.

• Solid-Phase Extraction (SPE): SPE offers a high degree of selectivity and can effectively remove matrix interferences.[5][11]

LC-MS/MS Conditions (Typical)

• LC System: UHPLC system

• Column: C18 column (e.g., Acquity U-HPLC BEH C18)[1][3]

• Mobile Phase: A gradient or isocratic mixture of acetonitrile and water with 0.1% formic acid.[5]

• Flow Rate: 0.4 - 0.7 mL/min[5]

• Injection Volume: 5-15 µL[5]

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Source: Electrospray Ionization (ESI), positive or negative ion mode[3][5]

• MRM Transitions:

  • Irbesartan: m/z 429 → 207 (Positive Ion Mode)[12]

  • Irbesartan-d4: To be determined based on the specific deuteration pattern.

Method Validation

The method should be validated according to regulatory guidelines (e.g., FDA, EMA) for selectivity, linearity, accuracy, precision, recovery, matrix effect, and stability.

Experimental Workflow Diagram

Caption: Workflow for Irbesartan quantification in plasma.

Conclusion

The described protein precipitation method followed by LC-MS/MS analysis provides a simple, rapid, and reliable approach for the quantification of Irbesartan in human plasma. The use of a deuterated internal standard ensures high accuracy and precision, making this method well-suited for high-throughput analysis in clinical and research settings.

References

• 1. ijpsm.com [ijpsm.com]
• 2. researchgate.net [researchgate.net]
• 3. Simultaneous determination of irbesartan and hydrochlorothiazide in human plasma by ultra high performance liquid chromatography tandem mass spectrometry and its application to a bioequivalence study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Simultaneous determination of irbesartan and hydrochlorothiazide in human plasma using HPLC coupled with tandem mass spectrometry: Application to bioequivalence studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. jocpr.com [jocpr.com]
• 8. Determination of hydrochlorothiazide in human plasma by liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Development and In vivo Pharmacokinetic and Pharmacodynamic Evaluation of an Oral Innovative Cyclodextrin Complexed Lipid Nanoparticles of Irbesartan Formulation for Enhanced Bioavailability - PMC [pmc.ncbi.nlm.nih.gov]
• 10. jocpr.com [jocpr.com]
• 11. fda.gov [fda.gov]
• 12. researchgate.net [researchgate.net]

Application Note: High-Throughput Solid Phase Extraction Protocol for the Analysis of Irbesartan in Human Plasma

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and efficient solid phase extraction (SPE) protocol for the quantitative analysis of Irbesartan, an angiotensin II receptor antagonist, in human plasma. The method utilizes the widely adopted Waters Oasis HLB (Hydrophilic-Lipophilic Balanced) SPE cartridges, which offer significant advantages in terms of high recovery and reduced matrix effects. This protocol is suitable for bioanalytical studies, including pharmacokinetic and toxicokinetic assessments, and can be readily integrated with downstream analytical techniques such as Liquid Chromatography-Mass Spectrometry (LC-MS/MS).

Introduction

Irbesartan is a potent, long-acting, non-peptide angiotensin II receptor antagonist used in the treatment of hypertension. Accurate and reliable quantification of Irbesartan in biological matrices is crucial for clinical and preclinical studies. Solid phase extraction is a preferred method for sample clean-up and concentration prior to analysis, as it effectively removes endogenous interferences from complex matrices like plasma. The Oasis HLB sorbent is a universal polymeric reversed-phase material that is well-suited for the extraction of a wide range of acidic, neutral, and basic compounds, making it an ideal choice for Irbesartan. This application note provides a comprehensive, step-by-step protocol for the extraction of Irbesartan from human plasma using Oasis HLB SPE cartridges.

Experimental Protocol

This protocol is based on a simplified 3-step SPE method, which is achievable due to the water-wettable nature of the Oasis HLB sorbent, eliminating the need for traditional conditioning and equilibration steps.[1][2] A standard 5-step protocol is also described for users who prefer a more conventional approach.

Materials:

• Waters Oasis HLB 1 cc (30 mg) SPE Cartridges

• Human Plasma (with anticoagulant, e.g., K2-EDTA)

• Irbesartan analytical standard

• Internal Standard (IS) solution (e.g., a structurally similar, stable isotope-labeled Irbesartan or another angiotensin II receptor blocker)

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Phosphoric Acid (85%)

• Deionized Water

• Vortex mixer

• Centrifuge

• SPE manifold

• Evaporation system (e.g., nitrogen evaporator)

Simplified 3-Step SPE Protocol

• Sample Pre-treatment:

  • Allow frozen plasma samples to thaw at room temperature.

  • Vortex the plasma samples to ensure homogeneity.

  • To 200 µL of plasma, add 200 µL of 4% phosphoric acid in water.

  • Vortex for 30 seconds.

  • Centrifuge at 4000 rpm for 10 minutes to precipitate proteins.

  • Use the supernatant for the loading step.

• Loading:

  • Place the Oasis HLB SPE cartridges on the SPE manifold.

  • Load the entire pre-treated supernatant onto the respective cartridges.

  • Apply gentle vacuum to allow the sample to pass through the sorbent at a flow rate of approximately 1-2 mL/minute.

• Washing:

  • Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.

  • Apply vacuum to dry the sorbent bed completely (approximately 1-2 minutes).

• Elution:

  • Place collection tubes in the SPE manifold rack.

  • Elute the analyte with 1 mL of a solution of 90:10 (v/v) acetonitrile/methanol.

  • Apply gentle vacuum to ensure complete elution.

• Dry-down and Reconstitution:

  • Evaporate the eluate to dryness under a stream of nitrogen at approximately 40°C.

  • Reconstitute the dried residue in 200 µL of the mobile phase used for the analytical method.

  • Vortex for 30 seconds to ensure complete dissolution.

  • Transfer to an autosampler vial for analysis.

Standard 5-Step SPE Protocol

For users who prefer a traditional approach, the following 5-step protocol can be employed:[1][2]

• Conditioning: Condition the cartridge with 1 mL of methanol.

• Equilibration: Equilibrate the cartridge with 1 mL of deionized water.

• Loading: Load the pre-treated plasma sample as described in the 3-step protocol.

• Washing: Wash the cartridge with 1 mL of 5% methanol in water.

• Elution: Elute the analyte with 1 mL of 90:10 (v/v) acetonitrile/methanol.

The subsequent dry-down and reconstitution steps are the same as in the simplified protocol.

Analytical Method

The extracted and reconstituted samples are ready for analysis by a validated LC-MS/MS method. A typical method would involve a C18 reversed-phase column with a gradient elution using a mobile phase consisting of acetonitrile and water with a modifier such as formic acid or ammonium formate.

Quantitative Data Summary

The following table summarizes the quantitative performance data for Irbesartan analysis in human plasma from various studies. It is important to note that the specific extraction and analytical methods may vary between studies.

Parameter	Value	Method	Reference
Linearity Range	50.0 - 9982 ng/mL	SPE-LC-MS/MS	[3]
Lower Limit of Quantification (LLOQ)	50.0 ng/mL	SPE-LC-MS/MS	[3]
Recovery	>80% (generic for Oasis PRiME HLB)	SPE-LC-MS/MS
Intra-day Precision (%RSD)	< 15%	SPE-LC-MS/MS	[4]
Inter-day Precision (%RSD)	< 15%	SPE-LC-MS/MS	[4]
Accuracy	Within ±15% of nominal values	SPE-LC-MS/MS	[4]

Experimental Workflow Diagram

Caption: Workflow for Irbesartan Solid Phase Extraction.

Conclusion

The solid phase extraction protocol using Oasis HLB cartridges provides a simple, rapid, and reliable method for the extraction of Irbesartan from human plasma. The simplified 3-step protocol, in particular, offers a high-throughput option for routine bioanalytical applications without compromising recovery or data quality. This method is well-suited for researchers and scientists in the field of drug development and clinical analysis who require a robust and efficient sample preparation technique for Irbesartan quantification.

References

• 1. waters.com [waters.com]
• 2. lcms.cz [lcms.cz]
• 3. LC-MS/MS ASSAY FOR IRBESARTAN IN HUMAN PLASMA USING SOLID PHASE EXTRACTION TECHNIQUE: A PHARMACOKINETIC STUDY | Semantic Scholar [semanticscholar.org]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for Protein Precipitation of Plasma Samples with Irbesartan-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides a detailed application note and protocol for the extraction of Irbesartan from human plasma samples using a protein precipitation method. Irbesartan is an angiotensin II receptor antagonist used in the treatment of hypertension.[1] For accurate quantification in biological matrices, a stable isotope-labeled internal standard, such as Irbesartan-d4, is commonly employed to correct for matrix effects and variations in sample processing. Protein precipitation is a rapid, simple, and cost-effective technique for sample cleanup prior to analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS).[2][3] This method is suitable for high-throughput analysis in pharmacokinetic and bioequivalence studies.[4][5]

Principle of the Method

Protein precipitation involves the addition of a water-miscible organic solvent to a plasma sample.[2] This disrupts the hydration layer around the proteins, leading to their denaturation and precipitation.[2] The precipitated proteins are then separated by centrifugation, and the supernatant, containing the analyte of interest (Irbesartan) and the internal standard (Irbesartan-d4), is collected for analysis. Acetonitrile is a commonly used and effective precipitating solvent for this purpose.[1][4][5][6]

Experimental Workflow

The overall experimental workflow for the protein precipitation of plasma samples for Irbesartan analysis is depicted below.

References

• 1. ijpsm.com [ijpsm.com]
• 2. agilent.com [agilent.com]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. researchgate.net [researchgate.net]
• 5. Simultaneous determination of irbesartan and hydrochlorothiazide in human plasma using HPLC coupled with tandem mass spectrometry: Application to bioequivalence studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Simultaneous determination of irbesartan and hydrochlorothiazide in human plasma by ultra high performance liquid chromatography tandem mass spectrometry and its application to a bioequivalence study - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Throughput Chromatographic Separation of Irbesartan and Irbesartan-d4 for Pharmacokinetic and Quality Control Studies

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides detailed protocols for the chromatographic separation of the angiotensin II receptor antagonist, Irbesartan, and its deuterated internal standard, Irbesartan-d4. The methodologies presented are applicable for both high-performance liquid chromatography with ultraviolet detection (HPLC-UV) in pharmaceutical quality control and for liquid chromatography-tandem mass spectrometry (LC-MS/MS) in bioanalytical studies. The provided experimental conditions are designed to achieve efficient separation and accurate quantification of Irbesartan in bulk drug substances, pharmaceutical formulations, and human plasma.

Introduction

Irbesartan is a widely prescribed medication for the treatment of hypertension. Accurate and reliable analytical methods are crucial for its quantification in various matrices, including pharmaceutical dosage forms and biological fluids, to ensure quality, efficacy, and to conduct pharmacokinetic studies. Irbesartan-d4 is commonly used as an internal standard (IS) in bioanalytical methods due to its similar chemical and physical properties to Irbesartan, ensuring accurate quantification by correcting for variations in sample preparation and instrument response. This document outlines optimized chromatographic conditions for the effective separation of Irbesartan from its deuterated analog.

Chromatographic Conditions

A variety of chromatographic conditions can be employed for the separation of Irbesartan and Irbesartan-d4. The selection of the appropriate method depends on the matrix and the desired sensitivity. Below is a summary of recommended conditions.

Table 1: HPLC-UV Chromatographic Conditions for Pharmaceutical Analysis

Parameter	Condition 1	Condition 2	Condition 3
Stationary Phase	Purospher® STAR RP-18e (5 µm, 125 x 4.6 mm)	Cosmosil C18 (5 µm, 250 x 4.6 mm)	ACE C18 (5 µm, 250 x 4.6 mm)
Mobile Phase	Acetonitrile : 0.025 M KH2PO4 (pH 6.0) (35:65 v/v)	Methanol : Water (pH 2.8) (80:20 v/v)	Acetonitrile : 50 mM Ammonium Acetate (pH 5.5) (35:65 v/v)[1]
Flow Rate	1.5 mL/min	1.0 mL/min[2]	1.0 mL/min[1]
Column Temperature	Ambient	Ambient	30°C[1]
Injection Volume	10 µL	20 µL	20 µL
UV Detection	220 nm	209 nm[2]	260 nm[1]
Retention Time (Irbesartan)	Not Specified	~3.30 min[2]	~8.9 min

Table 2: LC-MS/MS Chromatographic Conditions for Bioanalysis in Human Plasma

Parameter	Condition 1	Condition 2
Stationary Phase	Hypurity Advance C18 (5 µm, 50 x 4.6 mm)[3]	Hypersil Gold C18 (5 µm, 100 x 4.6 mm)[4]
Mobile Phase	0.2% Formic Acid : Methanol (15:85 v/v)[3]	2 mM Ammonium Formate (pH 4.0) : Methanol (20:80 v/v)[4]
Flow Rate	0.70 mL/min[3]	0.5 mL/min[4]
Column Temperature	Not Specified	40°C[4]
Injection Volume	15 µL[3]	Not Specified
Ionization Mode	Positive Electrospray Ionization (ESI+)	Positive Electrospray Ionization (ESI+)
Retention Time (Irbesartan)	Not Specified	~2.20 min[4]
Retention Time (Irbesartan-d4)	Expected to be nearly identical to Irbesartan	Expected to be nearly identical to Irbesartan

Experimental Protocols

Protocol 1: Sample Preparation from Pharmaceutical Tablets (for HPLC-UV)

• Tablet Powdering: Weigh and finely powder a representative number of Irbesartan tablets (e.g., 20 tablets).

• Sample Weighing: Accurately weigh a portion of the powder equivalent to a single dose of Irbesartan.

• Dissolution: Transfer the weighed powder to a suitable volumetric flask. Add a portion of the mobile phase or a suitable solvent (e.g., methanol:water, 80:20 v/v) and sonicate for 15-20 minutes to ensure complete dissolution of the active ingredient.

• Dilution: Dilute the solution to the final volume with the same solvent and mix thoroughly.

• Filtration: Filter the solution through a 0.45 µm syringe filter to remove any undissolved excipients.

• Injection: The filtered solution is now ready for injection into the HPLC system.

Protocol 2: Sample Preparation from Human Plasma (for LC-MS/MS)

This protocol utilizes solid-phase extraction (SPE), a common technique for cleaning up plasma samples.

• Plasma Thawing: Thaw frozen human plasma samples at room temperature.

• Internal Standard Spiking: Spike a known volume of plasma (e.g., 500 µL) with a small volume of Irbesartan-d4 working solution to achieve the desired concentration.

• Protein Precipitation (Optional but recommended): Add a protein precipitating agent like acetonitrile or methanol, vortex, and centrifuge to pellet the precipitated proteins.

• SPE Column Conditioning: Condition a suitable SPE cartridge (e.g., C18) with methanol followed by water.

• Sample Loading: Load the supernatant from the protein precipitation step onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a weak organic solvent to remove interferences.

• Elution: Elute Irbesartan and Irbesartan-d4 from the cartridge with a strong organic solvent like methanol or acetonitrile.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen. Reconstitute the residue in the mobile phase.

• Injection: The reconstituted sample is ready for injection into the LC-MS/MS system.

Visualizations

Caption: Experimental workflow for the analysis of Irbesartan.

Conclusion

The chromatographic methods detailed in this application note provide robust and reliable approaches for the separation and quantification of Irbesartan and its deuterated internal standard, Irbesartan-d4. The HPLC-UV methods are well-suited for routine quality control of pharmaceutical products, while the LC-MS/MS methods offer the high sensitivity and selectivity required for bioanalytical applications such as pharmacokinetic studies. The provided protocols and conditions can be adapted by researchers to suit their specific analytical needs.

References

• 1. lcms.cz [lcms.cz]
• 2. researchgate.net [researchgate.net]
• 3. jpsionline.com [jpsionline.com]
• 4. HPLC determination of irbesartan in human plasma: its application to pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Throughput Analysis of Irbesartan-d4 in Human Plasma by LC-MS/MS

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note details a sensitive and robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of Irbesartan-d4 in human plasma. Irbesartan-d4 is a deuterated internal standard used for the accurate quantification of the antihypertensive drug Irbesartan. This method utilizes a simple protein precipitation for sample preparation followed by rapid chromatographic separation and detection using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. The described protocol is suitable for researchers, scientists, and drug development professionals requiring a reliable method for pharmacokinetic studies and other research applications.

Introduction

Irbesartan is an angiotensin II receptor antagonist widely used in the treatment of hypertension.[1][2] Accurate and precise quantification of irbesartan in biological matrices is crucial for pharmacokinetic and bioequivalence studies. The use of a stable isotope-labeled internal standard, such as Irbesartan-d4, is the gold standard for correcting for matrix effects and variations in sample processing and instrument response. This document provides a detailed protocol for the detection and quantification of Irbesartan-d4, alongside its non-labeled counterpart, Irbesartan, in human plasma.

Experimental

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Conditions

A variety of LC-MS/MS systems can be utilized for this analysis. The following tables summarize the mass spectrometry and chromatography parameters compiled from several validated methods.[3][4][5][6] Researchers should optimize these parameters for their specific instrumentation.

Table 1: Mass Spectrometry Parameters for Irbesartan and Irbesartan-d4

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Polarity
Irbesartan	429.3	195.1	Positive
Irbesartan	427.2	206.9	Negative
Irbesartan-d4	433.5	207.0	Positive

Note: The selection of positive or negative ionization mode can depend on the specific instrument and mobile phase composition. Both have been successfully used for Irbesartan analysis.

Table 2: Source and Compound Dependent Parameters (Example)

Parameter	Irbesartan	Irbesartan-d4
Declustering Potential (DP)	Instrument Dependent	Instrument Dependent
Collision Energy (CE)	Instrument Dependent	Instrument Dependent
Entrance Potential (EP)	Instrument Dependent	Instrument Dependent
Collision Cell Exit Potential (CXP)	Instrument Dependent	Instrument Dependent

Note: These parameters are highly instrument-specific and require optimization for the mass spectrometer being used.

Table 3: Liquid Chromatography Parameters

Parameter	Condition 1	Condition 2
Column	Hypurity Advance (50 mm × 4.6 mm, 5 µm)	Acquity UPLC BEH C18 (50 mm x 2.1 mm, 1.7 µm)
Mobile Phase	A: 0.2% Formic acid in WaterB: Methanol	A: 10 mM Ammonium AcetateB: Acetonitrile:Methanol (82.35:17.65 v/v)
Gradient/Isocratic	Isocratic: 15:85 (A:B)	Isocratic: 15:85 (A:B)
Flow Rate	0.70 mL/min	0.4 mL/min
Injection Volume	15 µL	5 µL
Column Temperature	40°C	Not Specified
Run Time	2.0 min	2.5 min

Experimental Protocol

This protocol describes a common method for the extraction of Irbesartan and Irbesartan-d4 from human plasma.

Materials and Reagents

• Human Plasma (K2-EDTA)

• Irbesartan and Irbesartan-d4 reference standards

• Methanol (HPLC Grade)

• Acetonitrile (HPLC Grade)

• Formic Acid (ACS Grade)

• Ammonium Acetate (ACS Grade)

• Water (Deionized, 18 MΩ·cm)

• Microcentrifuge tubes (1.5 mL)

• Pipettes and tips

• Vortex mixer

• Centrifuge

Standard Solution Preparation

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve Irbesartan and Irbesartan-d4 in methanol to prepare individual 1 mg/mL stock solutions.

• Working Standard Solutions: Prepare serial dilutions of the Irbesartan stock solution in 50:50 methanol:water to create calibration curve standards.

• Internal Standard (IS) Working Solution: Dilute the Irbesartan-d4 stock solution in 50:50 methanol:water to a final concentration of 100 ng/mL.

Sample Preparation (Protein Precipitation)

• Pipette 100 µL of human plasma into a 1.5 mL microcentrifuge tube.

• Add 50 µL of the Internal Standard Working Solution (Irbesartan-d4, 100 ng/mL) to each plasma sample, except for the blank.

• Vortex for 10 seconds.

• Add 300 µL of acetonitrile to precipitate the plasma proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean autosampler vial.

• Inject an appropriate volume (e.g., 5-15 µL) into the LC-MS/MS system.

Experimental Workflow

Caption: Experimental workflow for the analysis of Irbesartan-d4.

Data Presentation

The quantitative data for the calibration curve should be presented in a table, and the linearity should be assessed using a regression analysis.

Table 4: Example Calibration Curve Data

Concentration (ng/mL)	Peak Area Ratio (Analyte/IS)
2	0.015
5	0.038
10	0.075
50	0.378
100	0.755
500	3.79
1000	7.52
3000	22.6

The calibration curve is constructed by plotting the peak area ratio of the analyte (Irbesartan) to the internal standard (Irbesartan-d4) against the concentration of the analyte. A linear regression with a weighting factor of 1/x² is typically used.

Conclusion

The LC-MS/MS method described in this application note provides a reliable and high-throughput approach for the quantification of Irbesartan-d4 in human plasma. The use of a stable isotope-labeled internal standard ensures accuracy and precision, making this method well-suited for demanding research and development applications. The provided parameters and protocol can be adapted and optimized for various LC-MS/MS platforms.

References

• 1. One moment, please... [ijpsm.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. A rapid LC-MS/MS method for simultaneous determination of berberine and irbesartan in rat plasma: Application to the drug-drug pharmacokinetic interaction study after oral administration in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Simultaneous determination of irbesartan and hydrochlorothiazide in human plasma by ultra high performance liquid chromatography tandem mass spectrometry and its application to a bioequivalence study - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantification of Irbesartan in Human Urine by LC-MS/MS

Abstract

This application note details a sensitive and robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of Irbesartan in human urine. The assay utilizes Irbesartan-d4 as a stable isotope-labeled internal standard (IS) to ensure high accuracy and precision. The described protocol, including sample preparation, chromatographic separation, and mass spectrometric detection, is suitable for clinical research and pharmacokinetic studies.

Introduction

Irbesartan is a potent, long-acting angiotensin II receptor antagonist used in the treatment of hypertension. Monitoring its excretion in urine is crucial for understanding its pharmacokinetics and metabolism. This document provides a detailed protocol for the quantification of Irbesartan in urine using LC-MS/MS with Irbesartan-d4 as the internal standard, a widely accepted method for bioanalytical studies.

Experimental

Materials and Reagents

• Irbesartan (≥98% purity)

• Irbesartan-d4 (≥98% purity, isotopic purity ≥99%)

• HPLC-grade methanol, acetonitrile, and water

• Formic acid (LC-MS grade)

• Ammonium formate (LC-MS grade)

• Human urine (drug-free)

Instrumentation

• High-Performance Liquid Chromatography (HPLC) system

• Tandem mass spectrometer with an electrospray ionization (ESI) source

Chromatographic Conditions

The chromatographic separation is performed on a C18 analytical column. A gradient or isocratic elution with a mobile phase consisting of an aqueous component (e.g., water with 0.1% formic acid or an ammonium formate buffer) and an organic component (e.g., acetonitrile or methanol) is employed.

Parameter	Recommended Conditions
Column	C18 column (e.g., 50 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	Acetonitrile or Methanol
Flow Rate	0.3 - 0.5 mL/min
Injection Volume	5 - 10 µL
Column Temperature	40 °C

Mass Spectrometry Conditions

The mass spectrometer is operated in positive electrospray ionization (ESI+) mode with multiple reaction monitoring (MRM) for the detection of Irbesartan and Irbesartan-d4.

Parameter	Irbesartan	Irbesartan-d4
Precursor Ion (m/z)	429.2	433.2
Product Ion (m/z)	207.1	211.1
Ionization Mode	ESI Positive	ESI Positive
Ion Spray Voltage	~5000 V	~5000 V
Temperature	~500 °C	~500 °C

Protocol

Preparation of Standard Solutions

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve Irbesartan and Irbesartan-d4 in methanol to prepare individual primary stock solutions of 1 mg/mL.

• Working Standard Solutions: Prepare serial dilutions of the Irbesartan primary stock solution with a 50:50 mixture of methanol and water to create working standard solutions for the calibration curve and quality control (QC) samples.

• Internal Standard Working Solution (100 ng/mL): Dilute the Irbesartan-d4 primary stock solution with a 50:50 mixture of methanol and water to obtain a final concentration of 100 ng/mL.

Sample Preparation

A "dilute and shoot" method is often suitable for urine samples due to the lower protein content compared to plasma.[1]

• Thaw frozen urine samples at room temperature.

• Vortex the urine samples to ensure homogeneity.

• Centrifuge the urine samples at approximately 4000 rpm for 10 minutes to pellet any particulate matter.

• In a clean microcentrifuge tube, combine 100 µL of the urine supernatant, 50 µL of the Internal Standard Working Solution (100 ng/mL), and 850 µL of the 50:50 methanol/water diluent.

• Vortex the mixture thoroughly.

• Transfer the final mixture to an HPLC vial for analysis.

For methods requiring extraction, solid-phase extraction (SPE) or liquid-liquid extraction (LLE) can be employed.[2][3]

Data Analysis

The concentration of Irbesartan in the urine samples is determined by calculating the peak area ratio of the analyte to the internal standard. A calibration curve is constructed by plotting the peak area ratios against the corresponding concentrations of the serially diluted standards. The linearity of the method is assessed by a weighted linear regression analysis.

Quantitative Data Summary

The following tables summarize typical validation parameters for the quantification of Irbesartan in biological matrices. While most of the cited literature focuses on plasma, the performance in urine is expected to be comparable or better due to a cleaner matrix.

Table 1: Calibration Curve and Sensitivity

Parameter	Typical Value	Reference
Linearity Range	1 - 1000 ng/mL	[3]
Correlation Coefficient (r²)	> 0.99	[4]
Lower Limit of Quantification (LLOQ)	1 ng/mL	[3]

Table 2: Accuracy and Precision (Inter- and Intra-day)

Quality Control Sample	Accuracy (% Bias)	Precision (% RSD)	Reference
Low QC	< 15%	< 15%	[3]
Mid QC	< 15%	< 15%	[3]
High QC	< 15%	< 15%	[3]

Experimental Workflow

References

• 1. A novel dilute and shoot HPLC assay method for quantification of irbesartan and hydrochlorothiazide in combination tablets and urine using second generation C18-bonded monolithic silica column with double gradient elution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. High-performance liquid chromatographic assay for the quantitation of irbesartan (SR 47436/BMS-186295) in human plasma and urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. jpsionline.com [jpsionline.com]

Application of Irbesartan-d4 in Preclinical DMPK Studies: Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Irbesartan-d4 as an internal standard in preclinical Drug Metabolism and Pharmacokinetics (DMPK) studies of irbesartan. These guidelines are intended to assist in the accurate quantification of irbesartan in biological matrices, facilitating robust pharmacokinetic and metabolism assessments.

Introduction to Irbesartan and the Role of a Deuterated Internal Standard

Irbesartan is a potent, long-acting, non-peptide angiotensin II receptor antagonist, selective for the AT1 subtype. It is widely used in the treatment of hypertension. Preclinical DMPK studies are crucial to characterize the absorption, distribution, metabolism, and excretion (ADME) properties of new drug candidates like irbesartan.

The use of a stable isotope-labeled internal standard, such as Irbesartan-d4, is the gold standard for quantitative bioanalysis using liquid chromatography-mass spectrometry (LC-MS/MS). Irbesartan-d4 is an ideal internal standard because it has the same physicochemical properties as irbesartan, ensuring it behaves similarly during sample extraction, chromatography, and ionization. The mass difference allows for its distinction from the unlabeled analyte by the mass spectrometer, enabling accurate and precise quantification by correcting for variability in sample processing and instrument response.

Bioanalytical Method for Irbesartan Quantification

A robust and validated bioanalytical method is fundamental for all DMPK studies. The following protocol outlines a typical LC-MS/MS method for the quantification of irbesartan in rat plasma using Irbesartan-d4 as an internal standard.

Experimental Protocol: Bioanalytical Method Validation

Objective: To validate a sensitive and specific method for the quantification of irbesartan in rat plasma.

Materials:

• Irbesartan reference standard

• Irbesartan-d4 (internal standard, IS)

• Control rat plasma (with anticoagulant, e.g., K2EDTA)

• HPLC-grade methanol, acetonitrile, and water

• Formic acid

• Liquid-liquid extraction solvent (e.g., ethyl acetate or a mixture of diethyl ether and dichloromethane)

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

Protocol Steps:

• Preparation of Stock and Working Solutions:

  • Prepare primary stock solutions of irbesartan and Irbesartan-d4 in methanol at a concentration of 1 mg/mL.

  • Prepare serial dilutions of the irbesartan stock solution with methanol:water (1:1) to create working standards for the calibration curve and quality control (QC) samples.

  • Prepare a working solution of Irbesartan-d4 in methanol at a suitable concentration (e.g., 100 ng/mL).

• Sample Preparation (Liquid-Liquid Extraction):

  • To 100 µL of plasma sample (blank, calibration standard, QC, or study sample), add 25 µL of the Irbesartan-d4 working solution and vortex briefly.

  • Add 1 mL of the extraction solvent.

  • Vortex for 5-10 minutes.

  • Centrifuge at 4000 rpm for 10 minutes.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase.

• LC-MS/MS Analysis:

  • Inject a small volume (e.g., 5-10 µL) of the reconstituted sample onto the LC-MS/MS system.

  • Chromatographic Conditions (Typical):

    • Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

    • Mobile Phase: A gradient of mobile phase A (e.g., 0.1% formic acid in water) and mobile phase B (e.g., 0.1% formic acid in acetonitrile/methanol).

    • Flow Rate: 0.3-0.5 mL/min.

    • Column Temperature: 40°C.

  • Mass Spectrometric Conditions (Typical):

    • Ionization Mode: Electrospray Ionization (ESI) in positive or negative mode.

    • Detection: Multiple Reaction Monitoring (MRM).

    • MRM Transitions:

      • Irbesartan: m/z 429.2 → 207.1

      • Irbesartan-d4: m/z 433.2 → 207.1

• Method Validation:

  • Validate the method for linearity, accuracy, precision, selectivity, recovery, matrix effect, and stability according to regulatory guidelines (e.g., FDA, EMA).

Data Presentation: Bioanalytical Method Validation Summary

Parameter	Acceptance Criteria	Typical Result
Linearity (r²)	≥ 0.99	> 0.995
Lower Limit of Quantification (LLOQ)	Signal-to-noise ratio ≥ 10	1 ng/mL
Intra-day Precision (%CV)	≤ 15% (≤ 20% at LLOQ)	< 10%
Inter-day Precision (%CV)	≤ 15% (≤ 20% at LLOQ)	< 12%
Accuracy (% Bias)	Within ±15% (±20% at LLOQ)	Within ±10%
Recovery	Consistent and reproducible	> 80%
Matrix Effect	CV of matrix factor ≤ 15%	< 10%

Preclinical Pharmacokinetic Study in Rats

The validated bioanalytical method is then applied to determine the pharmacokinetic profile of irbesartan in a preclinical model, such as the Sprague-Dawley rat.

Experimental Protocol: Rat Pharmacokinetic Study

Objective: To determine the pharmacokinetic parameters of irbesartan following oral administration to rats.

Materials:

• Male Sprague-Dawley rats (e.g., 200-250 g)

• Irbesartan formulation for oral administration (e.g., suspension in 0.5% carboxymethylcellulose)

• Irbesartan-d4 for internal standard

• Validated bioanalytical method as described above.

Protocol Steps:

• Animal Dosing:

  • Fast rats overnight prior to dosing.

  • Administer a single oral dose of irbesartan (e.g., 10 mg/kg) by gavage.

• Blood Sampling:

  • Collect sparse blood samples (e.g., ~100 µL) from a subset of animals at each time point from the tail vein or another appropriate site.

  • Typical time points: 0 (pre-dose), 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours post-dose.

  • Collect blood into tubes containing an anticoagulant (e.g., K2EDTA).

• Plasma Preparation:

  • Centrifuge the blood samples at 4000 rpm for 10 minutes at 4°C to separate the plasma.

  • Store the plasma samples at -80°C until analysis.

• Sample Analysis:

  • Analyze the plasma samples for irbesartan concentration using the validated LC-MS/MS method with Irbesartan-d4 as the internal standard.

• Pharmacokinetic Analysis:

  • Calculate the pharmacokinetic parameters from the plasma concentration-time data using non-compartmental analysis with software such as WinNonlin.

Data Presentation: Pharmacokinetic Parameters of Irbesartan in Rats

Parameter	Unit	Value (Mean ± SD)
Dose (Oral)	mg/kg	10
Cmax	ng/mL	1500 ± 350
Tmax	h	1.5 ± 0.5
AUC(0-t)	ngh/mL	8500 ± 1200
AUC(0-inf)	ngh/mL	8800 ± 1350
t1/2	h	11 ± 2
CL/F	mL/h/kg	1136 ± 200
Vd/F	L/kg	18 ± 3

Note: The values presented are representative and may vary depending on the specific study conditions.

In Vitro Metabolism Study

In vitro metabolism studies, for instance using rat liver microsomes, are conducted to investigate the metabolic stability and identify potential metabolites of a drug candidate. Irbesartan-d4 can be used as an internal standard for the quantification of the parent drug disappearance.

Experimental Protocol: Metabolic Stability in Rat Liver Microsomes

Objective: To determine the in vitro metabolic stability of irbesartan in rat liver microsomes.

Materials:

• Pooled rat liver microsomes (RLM)

• Irbesartan

• Irbesartan-d4

• NADPH regenerating system (e.g., NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Phosphate buffer (pH 7.4)

• Acetonitrile (for reaction termination)

Protocol Steps:

• Incubation:

  • Pre-incubate irbesartan (e.g., 1 µM final concentration) with RLM (e.g., 0.5 mg/mL protein concentration) in phosphate buffer at 37°C for 5 minutes.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

  • Collect aliquots at various time points (e.g., 0, 5, 15, 30, 60 minutes).

  • Terminate the reaction by adding ice-cold acetonitrile containing Irbesartan-d4 as the internal standard.

• Sample Processing:

  • Centrifuge the samples to precipitate proteins.

  • Analyze the supernatant for the remaining irbesartan concentration using the validated LC-MS/MS method.

• Data Analysis:

  • Plot the natural logarithm of the percentage of irbesartan remaining versus time.

  • Determine the elimination rate constant (k) from the slope of the linear regression.

  • Calculate the in vitro half-life (t1/2) = 0.693 / k.

  • Calculate the intrinsic clearance (CLint) = (k / microsomal protein concentration).

Data Presentation: In Vitro Metabolic Stability of Irbesartan

Parameter	Unit	Value
Microsomal Protein Concentration	mg/mL	0.5
Irbesartan Concentration	µM	1
In vitro t1/2	min	> 60
Intrinsic Clearance (CLint)	µL/min/mg protein	< 11.5

Note: These are representative data suggesting that irbesartan has low intrinsic clearance in rat liver microsomes.

Visualizations

Signaling Pathway of Irbesartan

Irbesartan exerts its therapeutic effect by blocking the Angiotensin II Type 1 (AT1) receptor, thereby inhibiting the downstream signaling cascade that leads to vasoconstriction and other physiological effects.

Mechanism of action of Irbesartan.

Experimental Workflow for a Preclinical PK Study

The following diagram illustrates the typical workflow for a preclinical pharmacokinetic study utilizing a deuterated internal standard.

Preclinical pharmacokinetic study workflow.

Application Notes and Protocols: Preparation of Irbesartan-d4 Working Solutions

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Irbesartan-d4 is a deuterated form of Irbesartan, an angiotensin II receptor antagonist used in the treatment of hypertension. In analytical chemistry, particularly in pharmacokinetic and bioanalytical studies, Irbesartan-d4 serves as an ideal internal standard (IS) for the quantification of Irbesartan in various biological matrices using techniques like liquid chromatography-mass spectrometry (LC-MS) or gas chromatography-mass spectrometry (GC-MS).[1] The use of a stable isotope-labeled internal standard is crucial for correcting for variations in sample preparation and instrument response, thereby ensuring the accuracy and precision of the analytical method.

This document provides a detailed protocol for the preparation of Irbesartan-d4 stock and working solutions to be used as an internal standard in quantitative analytical methods.

Data Presentation: Quantitative Information

The following table summarizes the key quantitative parameters for the preparation of Irbesartan-d4 solutions.

Parameter	Value	Reference
Molecular Weight	~432.6 g/mol
Primary Solvent	Methanol or Dimethyl Sulfoxide (DMSO)	[1][2]
Stock Solution Concentration	0.5 - 1.0 mg/mL	[2]
Working Solution Concentration	1 - 100 µg/mL (application dependent)	[3][4]
Storage (Powder)	-20°C (3 years), 4°C (2 years)	[1]
Storage (Stock Solution)	-80°C (6 months), -20°C (1 month)	[1]

Experimental Protocol: Preparation of Irbesartan-d4 Solutions

This protocol outlines the steps for preparing a primary stock solution and subsequent working solutions of Irbesartan-d4.

1. Materials and Reagents:

• Irbesartan-d4 powder

• Methanol (HPLC or LC-MS grade)

• Dimethyl Sulfoxide (DMSO) (optional, for initial solubilization)

• Calibrated analytical balance

• Volumetric flasks (Class A)

• Calibrated pipettes

• Vortex mixer

• Ultrasonic bath

• Cryogenic vials for storage

2. Preparation of Irbesartan-d4 Stock Solution (1 mg/mL):

• Weighing: Accurately weigh approximately 10 mg of Irbesartan-d4 powder using a calibrated analytical balance. Record the exact weight.

• Dissolution: Transfer the weighed powder into a 10 mL Class A volumetric flask.

• Solubilization: Add a small volume of methanol (approximately 5-7 mL) to the volumetric flask. If solubility is a concern, a small amount of DMSO can be used to initially dissolve the powder, followed by dilution with methanol.[1]

• Mixing: Gently swirl the flask to dissolve the powder. For complete dissolution, sonicate the flask in an ultrasonic bath for 5-10 minutes.[1]

• Dilution to Volume: Once the powder is completely dissolved and the solution has returned to room temperature, bring the volume up to the 10 mL mark with methanol.

• Homogenization: Cap the flask and invert it several times to ensure a homogeneous solution.

• Storage: Aliquot the stock solution into clearly labeled cryogenic vials and store at -20°C for short-term use (up to 1 month) or -80°C for long-term storage (up to 6 months).[1]

3. Preparation of Irbesartan-d4 Working Solutions:

Working solutions are prepared by diluting the stock solution to the desired concentration. The final concentration will depend on the specific requirements of the analytical method. The following is an example of preparing a 10 µg/mL working solution.

• Calculation: Use the formula C1V1 = C2V2 to determine the volume of the stock solution required.

  • C1 = Concentration of stock solution (1000 µg/mL)

  • V1 = Volume of stock solution to be taken

  • C2 = Desired concentration of working solution (10 µg/mL)

  • V2 = Final volume of working solution (e.g., 10 mL)

  • V1 = (10 µg/mL * 10 mL) / 1000 µg/mL = 0.1 mL or 100 µL

• Dilution: Using a calibrated pipette, transfer 100 µL of the 1 mg/mL Irbesartan-d4 stock solution into a 10 mL Class A volumetric flask.

• Dilution to Volume: Add methanol to the flask to bring the volume up to the 10 mL mark.

• Homogenization: Cap the flask and invert it several times to ensure a homogeneous solution.

• Storage: This working solution should be prepared fresh daily or stored at 2-8°C for a limited period, depending on stability studies.

Visualizations

Experimental Workflow

The following diagram illustrates the workflow for the preparation of Irbesartan-d4 working solutions.

Caption: Workflow for Irbesartan-d4 Solution Preparation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. merckmillipore.com [merckmillipore.com]
• 3. japer.in [japer.in]
• 4. omicsonline.org [omicsonline.org]

Application Notes & Protocols for the Use of Irbesartan-d4 in Bioequivalence Studies of Irbesartan

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Irbesartan is an angiotensin II receptor antagonist widely used in the treatment of hypertension.[1][2][3] To ensure the therapeutic equivalence of generic formulations, regulatory agencies require bioequivalence (BE) studies. These studies compare the rate and extent of absorption of a test formulation to a reference formulation.[4][5] A critical component of the analytical methodology in these studies is the use of a stable isotope-labeled internal standard (IS) to ensure accuracy and precision in the quantification of the analyte in biological matrices.[6] Irbesartan-d4, a deuterated analog of Irbesartan, is a commonly used and appropriate internal standard for the bioanalytical determination of Irbesartan in plasma samples during BE studies.[3][6][7][8] Its physicochemical properties are nearly identical to Irbesartan, ensuring similar behavior during sample preparation and chromatographic analysis, while its mass difference allows for distinct detection by mass spectrometry.[3][8]

This document provides detailed application notes and protocols for the use of Irbesartan-d4 in the bioequivalence assessment of Irbesartan formulations.

I. Bioanalytical Method for Irbesartan in Human Plasma using LC-MS/MS

This section details the protocol for the quantitative determination of Irbesartan in human plasma using liquid chromatography with tandem mass spectrometry (LC-MS/MS), employing Irbesartan-d4 as the internal standard.

Materials and Reagents

• Irbesartan reference standard (99.44% purity)[7]

• Irbesartan-d4 internal standard (97.90% purity)[7]

• HPLC grade methanol[7]

• HPLC grade acetonitrile[9]

• Formic acid[7]

• Ammonium formate[10][11]

• Ethyl acetate[10]

• n-Hexane[10]

• Di-Potassium hydrogen phosphate[10]

• Human plasma (with K2EDTA as anticoagulant)[8]

• Milli-Q water or equivalent[7]

Preparation of Solutions

• Irbesartan Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate amount of Irbesartan reference standard in methanol.[10]

• Irbesartan-d4 Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate amount of Irbesartan-d4 in methanol.

• Irbesartan Working Solutions: Prepare working solutions for calibration curve (CC) standards and quality control (QC) samples by serially diluting the Irbesartan stock solution with a methanol:water (50:50, v/v) mixture.[10]

• Irbesartan-d4 Working Solution (IS): Dilute the Irbesartan-d4 stock solution with a suitable solvent (e.g., methanol:water, 50:50, v/v) to achieve a final concentration of 5 µg/mL.[10]

Sample Preparation (Liquid-Liquid Extraction)

This protocol is based on a commonly employed liquid-liquid extraction (LLE) method.[10]

• Pipette 100 µL of human plasma into a clean microcentrifuge tube.

• Spike 50 µL of the Irbesartan-d4 working solution (5.0 µg/mL) into the plasma sample and vortex for 30 seconds.

• Add 100 µL of 1.0 M Di-Potassium hydrogen phosphate solution.

• Add 2.5 mL of extraction solvent (ethyl acetate: n-Hexane, 80:20, v/v).[10]

• Vortex the mixture for 10 minutes.

• Centrifuge the sample at 1891 x g for 5 minutes at 10°C.[10]

• Transfer the upper organic layer (approximately 2.0 mL) to a new tube.

• Evaporate the organic solvent to dryness under a stream of nitrogen at 40°C.

• Reconstitute the dried residue in 200 µL of the mobile phase.

• Inject an aliquot (e.g., 15 µL) into the LC-MS/MS system.[7]

Chromatographic and Mass Spectrometric Conditions

The following are typical LC-MS/MS parameters for the analysis of Irbesartan and Irbesartan-d4.

Parameter	Condition
LC System	HPLC system with a binary pump and autosampler[7]
Column	Hypurity Advance (50 mm × 4.6 mm, 5 µm) or equivalent C18 column[7]
Mobile Phase	Isocratic mixture of 0.2% formic acid in water and methanol (15:85, v/v)[7]
Flow Rate	0.70 mL/min[7]
Injection Volume	15 µL[7]
Column Temperature	40°C[10][11]
MS System	Triple quadrupole mass spectrometer[7]
Ionization Source	Electrospray Ionization (ESI) in positive ion mode[7]
Ion Spray Voltage	5000 V[7]
Source Temperature	500°C[7]
Detection Mode	Multiple Reaction Monitoring (MRM)
MRM Transitions	Irbesartan: m/z 429.20 → 207.10[8]Irbesartan-d4: m/z 433.20 → 211.10[8]

Calibration Curve and Quality Control

• Calibration Curve: Prepare plasma calibration standards by spiking drug-free human plasma with the appropriate Irbesartan working solutions to achieve a concentration range of 20.01 to 8003.20 ng/mL.[8]

• Quality Control Samples: Prepare QC samples in drug-free human plasma at a minimum of three concentration levels (low, medium, and high).

• Data Analysis: The concentration of Irbesartan in the samples is determined by calculating the peak area ratio of the analyte to the internal standard and comparing it against the linear regression of the calibration curve. A weighted (1/X²) linear regression is commonly used.[8]

II. Bioequivalence Study Protocol

This section outlines a typical protocol for a bioequivalence study of Irbesartan tablets.

Study Design

A single-center, open-label, randomized, two-period, two-sequence, crossover study is a standard design.[12][13]

• Subjects: Healthy male and/or female volunteers.[12][13]

• Washout Period: A washout period of at least 7 days between the two periods is required.[12][13]

• Dosing: A single oral dose of the test and reference Irbesartan formulation (e.g., 300 mg) is administered under fasting conditions.[12][14]

Blood Sampling

Venous blood samples are collected at predetermined time points.[1]

• Pre-dose: 0 hour.

• Post-dose: 0.25, 0.5, 0.75, 1, 1.5, 2, 2.5, 3, 4, 6, 8, 12, 24, 36, 48, and 72 hours.[8]

Pharmacokinetic Analysis

The following pharmacokinetic parameters are calculated for both the test and reference formulations:

• Cmax: Maximum plasma concentration.

• AUC0-t: Area under the plasma concentration-time curve from time zero to the last measurable concentration.

• AUC0-∞: Area under the plasma concentration-time curve from time zero to infinity.

• Tmax: Time to reach the maximum plasma concentration.

• t1/2: Elimination half-life.

Statistical Analysis

• The log-transformed Cmax, AUC0-t, and AUC0-∞ are analyzed using an Analysis of Variance (ANOVA).

• The 90% confidence intervals for the ratio of the geometric means of the test and reference products for Cmax, AUC0-t, and AUC0-∞ must be within the acceptance range of 80.00% to 125.00%.[1][12][15]

Data Presentation

Table 1: Representative Pharmacokinetic Parameters of Irbesartan from a Bioequivalence Study

Parameter	Test Formulation (Mean ± SD)	Reference Formulation (Mean ± SD)	90% Confidence Interval
Cmax (ng/mL)	3,617.19 ± 1288.19[12][15]	3,295.77 ± 1659.86[12][15]	100.13% - 121.40%[12]
AUC0-t (ng·h/mL)	15,304.65 ± (not specified)[12]	15,389.21 ± (not specified)[12]	90.83% - 106.86%[12]
AUC0-∞ (ng·h/mL)	15,638.90 ± (not specified)[12]	15,730.34 ± (not specified)[12]	91.11% - 106.55%[12]
Tmax (h)	1.50 (median)[12]	1.25 (median)[12]	Not Applicable
t1/2 (h)	7.35 ± (not specified)[12]	8.09 ± (not specified)[12]	Not Applicable

Visualizations

Experimental Workflow for Bioanalysis

Caption: Bioanalytical workflow for Irbesartan quantification.

Bioequivalence Study Design

Caption: Crossover design for a bioequivalence study.

References

• 1. thaiscience.info [thaiscience.info]
• 2. ijpsm.com [ijpsm.com]
• 3. researchgate.net [researchgate.net]
• 4. New FDA Draft Guidance for Industry on Bioequivalence Studies - ECA Academy [gmp-compliance.org]
• 5. downloads.regulations.gov [downloads.regulations.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. itmedicalteam.pl [itmedicalteam.pl]
• 9. HPLC determination of irbesartan in human plasma: its application to pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. jocpr.com [jocpr.com]
• 11. jocpr.com [jocpr.com]
• 12. Pharmacokinetics and bioequivalence study of irbesartan tablets after a single oral dose of 300 mg in healthy Thai volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. oatext.com [oatext.com]
• 14. walshmedicalmedia.com [walshmedicalmedia.com]
• 15. researchgate.net [researchgate.net]

Technical Notes & Optimization

troubleshooting matrix effects in Irbesartan LC-MS analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving common issues encountered during the LC-MS analysis of Irbesartan, with a focus on mitigating matrix effects.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect my Irbesartan analysis?

A1: Matrix effects in LC-MS are the alteration of ionization efficiency (either suppression or enhancement) of a target analyte, such as Irbesartan, by co-eluting compounds from the sample matrix (e.g., plasma, urine).[1] This interference can lead to inaccurate and irreproducible quantitative results.[1] For example, phospholipids in plasma are a common cause of matrix effects in electrospray ionization (ESI), which is frequently used for Irbesartan analysis.[1]

Q2: I am observing ion suppression for my Irbesartan peak. What are the initial steps to identify the cause?

A2: To identify the source of ion suppression, a post-column infusion experiment is a valuable qualitative technique.[1] This involves infusing a standard solution of Irbesartan directly into the mass spectrometer while injecting a blank, extracted matrix sample onto the LC column. A dip in the baseline signal at the retention time of Irbesartan indicates the presence of co-eluting matrix components that are causing the suppression.[2][3]

Q3: How can I quantitatively measure the extent of matrix effects in my Irbesartan assay?

A3: The "post-extraction spike" method is the gold standard for quantifying matrix effects.[1] This involves comparing the peak area of Irbesartan in a solution spiked into an extracted blank matrix to the peak area of Irbesartan in a neat solution at the same concentration. The ratio of these peak areas is known as the Matrix Factor (MF). An MF less than 1 indicates ion suppression, while an MF greater than 1 suggests ion enhancement.[1] For a robust method, the absolute matrix factor should ideally be between 0.75 and 1.25.

Q4: What is the best internal standard (IS) to use for Irbesartan analysis to compensate for matrix effects?

A4: A stable isotope-labeled (SIL) internal standard, such as Irbesartan-d4, is the preferred choice.[4][5] A SIL IS has nearly identical chemical and physical properties to Irbesartan, meaning it will co-elute and experience similar matrix effects, thus providing the most accurate correction for any signal suppression or enhancement.[5] While structural analogues like Telmisartan can be used, they may not perfectly mimic the ionization behavior of Irbesartan in the presence of matrix interferences.[6]

Troubleshooting Guides

Issue 1: Poor Peak Shape (Tailing, Fronting, or Splitting)

Possible Causes & Solutions

Possible Cause	Recommended Solution
Secondary Interactions with Column	For peak tailing, especially with basic compounds, ensure the mobile phase pH is appropriate to maintain a consistent ionization state of Irbesartan. The use of acidic modifiers like formic acid is common.[4]
Column Contamination or Void	If all peaks are affected (fronting or splitting), this may indicate a partially blocked column frit or a void at the head of the column.[7] Try reversing and flushing the column. If the problem persists, the column may need to be replaced.[7]
Inappropriate Injection Solvent	Injecting the sample in a solvent significantly stronger than the mobile phase can cause peak distortion.[8] Ensure the sample solvent is as close in composition to the initial mobile phase as possible.
High Sample Load	Injecting too high a concentration of Irbesartan can lead to peak broadening and tailing.[8] Dilute the sample if necessary.

Issue 2: Significant Ion Suppression or Enhancement

Possible Causes & Solutions

Possible Cause	Recommended Solution
Co-elution with Matrix Components	Optimize the chromatographic method to separate Irbesartan from the interfering compounds. This can be achieved by adjusting the gradient slope, changing the mobile phase composition (e.g., altering the organic solvent or buffer), or trying a column with a different chemistry.[2]
Inefficient Sample Preparation	Improve the sample clean-up procedure to remove more of the matrix components prior to injection. Techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) are generally more effective at removing interfering substances than simple protein precipitation.[4]
Suboptimal Ion Source Parameters	Optimize MS source-dependent parameters such as nebulizer gas, auxiliary gas, and curtain gas to ensure efficient and reproducible ionization.[4] Also, consider switching the ionization mode (e.g., from ESI to APCI) as APCI can be less susceptible to matrix effects for certain compounds.

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effect (Post-Extraction Spike Method)

• Prepare Solutions:

  • Set A (Neat Solution): Prepare a solution of Irbesartan in the reconstitution solvent at a known concentration (e.g., low and high QC levels).

  • Set B (Post-Spiked Sample): Process at least six different lots of blank biological matrix (e.g., human plasma) using your validated extraction procedure. After the final evaporation step, reconstitute the dried extract with the Irbesartan solution from Set A.

• Analysis:

  • Inject both sets of samples into the LC-MS system.

• Calculation:

  • Calculate the Matrix Factor (MF) for each lot of matrix using the following formula:

    • MF = (Peak Area of Irbesartan in Set B) / (Peak Area of Irbesartan in Set A)

  • Calculate the coefficient of variation (%CV) of the matrix factors across the different lots. A %CV of ≤15% is generally considered acceptable.

Protocol 2: Sample Preparation using Liquid-Liquid Extraction (LLE)

This protocol is adapted from a validated method for Irbesartan in human plasma.[6]

• Sample Aliquoting:

  • To 100 µL of plasma sample, add 50 µL of the internal standard working solution (e.g., Telmisartan or Irbesartan-d4).

• pH Adjustment & Extraction:

  • Vortex the sample for 30 seconds.

  • Add 100 µL of 1.0 M Di-Potassium hydrogen phosphate solution.

  • Add 2.5 mL of the extraction solvent (e.g., a mixture of ethyl acetate and n-hexane (80:20, v/v)).[6]

• Separation & Evaporation:

  • Vortex the sample for 10 minutes.

  • Centrifuge at approximately 1900 x g for 5 minutes at 10°C.

  • Transfer the organic layer to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitution:

  • Reconstitute the dried extract in 500 µL of the mobile phase.

  • Inject an aliquot (e.g., 5 µL) into the LC-MS system.

Visualizations

Caption: Liquid-Liquid Extraction (LLE) workflow for Irbesartan plasma samples.

Caption: A logical workflow for troubleshooting ion suppression in LC-MS analysis.

References

• 1. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. lctsbible.com [lctsbible.com]
• 3. scribd.com [scribd.com]
• 4. researchgate.net [researchgate.net]
• 5. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? [pubmed.ncbi.nlm.nih.gov]
• 6. jocpr.com [jocpr.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. agilent.com [agilent.com]

Technical Support Center: Managing Ion Suppression for Irbesartan-d4 in ESI-MS

This guide provides troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals encountering ion suppression issues with Irbesartan-d4 in Electrospray Ionization Mass Spectrometry (ESI-MS).

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments.

Q1: Why is the signal for my Irbesartan-d4 internal standard (IS) low or inconsistent?

A low or variable signal for Irbesartan-d4, your stable isotope-labeled internal standard (SIL-IS), is a critical indicator of potential analytical problems, primarily ion suppression.[1] This variability compromises the accuracy and precision of your assay.[2]

Common Causes:

• Matrix Effects : Co-eluting endogenous or exogenous compounds from the sample matrix (e.g., plasma, urine) can compete with Irbesartan-d4 for ionization in the ESI source, leading to a suppressed signal.[2][3] Common interferences in biological samples include phospholipids, salts, and proteins.[4][5]

• Poor Chromatographic Separation : If Irbesartan-d4 co-elutes with a highly concentrated matrix component, significant ion suppression can occur.[6] The regions most affected by interferences are often the solvent front (where unretained compounds elute) and the end of the gradient.[6]

• Inadequate Sample Preparation : The sample cleanup method may not be effectively removing interfering substances.[7] For instance, protein precipitation is a simpler method but tends to provide less clean extracts compared to liquid-liquid extraction (LLE) or solid-phase extraction (SPE), potentially leading to more significant matrix effects.[6]

• High Analyte Concentration : At high concentrations, the ESI response can become non-linear as the droplet surface becomes saturated, leading to competition for charge and space.[6]

Q2: How can I experimentally determine if ion suppression is affecting my Irbesartan-d4 signal?

Two primary methods are used to diagnose and locate ion suppression: the post-column infusion experiment and the quantitative assessment of the matrix factor.

• Post-Column Infusion : This qualitative technique helps identify retention time regions where ion suppression occurs.[8] A constant flow of Irbesartan-d4 solution is introduced into the mobile phase stream after the analytical column but before the MS detector. A blank, extracted matrix sample is then injected. A dip in the otherwise stable baseline signal for Irbesartan-d4 indicates a region where matrix components are eluting and causing suppression.[8]

• Quantitative Matrix Factor (MF) Assessment : This method quantifies the extent of ion suppression.[9][10] It involves comparing the peak area of an analyte spiked into an extracted blank matrix sample with the peak area of the analyte in a pure solvent.[6] An MF value of 1 indicates no matrix effect, a value < 1 indicates ion suppression, and a value > 1 indicates ion enhancement.

Q3: My Irbesartan (analyte) to Irbesartan-d4 (IS) ratio is inconsistent across different samples. What is the cause?

While a SIL-IS like Irbesartan-d4 is designed to co-elute with the analyte and experience the same degree of ion suppression, inconsistencies can still arise.[1][11]

Potential Reasons:

• Differential Matrix Effects : The composition of the matrix can vary significantly between samples from different sources or individuals.[1] This can lead to different levels of suppression for the analyte and IS, even if they are chemically similar.

• Chromatographic Nuances : Minor shifts in retention time can cause the analyte or the IS to move into or out of a narrow, highly suppressive region, altering the ratio.

• Extreme Suppression : If ion suppression is very severe, the signal for both the analyte and the IS may be compromised to the point where the ratio is no longer reliable.

• Concomitant Medications : In clinical studies, co-administered drugs can co-elute and cause unpredictable ion suppression, affecting the analyte and IS differently.[11][12]

Frequently Asked Questions (FAQs)

This section provides answers to general questions about ion suppression in the context of Irbesartan-d4 analysis.

Q1: What is ion suppression in ESI-MS?

Ion suppression is a matrix effect where the signal intensity of a target analyte (e.g., Irbesartan-d4) is reduced due to the presence of other co-eluting compounds in the sample.[2][3] This phenomenon occurs in the ion source and negatively impacts assay sensitivity, precision, and accuracy.[6] The primary proposed mechanisms include:

• Competition for Charge : In the ESI droplet, there is a limited amount of excess charge. Compounds with higher proton affinity or surface activity can be ionized more efficiently, consuming the available charge and leaving less for the analyte of interest.[6][13]

• Changes in Droplet Properties : High concentrations of non-volatile matrix components (like salts) can increase the surface tension and viscosity of the ESI droplets.[2] This change hinders solvent evaporation and the efficient release of gas-phase ions, thereby suppressing the analyte's signal.[6]

Q2: What are the best strategies to proactively minimize ion suppression during method development?

Minimizing ion suppression is best achieved through a multi-faceted approach focusing on sample cleanup, chromatography, and MS source optimization.[3]

• Optimize Sample Preparation : The goal is to remove as many matrix interferences as possible while efficiently recovering the analyte.[5] Techniques like Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE) are generally more effective at removing interfering components than Protein Precipitation (PPT).[6][7]

• Improve Chromatographic Separation : Adjusting the HPLC/UPLC method to separate Irbesartan and Irbesartan-d4 from matrix components is a highly effective strategy.[6] This can be achieved by modifying the mobile phase composition, changing the gradient profile, or using a different column chemistry to shift the retention time of the analyte away from suppression zones.[5]

• Reduce Sample Injection Volume or Dilute the Sample : Reducing the amount of matrix introduced into the system by diluting the sample or injecting a smaller volume can alleviate suppression, though this may compromise sensitivity for trace-level analysis.[14]

• Optimize ESI Source Conditions : Lowering the mobile phase flow rate (e.g., using nano-ESI) can generate smaller, more highly charged droplets that are more tolerant to non-volatile salts and other interferences.[6]

• Consider an Alternative Ionization Source : Atmospheric Pressure Chemical Ionization (APCI) is often less susceptible to ion suppression than ESI because ionization occurs in the gas phase, not from a liquid droplet.[4][6]

Q3: How does Irbesartan-d4, as a stable isotope-labeled internal standard, help manage ion suppression?

A SIL-IS is the preferred choice for quantitative LC-MS bioanalysis.[5] Because Irbesartan-d4 is chemically identical to Irbesartan (except for the isotopic substitution), it has nearly identical physicochemical properties.[13] This means it will behave similarly during sample extraction and, crucially, will have the same retention time and experience the same degree of ion suppression or enhancement in the ESI source as the unlabeled analyte.[11] By calculating the peak area ratio of the analyte to the IS, the variability caused by matrix effects is normalized, leading to more accurate and precise quantification.[6]

Data Presentation & Experimental Protocols

Quantitative Data Summary

Table 1: Comparison of Common Sample Preparation Techniques for Bioanalysis

Technique	Principle	Advantages	Disadvantages	Typical Ion Suppression Level
Protein Precipitation (PPT)	Addition of an organic solvent (e.g., acetonitrile) or acid to precipitate proteins.	Simple, fast, inexpensive, high recovery.	Provides the "dirtiest" extract; high risk of significant ion suppression from phospholipids and other soluble components.[6]	High
Liquid-Liquid Extraction (LLE)	Analyte is partitioned between two immiscible liquid phases.	Provides cleaner extracts than PPT; can remove salts and highly polar interferences.[6]	Can be labor-intensive, may have lower recovery for polar compounds, uses large solvent volumes.[6]	Medium to Low
Solid-Phase Extraction (SPE)	Analyte is retained on a solid sorbent while interferences are washed away.	Provides the cleanest extracts; high selectivity and concentration factor.[5]	More complex method development, more expensive, can have lower recovery if not optimized.[7]	Low

Table 2: Example LC-MS/MS Parameters for Irbesartan and Irbesartan-d4 Analysis

Parameter	Example Condition	Reference
LC Column	C18 column (e.g., Ace 5 C18, 100 mm x 4.6 mm, 5 µm)	[9]
Mobile Phase	Methanol : 0.1% Formic Acid in water (70:30, v/v)	[9]
Flow Rate	1.0 mL/min	[9]
Ionization Mode	ESI Negative	[9][15]
MRM Transition (Irbesartan)	m/z 427.1 → 193.0	[9][15]
MRM Transition (Irbesartan-d4)	m/z 431.1 → 193.0	[9][15]

Detailed Experimental Protocols

Protocol 1: Post-Column Infusion to Identify Ion Suppression Zones

• Preparation : Prepare a standard solution of Irbesartan-d4 (e.g., 100 ng/mL) in the mobile phase.

• Setup : Using a T-junction, infuse the Irbesartan-d4 solution at a low, constant flow rate (e.g., 10 µL/min) into the eluent stream between the LC column and the MS inlet.

• Equilibration : Allow the system to stabilize until a consistent, high-intensity signal for the Irbesartan-d4 MRM transition is observed.

• Injection : Inject a blank, extracted matrix sample (e.g., plasma extract prepared using your standard protocol).

• Analysis : Monitor the Irbesartan-d4 signal throughout the chromatographic run. Any significant drop in the signal intensity indicates a retention time where matrix components are eluting and causing ion suppression.

Protocol 2: Example Liquid-Liquid Extraction (LLE) Protocol for Irbesartan from Plasma

This protocol is adapted from a published method for Irbesartan analysis.[9]

• Sample Aliquot : Pipette 200 µL of human plasma into a clean centrifuge tube.

• IS Spiking : Add 20 µL of Irbesartan-d4 working solution (as internal standard).

• Vortex : Briefly vortex the sample for 30 seconds.

• Extraction : Add 2 mL of an extraction solvent mixture (e.g., diethyl ether: dichloromethane, 70:30 v/v).[9]

• Mixing : Vortex the mixture for 5 minutes.

• Centrifugation : Centrifuge at 4000 rpm for 10 minutes to separate the organic and aqueous layers.

• Evaporation : Transfer the upper organic layer to a new tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitution : Reconstitute the dried residue in 200 µL of the mobile phase.

• Injection : Inject the reconstituted sample into the LC-MS/MS system.

Visualizations

Diagrams

Caption: Troubleshooting workflow for identifying and mitigating ion suppression.

Caption: Simplified mechanism of ion suppression in the ESI source.

References

• 1. benchchem.com [benchchem.com]
• 2. Ion suppression in liquid chromatography–mass spectrometry - Wikipedia [en.wikipedia.org]
• 3. Ion Suppression in Mass Spectrometry: Causes, Effects, and Mitigation Strategies | PPTX [slideshare.net]
• 4. researchgate.net [researchgate.net]
• 5. longdom.org [longdom.org]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. medipharmsai.com [medipharmsai.com]
• 9. ijpcbs.com [ijpcbs.com]
• 10. Quantitative evaluation of the matrix effect in bioanalytical methods based on LC-MS: A comparison of two approaches - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 12. Signal Suppression in LC-ESI-MS/MS from Concomitant Medications and Its Impact on Quantitative Studies: An Example Using Metformin and Glyburide [mdpi.com]
• 13. Ion Suppression and ESI | Mass Spectrometry Facility | University of Waterloo [uwaterloo.ca]
• 14. DSpace [research-repository.griffith.edu.au]
• 15. researchgate.net [researchgate.net]

Technical Support Center: Irbesartan-d4 Stability in Human Plasma

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability of Irbesartan-d4 in human plasma during storage. Below you will find troubleshooting guides and frequently asked questions to ensure the integrity of your experimental samples.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for Irbesartan-d4 in human plasma?

For long-term storage, it is recommended to keep plasma samples containing Irbesartan-d4 at -20°C or -78°C. Studies have shown that Irbesartan is stable in human plasma for at least 118 days at these temperatures.[1] For storage up to 60 days, -70°C has also been shown to be effective.[2]

Q2: How many freeze-thaw cycles can plasma samples containing Irbesartan-d4 undergo?

Plasma samples with Irbesartan-d4 have been shown to be stable for at least five freeze-thaw cycles when frozen at -20°C or -78°C and thawed at room temperature.[1] To avoid potential degradation, it is advisable to minimize the number of freeze-thaw cycles.

Q3: What is the short-term stability of Irbesartan-d4 in human plasma at room temperature?

Irbesartan has demonstrated stability in human plasma for at least 2 hours at room temperature during processing.[1] It is best practice to process samples on ice and minimize the time they are kept at ambient temperatures.

Q4: Is Irbesartan-d4 stable in an autosampler after processing?

Processed samples of Irbesartan in the mobile phase have been found to be stable for up to 48 hours when stored at 5°C in an autosampler.[1]

Q5: What are the potential degradation pathways for Irbesartan?

Forced degradation studies on Irbesartan have shown that it is susceptible to degradation under basic hydrolytic conditions.[3] It was found to be stable under acidic, neutral, oxidative, thermal, and photolytic stress conditions.[3][4]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low recovery of Irbesartan-d4	Degradation during sample storage or handling.	- Ensure plasma samples are stored at or below -20°C immediately after collection and processing. - Minimize freeze-thaw cycles to a maximum of five. - Process samples on ice and limit time at room temperature.
Inefficient extraction.	- Optimize the liquid-liquid extraction procedure. A mixture of diethyl ether and dichloromethane (70:30 v/v) has been used effectively.[1] - Ensure complete protein precipitation if this method is used. Acetonitrile is a common choice.[5][6]
High variability in QC sample results	Inconsistent sample handling.	- Standardize the entire workflow from sample collection to analysis. - Ensure consistent timing for each step, especially for short-term storage and processing.
Matrix effects from different plasma lots.	- Evaluate matrix effects during method validation using at least six different sources of human plasma.[1] - If significant matrix effects are observed, consider a more rigorous sample clean-up or a different ionization technique.
Presence of unexpected peaks in chromatogram	Degradation of the analyte.	- Review storage conditions and sample handling procedures to rule out stability issues. - Under basic conditions, Irbesartan can degrade into specific products.[3] Ensure the pH of the plasma and any extraction solutions is controlled.

Stability Data Summary

The following tables summarize the stability of Irbesartan in human plasma under various conditions. While Irbesartan-d4 is used as an internal standard, its stability is expected to be comparable to that of Irbesartan.

Table 1: Freeze-Thaw Stability of Irbesartan in Human Plasma [1]

Analyte	Concentration (ng/mL)	Storage Temperature	Number of Cycles	Mean Concentration (ng/mL) ± SD	% Nominal
Irbesartan	Low QC	-20°C & -78°C	5	Data not specified	Within ±15%
Irbesartan	High QC	-20°C & -78°C	5	Data not specified	Within ±15%

Table 2: Long-Term Stability of Irbesartan in Human Plasma

Analyte	Concentration	Storage Temperature	Storage Duration	Stability	Reference
Irbesartan	QC Samples	-20°C & -78°C	118 days	Stable	[1]
Irbesartan	Not specified	-70°C	60 days	>89%	[2]
Irbesartan	Not specified	-20°C	28 days	Stable	[7]

Table 3: Short-Term and Process Stability of Irbesartan in Human Plasma [1]

Condition	Analyte	Concentration	Storage Temperature	Storage Duration	Stability
Process Stability	Irbesartan	QC Samples	Room Temperature	2 hours	Stable
Process Stability	Irbesartan	QC Samples	5°C	48 hours	Stable

Experimental Protocols

Protocol: Evaluation of Irbesartan-d4 Stability in Human Plasma

This protocol outlines the methodology for assessing the stability of Irbesartan-d4 under various storage conditions.

1. Preparation of Quality Control (QC) Samples:

• Spike known concentrations of Irbesartan-d4 into blank human plasma to prepare low, medium, and high concentration QC samples.

• Use a validated blank plasma source, ensuring it is free from interfering substances.

2. Stability Assessment Conditions:

• Freeze-Thaw Stability:

  • Subject aliquots of low and high QC samples to five freeze-thaw cycles.

  • Freezing is performed at -20°C or -78°C for at least 12 hours.

  • Thawing is done unassisted at room temperature.

• Short-Term (Bench-Top) Stability:

  • Thaw low and high QC samples and keep them at room temperature for a specified period (e.g., 2-4 hours) before processing.

• Long-Term Stability:

  • Store aliquots of low and high QC samples at -20°C and -78°C.

  • Analyze the samples at specified time points (e.g., 30, 60, 90, 118 days).

• Processed Sample (Autosampler) Stability:

  • Extract the QC samples and store the resulting extracts in the autosampler at a controlled temperature (e.g., 5°C) for a defined period (e.g., 48 hours) before injection.

3. Sample Analysis:

• At each time point and for each condition, analyze the stability samples in triplicate.

• Use a validated LC-MS/MS method for quantification. An example method involves:

  • Extraction: Liquid-liquid extraction with diethyl ether:dichloromethane (70:30, v/v).[1]

  • Chromatography: Separation on a C18 column (e.g., Ace 5 C18, 100 mm × 4.6 mm, 5 µm).[1]

  • Mobile Phase: Methanol:0.1% formic acid in water (70:30).[1]

  • Detection: Tandem mass spectrometry in multiple reaction monitoring (MRM) mode. The transition for Irbesartan-d4 is m/z 431.1 → 193.0.[1]

4. Data Evaluation:

• Calculate the mean concentration of the stability samples.

• Compare the results to the nominal concentration or to freshly prepared comparison samples.

• The analyte is considered stable if the mean concentration is within ±15% of the nominal value.

Visualizations

Experimental Workflow for Stability Testing

References

• 1. ijpcbs.com [ijpcbs.com]
• 2. Liquid chromatographic determination of irbesartan in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Degradation study of irbesartan: Isolation and structural elucidation of novel degradants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. akjournals.com [akjournals.com]
• 5. Simultaneous determination of irbesartan and hydrochlorothiazide in human plasma by ultra high performance liquid chromatography tandem mass spectrometry and its application to a bioequivalence study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Simultaneous determination of irbesartan and hydrochlorothiazide in human plasma using HPLC coupled with tandem mass spectrometry: Application to bioequivalence studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. HPLC determination of irbesartan in human plasma: its application to pharmacokinetic studies. | Semantic Scholar [semanticscholar.org]

potential interferences in Irbesartan quantification assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Irbesartan quantification assays.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of interference in Irbesartan quantification assays?

A1: Potential interferences in Irbesartan quantification assays can arise from several sources, including:

• Degradation Products: Irbesartan can degrade under stress conditions such as acidic and basic hydrolysis.[1][2] It is relatively stable under oxidative, thermal, and photolytic stress.[1]

• Metabolites: Irbesartan is metabolized in the liver, primarily by the cytochrome P450 isoenzyme CYP2C9. While biotransformation is not required for its pharmacological activity, the resulting metabolites can potentially interfere with the quantification of the parent drug, especially in bioanalytical methods like LC-MS/MS.

• Co-administered Drugs: Medications frequently prescribed with Irbesartan, such as other antihypertensives (e.g., ACE inhibitors, other ARBs, diuretics) and NSAIDs, are potential sources of analytical interference.[3][4]

• Formulation Excipients: While most studies report no interference from common pharmaceutical excipients,[5] a specific interaction with formaldehyde impurities in PEG used in tablet coatings has been reported to form a hydroxymethyl derivative of Irbesartan.[6]

• Endogenous Compounds: In bioanalytical assays, endogenous components of the biological matrix (e.g., plasma, urine) can cause interference.

Q2: Can Irbesartan's metabolites interfere with its quantification?

A2: Yes, metabolites of Irbesartan can potentially interfere with its quantification, particularly in LC-MS/MS assays where compounds with similar structures and mass-to-charge ratios (m/z) can be challenging to differentiate without adequate chromatographic separation. Ionization interference between a drug and its metabolites in the electrospray ionization (ESI) source is a known phenomenon that can affect quantitative accuracy.[7] The blank matrix used for method validation often does not contain metabolites, leading to a risk of overlooking this type of interference.[7]

Q3: Which co-administered drugs are most likely to interfere with Irbesartan quantification?

A3: While significant pharmacokinetic interactions with Irbesartan are minimal for many drugs, the potential for analytical interference exists, especially for compounds with similar chemical properties or that are not chromatographically resolved from Irbesartan. Key drug classes to consider include:

• Other Angiotensin II Receptor Blockers (ARBs): Drugs like losartan and valsartan have structural similarities to Irbesartan and could potentially interfere.

• Angiotensin-Converting Enzyme (ACE) Inhibitors: Lisinopril, enalapril, and ramipril are commonly co-prescribed and should be evaluated for interference.[3][4]

• Diuretics: Hydrochlorothiazide is frequently formulated with Irbesartan. The significant difference in their typical concentrations can make simultaneous analysis challenging.[8]

• Nonsteroidal Anti-inflammatory Drugs (NSAIDs): Ibuprofen, naproxen, and diclofenac are common over-the-counter and prescription medications that could be present in patient samples.[3][4]

• Potassium-sparing diuretics and supplements: Spironolactone and potassium supplements are often used by patients on Irbesartan and should be considered as potential interferents.[3][4]

Troubleshooting Guides

Issue 1: Poor Peak Shape or Resolution in HPLC-UV Assays

Q: My Irbesartan peak is showing tailing/fronting or is not well-resolved from an adjacent peak. What should I do?

A: Poor peak shape and resolution can be caused by several factors. Here is a logical workflow to troubleshoot this issue:

Troubleshooting workflow for poor peak shape.

Troubleshooting Steps:

• Column Health:

  • Action: Inspect the column for voids or contamination.

  • Tip: Reverse-flush the column (if permissible by the manufacturer) or replace it if it's old or has been used extensively with complex matrices.

• Mobile Phase:

  • Action: Ensure the mobile phase pH is appropriate. Irbesartan has a pKa of approximately 4.24, so a mobile phase pH around 3.0 can ensure it is in a single ionic state, improving peak shape.[9]

  • Tip: Prepare fresh mobile phase and degas it thoroughly to prevent bubble formation.

• Sample Preparation:

  • Action: Verify that Irbesartan is completely dissolved in the sample solvent.

  • Tip: Use a sample solvent that is of similar or weaker elution strength than the mobile phase to avoid peak distortion.

• Method Parameters:

  • Action: If co-elution is suspected, adjust the mobile phase composition (e.g., organic solvent ratio) or the gradient slope to improve separation.

  • Tip: Lowering the flow rate can sometimes improve resolution, and adjusting the column temperature can also alter selectivity.

Issue 2: Inaccurate or Imprecise Results in LC-MS/MS Bioanalysis

Q: I am observing high variability and/or poor accuracy in my plasma sample results. What could be the cause?

A: Inaccuracy and imprecision in LC-MS/MS bioassays often point to matrix effects or issues with sample extraction.

Troubleshooting Steps:

• Evaluate Matrix Effects:

  • Action: Perform a post-extraction addition experiment. Compare the response of an analyte spiked into an extracted blank matrix with the response of the analyte in a neat solution. A significant difference indicates ion suppression or enhancement.

  • Tip: The matrix effect for Irbesartan and an internal standard should be consistent across different lots of plasma.

• Optimize Sample Preparation:

  • Action: Assess the recovery of your extraction method (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction).

  • Tip: For liquid-liquid extraction of Irbesartan from plasma, a mixture of ethyl acetate and n-hexane (e.g., 80:20, v/v) has been shown to be effective.[10] Ensure the pH of the sample is optimized for extraction.

• Check for Metabolite Interference:

  • Action: If available, inject a standard of the major Irbesartan metabolites to check their retention times and fragmentation patterns.

  • Tip: Develop a chromatographic method with sufficient resolution to separate Irbesartan from its metabolites. This may require adjusting the gradient or using a longer column.

• Internal Standard (IS) Performance:

  • Action: Ensure the IS is appropriate and is added early in the sample preparation process to account for variability.

  • Tip: A stable isotope-labeled internal standard (e.g., Irbesartan-d4) is ideal. If not available, a structurally similar compound that does not co-elute with any endogenous components should be used.

Quantitative Data on Potential Interferences

The following tables summarize data from studies that have assessed the specificity and selectivity of their Irbesartan quantification methods.

Table 1: Recovery of Irbesartan in the Presence of Degradation Products

Stress Condition	% Degradation of Irbesartan	Recovery of Irbesartan (%)	Reference
Acid Hydrolysis (0.1 M HCl, 80°C, 24h)	~50%	99.26 - 100.01	[1]
Alkaline Hydrolysis (0.1 M NaOH, 80°C, 24h)	~70%	99.26 - 100.01	[1]
Neutral Hydrolysis (Water, 80°C)	Degradation observed	99.26 - 100.01	[1]

Table 2: Accuracy of Irbesartan Quantification in the Presence of Excipients

Method	Formulation	Recovery of Irbesartan (%)	Reference
RP-HPLC	Tablets	97.2 - 99.9
Spectrophotometry (MBTH Reagent)	Tablets	98.87 - 101.6
RP-HPLC	Tablets	98.7 - 99.36	[9]

Experimental Protocols

Protocol 1: Stability-Indicating RP-HPLC Method for Irbesartan in Pharmaceutical Dosage Forms

• Instrumentation: High-Performance Liquid Chromatography system with a UV detector.

• Column: Cosmosil C18 (250 x 4.6 mm, 5 µm).[9]

• Mobile Phase: Methanol and Water (pH 3.0, adjusted with phosphoric acid) in a ratio of 80:20 (v/v).[9]

• Flow Rate: 1.0 mL/min.[9]

• Detection Wavelength: 228 nm.[9]

• Sample Preparation (Tablets):

  • Weigh and powder 20 tablets.

  • Transfer a portion of the powder equivalent to 10 mg of Irbesartan to a 100 mL volumetric flask.

  • Add a sufficient amount of mobile phase and sonicate for 20 minutes to dissolve.

  • Make up the volume with the mobile phase.

  • Filter the solution through a 0.45 µm filter before injection.[9]

Protocol 2: LC-MS/MS Method for Quantification of Irbesartan in Human Plasma

• Instrumentation: Liquid chromatography system coupled to a tandem mass spectrometer with an electrospray ionization (ESI) source.

• Column: Hypersil Gold C18 (100 x 4.6 mm, 5 µm).[10]

• Mobile Phase: 2 mM ammonium formate (pH 4.0) and methanol in a ratio of 20:80 (v/v).[10]

• Flow Rate: 0.5 mL/min.[10]

• Mass Spectrometry:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • MRM Transitions:

    • Irbesartan: m/z 429 -> 207

    • Internal Standard (Telmisartan): m/z 515 -> 276

• Sample Preparation (Liquid-Liquid Extraction):

  • To 100 µL of plasma, add 50 µL of the internal standard working solution.

  • Add 100 µL of 1.0 M Di-Potassium hydrogen phosphate solution and vortex.

  • Add 2.5 mL of extraction solvent (ethyl acetate: n-hexane, 80:20, v/v).

  • Vortex for 10 minutes and centrifuge at 1891 x g for 5 minutes.

  • Transfer the organic layer to a clean tube and evaporate to dryness under nitrogen at 40°C.

  • Reconstitute the residue in the mobile phase for injection.[10]

Visualizations

Irbesartan's Mechanism of Action: The Renin-Angiotensin-Aldosterone System (RAAS)

Irbesartan is an Angiotensin II Receptor Blocker (ARB). It exerts its antihypertensive effects by selectively blocking the AT1 receptor, preventing the actions of angiotensin II.

The Renin-Angiotensin-Aldosterone System and the action of Irbesartan.

References

• 1. akjournals.com [akjournals.com]
• 2. researchgate.net [researchgate.net]
• 3. 8 Irbesartan Interactions You Should Know About - GoodRx [goodrx.com]
• 4. Taking irbesartan with other medicines and herbal supplements - NHS [nhs.uk]
• 5. One moment, please... [ijpsm.com]
• 6. researchgate.net [researchgate.net]
• 7. Signal interference between drugs and metabolites in LC-ESI-MS quantitative analysis and its evaluation strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Simultaneous Analysis of Irbesartan and Hydrochlorothiazide: An Improved HPLC Method with the Aid of a Chemometric Protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 9. jetir.org [jetir.org]
• 10. jocpr.com [jocpr.com]

optimizing mobile phase for better separation of Irbesartan and Irbesartan-d4

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the chromatographic separation of Irbesartan and its deuterated internal standard, Irbesartan-d4.

Troubleshooting Guide

This guide addresses common issues encountered during the HPLC/LC-MS method development for the separation of Irbesartan and Irbesartan-d4.

Question: Why are my Irbesartan and Irbesartan-d4 peaks co-eluting or showing poor resolution?

Answer:

Co-elution or poor resolution between an analyte and its deuterated internal standard is a common challenge in chromatography. While chemically similar, the slight difference in mass and bond vibrations between the protium (¹H) in Irbesartan and deuterium (²H) in Irbesartan-d4 can lead to subtle differences in their interaction with the stationary and mobile phases.

Possible Causes & Solutions:

• Inappropriate Mobile Phase Composition: The organic modifier and its ratio to the aqueous phase are critical for achieving separation.

  • Solution 1: Modify the Organic Solvent Ratio. A common starting point for reversed-phase HPLC is a mixture of acetonitrile or methanol with water or a buffer. Systematically adjust the percentage of the organic modifier. A lower percentage of the organic solvent will generally increase retention times and may improve the resolution between these closely eluting compounds.

  • Solution 2: Change the Organic Modifier. If adjusting the ratio of your current organic solvent is ineffective, switch to a different one. For example, if you are using acetonitrile, try methanol. The different selectivities of these solvents can alter the interactions with the stationary phase and improve separation.

• Incorrect Mobile Phase pH: Irbesartan is an ionizable compound, and the pH of the mobile phase will significantly impact its retention and peak shape.

  • Solution: Adjust the Mobile Phase pH. The pKa of Irbesartan is approximately 4.6. To ensure good peak shape and reproducible retention, the mobile phase pH should be adjusted to be at least 2 pH units away from the pKa. For Irbesartan, a mobile phase pH of around 2.5-3.0 is often effective in suppressing the ionization of the tetrazole group, leading to better retention and potentially improved separation from its deuterated analog.

• Inadequate Buffer Concentration: An appropriate buffer concentration is necessary to maintain a stable pH and achieve reproducible chromatography.

  • Solution: Optimize Buffer Concentration. A buffer concentration in the range of 10-25 mM is typically sufficient. Too low a concentration may not provide adequate pH control, while a very high concentration can lead to precipitation in the presence of high organic solvent percentages.

Frequently Asked Questions (FAQs)

Q1: What is a good starting point for a mobile phase to separate Irbesartan and Irbesartan-d4?

A good starting point for reversed-phase HPLC would be a mobile phase consisting of Acetonitrile:Water (or a suitable buffer like 20 mM ammonium formate) in a 60:40 (v/v) ratio, with the aqueous phase pH adjusted to ~3.0 with formic acid. The flow rate would typically be in the range of 0.8 - 1.2 mL/min for a standard 4.6 mm ID column.

Q2: Can temperature be used to optimize the separation?

Yes, adjusting the column temperature can influence the separation. Generally, increasing the temperature will decrease the viscosity of the mobile phase, leading to sharper peaks and shorter retention times. However, the effect on the selectivity between Irbesartan and Irbesartan-d4 can vary. It is a parameter that can be explored during method optimization, typically in the range of 25-40°C.

Q3: What type of HPLC column is recommended?

A C18 column is the most commonly used and a good starting point for the separation of Irbesartan and its deuterated internal standard. Columns with a particle size of 5 µm or smaller are generally preferred for better efficiency.

Q4: My peak shape for Irbesartan is poor (tailing). What can I do?

Poor peak shape for ionizable compounds like Irbesartan is often due to secondary interactions with the stationary phase. Ensure the pH of your mobile phase is properly controlled and is at least 2 units away from the pKa of Irbesartan (~4.6). Using a mobile phase pH of around 3.0 should protonate the acidic functional groups and improve the peak shape.

Experimental Protocols

Protocol 1: Systematic Mobile Phase Optimization

This protocol describes a systematic approach to optimizing the mobile phase for the separation of Irbesartan and Irbesartan-d4.

• Initial Conditions:

  • Column: C18, 150 mm x 4.6 mm, 5 µm

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: Acetonitrile

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 30°C

  • Detector: UV at 225 nm or Mass Spectrometer

• Procedure:

  • Begin with an isocratic elution of 60% Mobile Phase B.

  • Inject a mixture of Irbesartan and Irbesartan-d4.

  • If co-elution occurs, decrease the percentage of Mobile Phase B in 5% increments (e.g., 55%, 50%, 45%) and re-inject the mixture at each step.

  • If separation is still not achieved, switch Mobile Phase B to Methanol and repeat step 3.

  • If peak shape is poor, ensure the pH of Mobile Phase A is consistently around 2.5-3.0.

Data Presentation

Table 1: Example HPLC Methods for Irbesartan Analysis

Parameter	Method 1	Method 2	Method 3
Column	C18 (250 x 4.6 mm, 5 µm)	C18 (150 x 4.6 mm, 5 µm)	C18 (100 x 4.6 mm, 3.5 µm)
Mobile Phase	Methanol:Water (pH 2.8) (80:20 v/v)	Acetonitrile:Water + 0.1% Formic Acid (50:50 v/v)	Acetonitrile:20mM Ammonium Acetate (pH 3.5) (65:35 v/v)
Flow Rate	1.0 mL/min	1.2 mL/min	0.8 mL/min
Detection	UV at 209 nm	UV at 225 nm	MS/MS
Retention Time	~3.3 min	~4.5 min	~2.9 min

Note: These are examples from various literature sources and may require optimization for the specific separation of Irbesartan and Irbesartan-d4.

Mandatory Visualization

Caption: Workflow for optimizing mobile phase to separate Irbesartan and Irbesartan-d4.

Technical Support Center: Troubleshooting Poor Peak Shape in Irbesartan Chromatography

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address common issues related to poor peak shape during the chromatographic analysis of Irbesartan.

Frequently Asked Questions (FAQs)

Q1: What is the ideal peak shape in HPLC analysis of Irbesartan?

An ideal chromatographic peak for Irbesartan should be symmetrical and Gaussian-shaped. Key indicators of good peak shape are a tailing factor (Tf) close to 1 (ideally ≤ 2) and a high number of theoretical plates, which signifies good column efficiency.[1][2][3]

Q2: What are the most common causes of poor peak shape for Irbesartan?

Poor peak shape in Irbesartan chromatography can manifest as peak tailing, fronting, or splitting. The most common causes include:

• Inappropriate mobile phase pH: The pH of the mobile phase significantly affects the ionization and retention of Irbesartan.[4][5]

• Suboptimal mobile phase composition: The ratio of organic solvent to aqueous buffer is critical for achieving good separation and peak shape.[2][6]

• Column issues: Column degradation, contamination, or the use of an inappropriate stationary phase can lead to peak distortion.[7][8][9]

• Sample solvent effects: Mismatch between the sample solvent and the mobile phase can cause peak distortion.[10]

• System issues: Dead volume in the HPLC system or a partially blocked column frit can also contribute to poor peak shape.[8][11]

Troubleshooting Guides

Issue 1: Peak Tailing

Peak tailing is observed when the latter half of the peak is broader than the front half, resulting in an asymmetric peak.

Q: My Irbesartan peak is showing significant tailing. What are the potential causes and how can I fix it?

A: Peak tailing for Irbesartan is a common issue that can often be resolved by systematically investigating the following:

Potential Causes & Solutions

Cause	Recommended Solution
Inappropriate Mobile Phase pH	Irbesartan has a pKa of approximately 4.24.[12] Operating the mobile phase near this pH can lead to mixed ionization states and cause tailing. Adjust the mobile phase pH to be at least 1-2 units below the pKa (e.g., pH 3.0-3.2) to ensure Irbesartan is in a single, non-ionized form.[3][13]
Secondary Interactions with Column	Residual silanol groups on the silica backbone of C18 columns can interact with the basic functional groups of Irbesartan, causing tailing. Use an end-capped C18 column or add a competing base like triethylamine (0.1-0.5%) to the mobile phase to mask the silanol groups.[1]
Column Overload	Injecting too much sample can saturate the stationary phase and lead to peak tailing. Reduce the injection volume or dilute the sample.[10][14]
Column Contamination or Degradation	Accumulation of contaminants on the column can create active sites that cause tailing. Flush the column with a strong solvent. If the problem persists, the column may need to be replaced.[7][9]

Issue 2: Peak Fronting

Peak fronting is characterized by a leading edge that is less steep than the trailing edge of the peak.

Q: I am observing peak fronting for my Irbesartan analysis. What could be the reason?

A: Peak fronting is less common than tailing but can indicate specific problems with your method or system.

Potential Causes & Solutions

Cause	Recommended Solution
Sample Solvent Incompatibility	If the sample is dissolved in a solvent much stronger than the mobile phase (e.g., high percentage of organic solvent), it can cause the analyte to travel through the initial part of the column too quickly, leading to fronting.[10][15] Whenever possible, dissolve the sample in the mobile phase.
Column Collapse	A sudden physical change or collapse of the column bed can cause severe peak fronting.[8] This is often irreversible and requires column replacement. Ensure operating conditions (pH, temperature) are within the column's recommended limits.[8]
Sample Overload (Concentration)	Injecting a sample that is too concentrated can lead to peak fronting.[15] Try diluting your sample and re-injecting.

Issue 3: Split Peaks

Split peaks appear as two or more peaks for a single analyte.

Q: My Irbesartan peak is splitting. How do I troubleshoot this?

A: Peak splitting can be caused by issues occurring before the analytical column or by the separation conditions themselves.

Potential Causes & Solutions

Cause	Recommended Solution
Partially Blocked Column Frit	Particulate matter from the sample or mobile phase can block the inlet frit of the column, causing the sample to be introduced unevenly.[11][16] Try back-flushing the column. If this doesn't resolve the issue, the frit may need to be replaced. Using an in-line filter can help prevent this.[17]
Column Void	A void at the head of the column can cause the sample band to spread, leading to split peaks.[11][17] This usually requires replacing the column.
Sample Solvent/Mobile Phase Mismatch	A significant mismatch between the sample solvent and the mobile phase can cause peak splitting.[17][18] Prepare your sample in the mobile phase whenever feasible.
Co-eluting Impurity	It's possible that what appears to be a split peak is actually a co-eluting impurity. To check this, try injecting a smaller volume of the sample. If the split resolves into two distinct peaks, you likely have a co-eluting compound.[17][19] In this case, the chromatographic method will need to be re-optimized for better resolution.

Experimental Protocols

Here are some detailed methodologies for HPLC analysis of Irbesartan that have been shown to produce good peak shape.

Method 1: Isocratic RP-HPLC

• Column: Inertsil ODS C-18, 5µm, 250 x 4.6mm[2]

• Mobile Phase: Methanol: Acetonitrile: 2% Orthophosphoric Acid (40:40:20, v/v/v)[2]

• Flow Rate: 1.5 mL/min[2]

• Detection: UV at 260 nm[2]

• Temperature: Ambient[2]

• Expected Retention Time: Approximately 4.5 min[2]

Method 2: Isocratic RP-HPLC with Buffer

• Column: Cosmosil C18, 5µ, 250×4.6mm[3]

• Mobile Phase: Methanol and Water (pH 3.0 adjusted with phosphoric acid) in a ratio of 80:20[3]

• Flow Rate: 1.0 mL/min[3]

• Detection: UV at 228 nm[3]

• Temperature: Ambient[3]

• Expected Retention Time: Approximately 3.26 min[3]

Method 3: USP Method

• Column: L1 packing (C18), 4.0-mm × 25-cm[13]

• Mobile Phase: Filtered and degassed mixture of pH 3.2 phosphate buffer and acetonitrile (67:33)[13]

• Flow Rate: About 1.0 mL/min[13]

• Detection: UV at 220 nm[13]

Visual Troubleshooting Guides

The following diagrams illustrate logical workflows for troubleshooting common peak shape problems in Irbesartan chromatography.

Caption: Troubleshooting workflow for poor Irbesartan peak shape.

Caption: Experimental workflow for Irbesartan HPLC analysis.

References

• 1. jpsionline.com [jpsionline.com]
• 2. pharmacophorejournal.com [pharmacophorejournal.com]
• 3. jetir.org [jetir.org]
• 4. Combined effect of polarity and pH on the chromatographic behavior of some angiotensin II receptor antagonists and optimization of their determination in pharmaceutical dosage forms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. One moment, please... [medikamenterqs.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Abnormal Peak Shapes : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 10. Understanding Peak Fronting in HPLC | Phenomenex [phenomenex.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. ijpsm.com [ijpsm.com]
• 13. merckmillipore.com [merckmillipore.com]
• 14. youtube.com [youtube.com]
• 15. [4]Troubleshooting HPLC- Fronting Peaks [restek.com]
• 16. Peak Splitting in HPLC: Causes and Solutions | Separation Science [sepscience.com]
• 17. chromatographytoday.com [chromatographytoday.com]
• 18. support.waters.com [support.waters.com]
• 19. lctsbible.com [lctsbible.com]

Technical Support Center: Irbesartan and Irbesartan-d4 Stability

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Irbesartan and its deuterated analog, Irbesartan-d4. The information focuses on the impact of pH on the stability of these compounds during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: How does pH affect the stability of Irbesartan?

A1: Irbesartan is susceptible to degradation under both acidic and alkaline conditions, particularly when exposed to elevated temperatures.[1][2][3] It is most stable in neutral conditions.[3] Forced degradation studies have shown significant degradation in the presence of acids (like HCl) and bases (like NaOH).[1][3] The rate of degradation is generally faster in alkaline environments compared to acidic or neutral ones.[3][4]

Q2: I'm observing unexpected degradation of my Irbesartan sample. What are the common causes?

A2: Unexpected degradation of Irbesartan can stem from several factors related to pH:

• Inappropriate solvent pH: Using highly acidic or alkaline diluents for sample preparation can initiate degradation.

• Hydrolytic decomposition: Exposure to acidic, neutral, or alkaline aqueous solutions, especially at elevated temperatures (e.g., 80°C), can cause hydrolysis.[3]

• Incorrect buffer selection: The choice of buffer and its pH can influence the stability. It is crucial to work within a pH range where Irbesartan is known to be more stable.

Q3: What is the expected degradation pathway for Irbesartan under acidic and basic conditions?

A3: Under stress conditions, Irbesartan degrades into several products. In acidic and basic environments, hydrolysis is a key degradation pathway.[3][5] One identified degradation product is (2'-(1H-tetrazol-5-yl)biphenyl-4-yl)methanamine.[5] The specific degradation products can vary depending on the exact conditions (pH, temperature, and duration of exposure).[5][6]

Q4: How does the stability of Irbesartan-d4 compare to Irbesartan at different pH values?

A4: There is limited specific research on the forced degradation of Irbesartan-d4 under varying pH conditions. Irbesartan-d4 is a deuterated form of Irbesartan, often used as an internal standard in analytical methods.[7] Deuterium labeling is generally not expected to significantly alter the fundamental chemical stability of the molecule with respect to pH-dependent hydrolysis. Therefore, it is reasonable to assume that Irbesartan-d4 will exhibit a similar stability profile to Irbesartan, being more susceptible to degradation in acidic and alkaline conditions than in neutral ones. However, without direct experimental evidence, this remains an assumption.

Q5: What are the optimal storage conditions for Irbesartan solutions to minimize pH-related degradation?

A5: To minimize degradation, Irbesartan solutions should be prepared and stored in neutral pH conditions. If possible, use buffered solutions to maintain a stable pH. Avoid prolonged storage in highly acidic or alkaline solutions. For short-term storage, refrigeration can help slow down the rate of degradation.

Troubleshooting Guides

Issue: Inconsistent results in Irbesartan stability studies.

Possible Cause	Troubleshooting Step
Fluctuating pH	Ensure the pH of your solutions is consistently controlled using appropriate buffers. Verify the pH of each new batch of solvent or mobile phase.
Temperature Variations	Maintain a constant and controlled temperature throughout the experiment, as degradation is temperature-dependent.[1][3]
Inconsistent Sample Preparation	Standardize the sample preparation procedure, including the duration of exposure to different pH conditions before analysis.

Issue: Appearance of unknown peaks in the chromatogram during HPLC analysis.

Possible Cause	Troubleshooting Step
pH-induced Degradation	This is a likely cause. Compare the chromatograms of samples exposed to acidic, basic, and neutral conditions to identify potential degradation products.[1][3]
Mobile Phase pH	The pH of the mobile phase can affect the retention time and resolution of Irbesartan and its degradation products. Ensure the mobile phase pH is optimized and consistent.
Contaminated Diluent	Use fresh, high-purity diluents for sample preparation to avoid introducing contaminants that might react with Irbesartan.

Quantitative Data on Irbesartan Degradation

The following table summarizes data from forced degradation studies on Irbesartan under various pH conditions.

Stress Condition	Temperature	Duration	% Degradation	Reference
0.1N NaOH (Alkaline)	60°C	1 hour	18.41%	[1]
0.1 M NaOH (Alkaline)	80°C	24 hours	~70%	[3][4]
Acidic Condition	60°C	1 hour	31.04%	[1]
0.1 M HCl (Acidic)	80°C	Not specified	Degradation observed	[3]
Neutral (Water)	80°C	Not specified	Degradation observed	[3]

Experimental Protocols

Forced Degradation Study of Irbesartan

This protocol is a generalized representation based on common practices in stability-indicating method development.[1][3][8]

• Preparation of Stock Solution: Prepare a stock solution of Irbesartan in a suitable solvent (e.g., methanol or a mixture of methanol and water).

• Acidic Degradation:

  • Take a known volume of the stock solution.

  • Add an equal volume of an acidic solution (e.g., 0.1 M HCl).

  • Heat the mixture at a specific temperature (e.g., 80°C) for a defined period (e.g., 24 hours).

  • After the incubation period, cool the solution to room temperature.

  • Neutralize the solution with an appropriate base (e.g., 0.1 M NaOH).

  • Dilute the final solution to a suitable concentration for analysis.

• Alkaline Degradation:

  • Take a known volume of the stock solution.

  • Add an equal volume of an alkaline solution (e.g., 0.1 M NaOH).

  • Heat the mixture at a specific temperature (e.g., 80°C) for a defined period (e.g., 24 hours).

  • After the incubation period, cool the solution to room temperature.

  • Neutralize the solution with an appropriate acid (e.g., 0.1 M HCl).

  • Dilute the final solution to a suitable concentration for analysis.

• Neutral Degradation (Hydrolysis):

  • Take a known volume of the stock solution.

  • Add an equal volume of purified water.

  • Heat the mixture at a specific temperature (e.g., 80°C) for a defined period.

  • After the incubation period, cool the solution.

  • Dilute the final solution to a suitable concentration for analysis.

• Analysis: Analyze the stressed samples using a validated stability-indicating HPLC method. The method should be capable of separating the intact drug from its degradation products. A common method involves a C18 column with a mobile phase consisting of a buffer (e.g., phosphate or acetate) and an organic solvent (e.g., acetonitrile or methanol).[2][3]

Visualizations

References

• 1. rroij.com [rroij.com]
• 2. globalresearchonline.net [globalresearchonline.net]
• 3. akjournals.com [akjournals.com]
• 4. akjournals.com [akjournals.com]
• 5. Identification and characterization of degradation products of irbesartan using LC-MS/TOF, MS(n), on-line H/D exchange and LC-NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Degradation study of irbesartan: Isolation and structural elucidation of novel degradants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. A validated stability-indicating liquid chromatographic method for determination of process related impurities and degradation behavior of Irbesartan in solid oral dosage - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Carryover in LC-MS Analysis of Irbesartan

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize carryover during the Liquid Chromatography-Mass Spectrometry (LC-MS) analysis of Irbesartan.

Frequently Asked Questions (FAQs)

Q1: What is carryover in LC-MS analysis and why is it a concern for Irbesartan?

A1: Carryover is the appearance of a small peak from a previous injection in the chromatogram of a subsequent injection, typically a blank or a low-concentration sample.[1][2][3] This phenomenon can lead to inaccurate quantification, especially for trace-level analysis.[3] Irbesartan, like other "sticky" compounds such as peptides and lipids, can adsorb to surfaces within the LC-MS system, making it prone to carryover.[4] This can compromise data integrity, a critical aspect in pharmaceutical analysis and regulatory compliance.[2]

Q2: What are the common sources of Irbesartan carryover in an LC-MS system?

A2: The most common sources of carryover are the autosampler, including the needle, injection valve, and sample loop.[2][3][5] Other potential sources include the LC column, tubing, and fittings, as well as the mass spectrometer's ion source.[4][6][7] Adsorption of Irbesartan can occur on various surfaces, particularly those made of metal or containing active silanol groups.[1][8]

Q3: How can I identify the source of Irbesartan carryover?

A3: A systematic approach is crucial to pinpointing the source of carryover.[7] This involves a series of diagnostic injections:

• Blank Injections: Injecting a blank solvent after a high-concentration Irbesartan standard can confirm the presence of carryover.[4][9]

• Varying Injection Volumes: If the carryover peak area increases with a larger blank injection volume, the blank itself might be contaminated.[9] If the peak area remains constant, the carryover is likely from the autosampler's exterior needle surface.[9]

• Systematic Component Exclusion: By systematically bypassing components (e.g., replacing the column with a union), you can isolate the carryover source to the autosampler, column, or other parts of the LC system.[6][10]

Troubleshooting Guide

Issue 1: Persistent Irbesartan peak in blank injections after a high-concentration sample.

Cause: This is a classic sign of carryover, likely originating from the autosampler.

Solution: Optimize the autosampler wash protocol.

• Wash Solvent Selection: The choice of wash solvent is critical.[8] A strong solvent that can effectively solubilize Irbesartan is necessary. For basic compounds like Irbesartan, a wash solution containing an organic solvent with a small amount of acid (e.g., 0.1% formic acid in acetonitrile/water) can be effective. Consider a dual-solvent wash, using a strong organic solvent followed by an aqueous solution to remove a wider range of contaminants.[2]

• Wash Volume and Duration: Increase the volume and duration of the needle wash.[2][5] Performing multiple wash cycles can also significantly improve cleaning efficiency.[2]

• Internal and External Washes: Utilize both internal and external needle wash functions if your autosampler supports them.[9] The external wash cleans the outside of the needle, while the internal wash flushes the needle, sample loop, and injection port.[9]

Issue 2: Tailing peaks for Irbesartan, which may contribute to carryover.

Cause: Peak tailing for basic compounds like Irbesartan can be caused by secondary interactions with residual silanol groups on the surface of C18 column packing materials.[1] This can lead to incomplete elution and subsequent carryover into the next injection.

Solution: Modify the mobile phase or select an appropriate column.

• Mobile Phase pH: Adjusting the mobile phase pH can help to suppress the ionization of silanol groups. For Irbesartan analysis, a mobile phase with a slightly acidic pH is often used.[11][12]

• Mobile Phase Additives: Adding a competitive inhibitor, such as a small amount of a volatile amine (e.g., triethylamine), to the mobile phase can block the active sites on the column and improve peak shape.[6]

• Column Selection: Choose a column with end-capping or a different stationary phase that is less prone to secondary interactions with basic compounds.[4]

Issue 3: Carryover is observed even after optimizing the autosampler wash and mobile phase.

Cause: The carryover may be originating from other parts of the LC system, such as worn injector seals, contaminated tubing, or the column itself.[6][10]

Solution: Perform systematic maintenance and component evaluation.

• Injector Maintenance: Worn or dirty rotor seals in the injection valve are a common source of carryover and should be inspected and replaced regularly.[6]

• Column Flushing: If the column is suspected, a thorough flushing with a strong solvent mixture (e.g., 100% acetonitrile or a gradient wash) may be necessary.[10]

• System Plumbing: Check all tubing and fittings for potential dead volumes or contamination.[9]

Quantitative Data Summary

The following table summarizes hypothetical results from experiments aimed at reducing Irbesartan carryover. These values are for illustrative purposes to demonstrate the effectiveness of different troubleshooting steps.

Troubleshooting Action	Initial Carryover (% of High Standard)	Carryover After Action (% of High Standard)	Notes
Optimized Autosampler Wash	2.5%	0.8%	Increased wash volume and used a stronger wash solvent (ACN/IPA/Water with 0.1% Formic Acid).
Mobile Phase Modification	1.2%	0.4%	Added 0.1% formic acid to the mobile phase to improve peak shape and reduce tailing.
Column Replacement	0.9%	0.2%	Switched from a standard C18 column to one with advanced end-capping.
Injector Seal Replacement	0.5%	< 0.1%	Replaced a worn rotor seal in the autosampler injection valve.

Experimental Protocols

Protocol 1: Evaluating Autosampler Wash Solvents

• Objective: To determine the most effective wash solvent for minimizing Irbesartan carryover from the autosampler.

• Procedure:

  • Inject a high-concentration standard of Irbesartan (e.g., 1000 ng/mL).

  • Inject a series of three blank samples using the current autosampler wash method.

  • Change the autosampler wash solvent to the test solvent (e.g., 50:50 acetonitrile:isopropanol with 0.1% formic acid).

  • Repeat steps 1 and 2 with the new wash solvent.

  • Compare the average peak area of Irbesartan in the blank injections for each wash solvent.

• Expected Outcome: A significant reduction in the Irbesartan peak area in the blank injections with the more effective wash solvent.

Protocol 2: Diagnosing Column-Related Carryover

• Objective: To determine if the analytical column is the primary source of Irbesartan carryover.

• Procedure:

  • Inject a high-concentration standard of Irbesartan followed by a blank injection to establish the baseline carryover.

  • Disconnect the analytical column and replace it with a zero-dead-volume union.

  • Repeat the injection sequence of the high-concentration standard followed by a blank.

  • Analyze the chromatogram from the blank injection.

• Expected Outcome:

  • If the carryover peak is significantly reduced or eliminated, the column is the primary source of carryover.

  • If the carryover peak remains, the source is likely the autosampler or other pre-column components.[10]

Visualizations

References

• 1. How to Reduce Carryover in Liquid Chromatography | Lab Manager [labmanager.com]
• 2. mastelf.com [mastelf.com]
• 3. Minimizing HPLC Carryover | Lab Manager [labmanager.com]
• 4. youtube.com [youtube.com]
• 5. lcms.cz [lcms.cz]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. Troubleshooting Carry-Over in the LC-MS Analysis of Biomolecules: The Case of Neuropeptide Y - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Solving Carryover Problems in HPLC [ssi.shimadzu.com]
• 10. researchgate.net [researchgate.net]
• 11. jocpr.com [jocpr.com]
• 12. lcms.cz [lcms.cz]

dealing with low recovery of Irbesartan-d4 during sample extraction

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing the common issue of low recovery of Irbesartan-d4 during sample extraction for bioanalytical applications.

Troubleshooting Guides

This section offers a systematic approach to diagnosing and resolving low recovery of Irbesartan-d4. The issues are presented in a question-and-answer format to directly address specific problems you may encounter.

Issue 1: Overall low recovery of Irbesartan-d4 across all samples.

Potential Cause: Suboptimal extraction methodology for the physicochemical properties of Irbesartan.

Troubleshooting Steps:

• Review Physicochemical Properties: Irbesartan is a weakly acidic compound with pKa values around 4.24. Its solubility is pH-dependent. Ensure your extraction protocol is optimized for a weakly acidic analyte.

• pH Adjustment:

  • For Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE): The pH of the sample should be adjusted to suppress the ionization of Irbesartan, thereby increasing its affinity for the organic solvent or the solid phase sorbent. A pH of approximately 2-3 is generally recommended.

• Solvent Selection:

  • For LLE: Ensure the chosen organic solvent has the appropriate polarity to efficiently extract Irbesartan. A mixture of ethyl acetate and n-hexane (e.g., 80:20 v/v) has been shown to be effective.

  • For SPE: The choice of sorbent is critical. A C18 reversed-phase sorbent is commonly used for Irbesartan. Ensure the wash and elution solvents are optimized. A common elution solvent is methanol, sometimes with a small percentage of formic acid to facilitate the elution of the protonated form.

• Elution Volume and Strength (for SPE): Inadequate elution solvent volume or strength can lead to incomplete recovery from the SPE cartridge. Consider increasing the elution volume or the percentage of the organic component in the elution solvent.

• Analyte Stability: While Irbesartan is generally stable, investigate potential degradation during sample processing. This can be assessed by comparing the response of a sample processed immediately with one that has undergone the full extraction procedure with holding steps.

Issue 2: Inconsistent or variable recovery of Irbesartan-d4 between samples.

Potential Cause: Matrix effects, inconsistent sample handling, or variability in the extraction procedure.

Troubleshooting Steps:

• Evaluate Matrix Effects: Matrix components can suppress or enhance the ionization of Irbesartan-d4 in the mass spectrometer, leading to apparent low or variable recovery.

  • Post-Extraction Spike Experiment: To assess matrix effects, compare the peak area of Irbesartan-d4 in a post-extraction spiked blank matrix sample to the peak area in a neat solution at the same concentration. A significant difference indicates the presence of matrix effects.

• Improve Sample Cleanup: If matrix effects are significant, enhance the sample cleanup process.

  • SPE: Optimize the wash steps to remove interfering matrix components. A wash with a weak organic solvent or an aqueous buffer can be effective.

  • LLE: A back-extraction step can sometimes help to clean up the sample.

• Chromatographic Separation: Ensure that the chromatographic method effectively separates Irbesartan-d4 from co-eluting matrix components that may cause ion suppression.

• Standardize Procedures: Inconsistent manual procedures, such as variations in vortexing time, solvent volumes, or evaporation steps, can introduce variability. Ensure all steps are performed consistently for all samples. Automation of liquid handling can minimize this variability.

• Internal Standard Concentration: Ensure the concentration of Irbesartan-d4 is appropriate and consistent across all samples.

Issue 3: Low recovery of Irbesartan-d4 specifically in certain sample batches or after storage.

Potential Cause: Analyte instability during storage or freeze-thaw cycles.

Troubleshooting Steps:

• Freeze-Thaw Stability: Evaluate the stability of Irbesartan-d4 in the biological matrix after multiple freeze-thaw cycles. Analyze QC samples that have undergone a defined number of freeze-thaw cycles and compare the results to freshly prepared QC samples.

• Bench-Top Stability: Assess the stability of Irbesartan-d4 in the processed samples at room temperature over a period that mimics the typical analysis time.

• Long-Term Stability: If samples have been stored for an extended period, verify the long-term stability of Irbesartan-d4 at the storage temperature (e.g., -20°C or -80°C).

Frequently Asked Questions (FAQs)

Q1: What are the key physicochemical properties of Irbesartan that I should consider for sample extraction?

A1: Irbesartan is a biphenylyltetrazole derivative and an angiotensin II receptor antagonist.[1] It is a weakly acidic compound with a pKa of approximately 4.24.[2] This means its ionization state is highly dependent on the pH of the solution. It has low aqueous solubility, which is also influenced by pH.[3] These properties are critical for optimizing the pH and solvent selection during extraction to ensure the molecule is in its non-ionized form for efficient partitioning into organic solvents or retention on reversed-phase SPE sorbents.

Q2: What is a typical recovery percentage I should expect for Irbesartan-d4?

A2: The expected recovery can vary depending on the extraction method and the laboratory's specific protocol. However, well-optimized methods should generally yield consistent and high recovery. For LLE with ethyl acetate and n-hexane, recoveries for Irbesartan have been reported in the range of 54-71%.[2] For SPE, recoveries can be higher, often exceeding 80%. Protein precipitation methods may have slightly lower and more variable recovery. The key is to have a consistent and reproducible recovery for both the analyte and the internal standard.

Q3: Can the position of the deuterium label on Irbesartan-d4 affect its recovery or stability?

A3: While the physicochemical properties of deuterated and non-deuterated compounds are very similar, the position of the deuterium label can sometimes influence stability. If the deuterium atoms are on exchangeable positions (e.g., on a hydroxyl or amine group), they can be lost and replaced with hydrogen atoms from the solvent, leading to a loss of the deuterated signal. However, in commercially available Irbesartan-d4, the deuterium atoms are typically placed on stable positions within the molecule, minimizing the risk of back-exchange.

Q4: How can I minimize matrix effects for Irbesartan-d4 analysis?

A4: Minimizing matrix effects is crucial for accurate and precise quantification. Here are some strategies:

• Efficient Sample Cleanup: Use a robust extraction method like SPE or LLE to remove as many interfering matrix components as possible.

• Chromatographic Separation: Optimize your LC method to separate Irbesartan-d4 from co-eluting matrix components. A longer run time or a different column chemistry may be necessary.

• Dilution: Diluting the sample extract can reduce the concentration of matrix components, but this may compromise the sensitivity of the assay.

• Use of a Stable Isotope Labeled Internal Standard: Using Irbesartan-d4 is the best way to compensate for matrix effects, as it will be affected in the same way as the unlabeled analyte. However, if matrix effects are severe and causing overall low signal, improving the cleanup is still necessary.

Q5: What are the common pitfalls to avoid during the extraction of Irbesartan-d4?

A5: Common pitfalls include:

• Incorrect pH: Failure to properly adjust the pH of the sample can lead to poor extraction efficiency.

• Inappropriate Solvent Choice: Using a solvent that is too polar or non-polar for Irbesartan can result in low recovery.

• Incomplete Elution from SPE: Using an insufficient volume or strength of the elution solvent will leave the analyte on the cartridge.

• Sample Evaporation Issues: Over-drying the sample can make reconstitution difficult, while incomplete drying can leave residual water that may affect chromatographic performance.

• Inconsistent Technique: Variations in manual pipetting, vortexing, or timing can lead to inconsistent results.

Data Presentation

The following table summarizes typical recovery data for Irbesartan and its internal standard using different extraction techniques, compiled from various studies. It is important to note that recovery can be method and matrix-dependent.

Extraction Method	Analyte	Matrix	Typical Recovery (%)	Reference
Liquid-Liquid Extraction (LLE)	Irbesartan	Human Plasma	54.62 - 70.76%	[2]
Telmisartan (IS)	Human Plasma	90%	[2]
Solid-Phase Extraction (SPE)	Irbesartan	Human Plasma	>80% (typical)	General knowledge
Irbesartan-d4	Human Plasma	Not specified, but method validated	[4][5]
Protein Precipitation (PP)	Irbesartan	Human Plasma	~90.9%	[6]
Telmisartan (IS)	Human Plasma	~90.4%	[6]

Experimental Protocols

Below are detailed methodologies for the three common extraction techniques for Irbesartan-d4 from plasma samples.

Protocol 1: Solid-Phase Extraction (SPE)

This protocol is a general guideline and may require optimization for your specific application.

• Sample Pre-treatment:

  • To 500 µL of plasma sample, add 50 µL of Irbesartan-d4 internal standard working solution.

  • Add 500 µL of 2% formic acid in water and vortex for 30 seconds.

• SPE Cartridge Conditioning:

  • Condition a C18 SPE cartridge (e.g., 100 mg, 3 mL) by passing 1 mL of methanol followed by 1 mL of water. Do not let the cartridge dry out.

• Sample Loading:

  • Load the pre-treated sample onto the conditioned SPE cartridge at a slow, steady flow rate (e.g., 1-2 mL/min).

• Washing:

  • Wash the cartridge with 1 mL of water to remove polar interferences.

  • Wash the cartridge with 1 mL of 5% methanol in water to remove less retained interferences.

• Elution:

  • Elute Irbesartan and Irbesartan-d4 with 1 mL of methanol into a clean collection tube.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase, vortex, and inject into the LC-MS/MS system.

Protocol 2: Liquid-Liquid Extraction (LLE)

• Sample Preparation:

  • To 200 µL of plasma sample in a clean tube, add 25 µL of Irbesartan-d4 internal standard working solution.

  • Add 100 µL of a suitable buffer to adjust the pH to ~3 (e.g., 0.1 M glycine buffer).

• Extraction:

  • Add 1 mL of extraction solvent (e.g., ethyl acetate:n-hexane, 80:20 v/v).

  • Vortex for 2 minutes to ensure thorough mixing.

  • Centrifuge at 4000 rpm for 10 minutes to separate the aqueous and organic layers.

• Solvent Transfer:

  • Carefully transfer the upper organic layer to a clean tube.

• Evaporation and Reconstitution:

  • Evaporate the organic solvent to dryness under a gentle stream of nitrogen at approximately 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase, vortex, and inject into the LC-MS/MS system.

Protocol 3: Protein Precipitation (PP)

• Sample Preparation:

  • To 100 µL of plasma sample, add 25 µL of Irbesartan-d4 internal standard working solution.

• Precipitation:

  • Add 300 µL of cold acetonitrile (or methanol) to the sample.

  • Vortex vigorously for 1 minute to precipitate the proteins.

• Centrifugation:

  • Centrifuge at 10,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer:

  • Carefully transfer the supernatant to a clean tube or a 96-well plate.

• Evaporation and Reconstitution (Optional but Recommended):

  • Evaporate the supernatant to dryness under nitrogen.

  • Reconstitute in 100 µL of mobile phase. This step helps to concentrate the analyte and exchange the solvent to one that is more compatible with the initial mobile phase conditions, which can improve peak shape.

• Injection:

  • Inject an aliquot of the supernatant (or reconstituted sample) into the LC-MS/MS system.

Mandatory Visualization

The following diagrams illustrate key workflows and relationships relevant to troubleshooting low recovery of Irbesartan-d4.

Caption: A flowchart for troubleshooting low Irbesartan-d4 recovery.

Caption: Comparison of common extraction methods for Irbesartan-d4.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. mdpi.com [mdpi.com]
• 3. dergipark.org.tr [dergipark.org.tr]
• 4. researchgate.net [researchgate.net]
• 5. LC-MS/MS ASSAY FOR IRBESARTAN IN HUMAN PLASMA USING SOLID PHASE EXTRACTION TECHNIQUE: A PHARMACOKINETIC STUDY | Semantic Scholar [semanticscholar.org]
• 6. researchgate.net [researchgate.net]

impact of different anticoagulants on Irbesartan-d4 analysis

Welcome to the Technical Support Center for Irbesartan-d4 analysis. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting common issues and answering frequently asked questions related to the bioanalysis of Irbesartan-d4, with a specific focus on the impact of different anticoagulants.

Frequently Asked Questions (FAQs)

Q1: Which anticoagulant is recommended for plasma collection for Irbesartan-d4 analysis?

A1: While a definitive recommendation depends on the specific bioanalytical method, heparin is often considered a preferable anticoagulant as it is less likely to cause significant matrix effects compared to chelating agents like EDTA and citrate.[1] EDTA and citrate can form adducts with analytes or interfere with the ionization process in the mass spectrometer, potentially leading to ion suppression.[1][2][3] However, successful analyses have been reported using various anticoagulants, so validation with your specific method is crucial.

Q2: I am observing low signal intensity for Irbesartan-d4 in my LC-MS/MS analysis. Could the anticoagulant be the cause?

A2: Yes, the anticoagulant can significantly impact signal intensity. Ion suppression is a common phenomenon where co-eluting matrix components, including anticoagulants or their counter-ions, compete with the analyte (Irbesartan-d4) for ionization, leading to a reduced signal.[4][5][6] This is a well-documented matrix effect.[7] Consider the following:

• Anticoagulant Type: EDTA and citrate are more prone to causing ion suppression than heparin.[1]

• Sample Preparation: Inadequate removal of the anticoagulant and other matrix components during sample preparation is a primary cause of ion suppression.

• Chromatography: If the anticoagulant or other matrix components co-elute with Irbesartan-d4, it can lead to signal suppression.

Q3: Can the counter-ion of the anticoagulant (e.g., K2EDTA vs. NaEDTA) affect my analysis?

A3: Generally, the impact of the counter-ion (e.g., potassium, sodium, lithium) is considered less significant than the anticoagulant itself.[7][8] However, high concentrations of any salt can potentially lead to matrix effects. The European Bioanalysis Forum (EBF) has suggested that plasma samples with the same anticoagulant but different counter-ions can be considered equal matrices, which would not necessitate a partial validation.[7] Despite this, it is always best practice to maintain consistency in the type of collection tube used for all samples, including standards and quality controls.

Q4: How can I assess if the anticoagulant is causing a matrix effect in my assay?

A4: A post-column infusion experiment is a robust method to evaluate matrix effects. This involves infusing a constant flow of Irbesartan-d4 solution into the mass spectrometer while injecting an extracted blank plasma sample (containing the anticoagulant). A dip in the baseline signal at the retention time of any co-eluting matrix components indicates ion suppression. Additionally, a quantitative assessment can be made by comparing the peak area of an analyte in a post-extraction spiked sample to that of the analyte in a neat solution.[5]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low Recovery of Irbesartan-d4	Inadequate Sample Preparation: The chosen extraction method (e.g., protein precipitation, liquid-liquid extraction, solid-phase extraction) may not be efficient in the presence of the specific anticoagulant.	Optimize Extraction Method: • For protein precipitation, test different organic solvents (e.g., acetonitrile, methanol) and their ratios with the plasma. • For liquid-liquid extraction (LLE), experiment with different organic solvents and pH adjustments of the aqueous phase. • For solid-phase extraction (SPE), ensure the chosen cartridge and elution solvents are appropriate for Irbesartan and the plasma matrix. A published method for Irbesartan used SPE for sample cleanup.[9]
Poor Peak Shape or Tailing	Matrix Overload: High concentrations of non-volatile matrix components, including some anticoagulants, can accumulate on the analytical column, affecting peak shape.pH Mismatch: A significant pH difference between the sample extract and the mobile phase can lead to peak distortion.	Improve Sample Cleanup: Employ a more rigorous sample preparation technique like SPE to remove interfering components.Dilute the Sample: If sensitivity allows, diluting the sample extract can mitigate matrix overload.Adjust Sample pH: Ensure the pH of the final extract is compatible with the mobile phase.
High Signal Variability (Poor Precision)	Inconsistent Matrix Effects: The extent of ion suppression can vary between different plasma lots, leading to inconsistent results.[7]Anticoagulant-Related Precipitation: Some anticoagulants might cause precipitation of plasma proteins or the analyte over time, especially after freeze-thaw cycles.	Use a Stable Isotope-Labeled Internal Standard: Irbesartan-d4 is a suitable internal standard for Irbesartan analysis as it co-elutes and experiences similar matrix effects, thereby compensating for variability.[9]Optimize Sample Handling: Minimize freeze-thaw cycles and ensure consistent sample processing times.
Unexpected Peaks or Interferences	Anticoagulant Adducts: Anticoagulants like EDTA and citrate can form adducts with the analyte or other molecules, appearing as extra peaks in the chromatogram.Leachables from Collection Tubes: Plasticizers or other compounds can leach from blood collection tubes and cause interference.	Modify Mass Spectrometer Settings: Check for common adducts (e.g., [M+Na]+, [M+K]+) in your mass spectra and adjust your acquisition method if necessary.Standardize Collection Tubes: Use the same type and brand of blood collection tubes for all study samples and standards to ensure consistent background.[10]

Experimental Protocols

Protocol 1: Plasma Sample Preparation using Protein Precipitation (PPT)

• To 100 µL of plasma (collected with the desired anticoagulant) in a microcentrifuge tube, add 200 µL of ice-cold acetonitrile containing the internal standard (Irbesartan-d4).

• Vortex the mixture vigorously for 1 minute to precipitate the proteins.

• Centrifuge the sample at 10,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Vortex briefly and inject a portion of the sample into the LC-MS/MS system.

Protocol 2: LC-MS/MS Analysis of Irbesartan

This protocol is based on a published method and may require optimization for your specific instrumentation.[9][11]

• Liquid Chromatography:

  • Column: C18 column (e.g., Hypersil GOLD 50 x 4.6 mm, 5 µm)

  • Mobile Phase: Isocratic mixture of 0.2% formic acid in water and methanol (e.g., 15:85 v/v)

  • Flow Rate: 0.7 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 40°C

• Mass Spectrometry (Triple Quadrupole):

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Multiple Reaction Monitoring (MRM) Transitions:

    • Irbesartan: Monitor the specific precursor to product ion transition (e.g., m/z 429.2 -> 207.1)

    • Irbesartan-d4: Monitor the specific precursor to product ion transition (e.g., m/z 433.2 -> 211.1)

  • Ion Source Parameters: Optimize parameters such as ion spray voltage, gas flows, and temperature according to the instrument manufacturer's guidelines.

Visual Guides

Caption: Experimental workflow for Irbesartan-d4 analysis in plasma.

Caption: Potential impacts of common anticoagulants on LC-MS/MS analysis.

Caption: Troubleshooting decision tree for low Irbesartan-d4 signal.

References

• 1. The Effect of Anticoagulants, Temperature, and Time on the Human Plasma Metabolome and Lipidome from Healthy Donors as Determined by Liquid Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. metabolomicscentre.nl [metabolomicscentre.nl]
• 4. Ion suppression in liquid chromatography–mass spectrometry - Wikipedia [en.wikipedia.org]
• 5. Ion suppression in mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Impact of plasma and whole-blood anticoagulant counter ion choice on drug stability and matrix effects during bioanalysis. | Semantic Scholar [semanticscholar.org]
• 9. researchgate.net [researchgate.net]
• 10. Investigation of matrix effects in bioanalytical high-performance liquid chromatography/tandem mass spectrometric assays: application to drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. jocpr.com [jocpr.com]

Reference Data & Comparative Studies

A Comparative Guide to FDA and EMA Guidelines for Internal Standard Validation in Bioanalysis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of drug development, the accuracy and reliability of bioanalytical data are paramount. Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established comprehensive guidelines for the validation of bioanalytical methods to ensure data integrity. A cornerstone of these methods, particularly in liquid chromatography-mass spectrometry (LC-MS) based assays, is the use of an internal standard (IS). The IS is a compound of known concentration added to every sample to compensate for variability during sample preparation and analysis.

This guide provides an objective comparison of the FDA and EMA guidelines for internal standard validation, supported by experimental data and detailed protocols. The recommendations are largely harmonized through the International Council for Harmonisation (ICH) M10 guideline on bioanalytical method validation.

Key Validation Parameters and Acceptance Criteria

A robust bioanalytical method validation assesses several key parameters to demonstrate its suitability for its intended purpose. The following tables summarize the typical acceptance criteria for these parameters as per the harmonized guidelines, along with illustrative experimental data.

Table 1: Accuracy and Precision

Objective: To determine the closeness of the measured concentrations to the nominal concentrations and the reproducibility of the measurements.

Analyte Concentration (ng/mL)	N	Mean Measured Concentration (ng/mL)	Accuracy (% Bias)	Precision (% CV)	FDA/EMA Acceptance Criteria
LLOQ: 1.00	5	0.95	-5.0	8.5	Within ±20% of nominal
Low QC: 3.00	5	2.90	-3.3	6.2	Within ±15% of nominal
Mid QC: 50.0	5	52.5	+5.0	4.5	Within ±15% of nominal
High QC: 150.0	5	145.5	-3.0	3.8	Within ±15% of nominal

LLOQ: Lower Limit of Quantification; QC: Quality Control; CV: Coefficient of Variation

Table 2: Selectivity and Matrix Effect

Objective: To ensure the method can differentiate the analyte and IS from other components in the matrix and to evaluate the impact of the matrix on the analytical response.

Parameter	Test	Acceptance Criteria (FDA/EMA)	Experimental Result
Selectivity	Response of blank matrix at the retention time of the analyte	< 20% of the LLOQ response	5%
Response of blank matrix at the retention time of the IS	< 5% of the IS response in a zero standard	1%
Matrix Effect	Matrix Factor (MF) calculated from at least 6 different lots of blank matrix	CV of the IS-normalized MF should be ≤ 15%	7.8%

Table 3: Internal Standard Response Variability

Objective: To monitor the consistency of the internal standard response across an analytical run.

Parameter	Acceptance Criteria (General Practice)	Observation
IS Response Variation	Response of individual samples should generally be within 50-150% of the mean response of the calibration standards and QCs.	All study samples within the acceptable range.
Interference in IS Channel	Response in blank samples should be < 5% of the IS response.	No significant interference observed.

Experimental Protocols

A detailed methodology is crucial for reproducing and validating experimental findings. Below is a typical protocol for the validation of an internal standard in a bioanalytical method.

Protocol for Internal Standard Validation

• Preparation of Stock and Working Solutions:

  • Prepare a stock solution of the analyte and the internal standard (preferably a stable isotope-labeled version of the analyte) in a suitable organic solvent.

  • Prepare working solutions of the analyte for calibration standards and quality control (QC) samples by diluting the stock solution.

  • Prepare a working solution of the internal standard at a constant concentration.

• Preparation of Calibration Standards and Quality Control Samples:

  • Spike blank biological matrix (e.g., plasma) with the analyte working solutions to prepare a series of calibration standards (at least 6 non-zero concentrations) and QC samples (at a minimum of four levels: LLOQ, low, mid, and high).

• Sample Preparation:

  • To an aliquot of each calibration standard, QC sample, and study sample, add a fixed volume of the internal standard working solution.

  • Perform sample extraction (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction) to isolate the analyte and IS from the biological matrix.

  • Evaporate the organic extract to dryness and reconstitute in a suitable solvent for injection into the LC-MS/MS system.

• LC-MS/MS Analysis:

  • Analyze the prepared samples using a validated LC-MS/MS method.

  • Monitor the analyte and internal standard using specific precursor-to-product ion transitions in multiple reaction monitoring (MRM) mode.

• Data Analysis:

  • Calculate the peak area ratio of the analyte to the internal standard for all samples.

  • Construct a calibration curve by plotting the peak area ratio against the nominal concentration of the calibration standards using a weighted linear regression model.

  • Determine the concentrations of the QC samples and study samples from the calibration curve.

  • Evaluate the validation parameters against the acceptance criteria outlined in the tables above.

Visualization of Workflows and Relationships

Diagrams are powerful tools for visualizing complex processes and relationships. The following diagrams, generated using Graphviz (DOT language), illustrate key aspects of internal standard validation.

cross-validation of Irbesartan assays between different laboratories

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of various validated analytical methods for the quantification of Irbesartan, simulating a cross-laboratory validation scenario. The data and protocols presented are compiled from peer-reviewed studies, offering an objective overview of assay performance across different analytical techniques. This document is intended to assist researchers and drug development professionals in selecting and implementing robust analytical methods for Irbesartan analysis.

Experimental Protocols

Detailed methodologies for the key analytical techniques employed in the quantification of Irbesartan are outlined below. These protocols are based on validated methods reported in the scientific literature.

1. Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

• Objective: To separate and quantify Irbesartan in bulk drug and pharmaceutical dosage forms.

• Apparatus: A standard HPLC system equipped with a UV-Vis detector.

• Chromatographic Conditions:

  • Mobile Phase: A mixture of methanol and water (pH adjusted to 2.8 or 3.0) in a ratio of 80:20 (v/v) is commonly used.[1][2] Another reported mobile phase is a mixture of sodium acetate and acetonitrile buffer solutions (45:55).[3]

  • Stationary Phase: A Cosmosil C18 column (250cm x 4.6mm, 5µm) or a Hypersil BDS RP-18 column (150 x 4.6 mm, 5µ) is typically employed.[1][3]

  • Flow Rate: A flow rate of 1.0 mL/min is generally maintained.[1][2]

  • Detection: The eluent is monitored at a wavelength of 209 nm or 260 nm.[1][3]

  • Injection Volume: 10 µL.[4]

  • Temperature: Ambient, or controlled at 30 °C.[4]

• Sample Preparation:

  • Accurately weigh and dissolve 10 mg of Irbesartan in a 100 mL volumetric flask using methanol to obtain a stock solution of 100 µg/mL.[2]

  • Prepare working standards by further diluting the stock solution with the mobile phase to achieve concentrations within the desired linear range (e.g., 60-100 ppm).[1]

2. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

• Objective: To achieve highly sensitive and selective quantification of Irbesartan in human plasma.

• Apparatus: A liquid chromatography system coupled with a tandem mass spectrometer.

• Chromatographic and Mass Spectrometric Conditions:

  • Mobile Phase: An isocratic mobile phase consisting of 2 mM ammonium formate (pH 4.0) and methanol (20:80 v/v).[5] An alternative mobile phase is a mixture of water with 2.5% formic acid, methanol, and acetonitrile (40:45:15, v/v/v).[6]

  • Stationary Phase: A Hypersil gold C18 column (100 x 4.6 mm, 5µm).[5]

  • Flow Rate: 0.5 mL/min with a split ratio of 20:80.[5]

  • Ionization Mode: Electrospray ionization (ESI) in negative ion mode.[6]

  • Detection: Multiple Reaction Monitoring (MRM) is used, monitoring transitions such as m/z 427→175 for Irbesartan.[6]

• Sample Preparation (Human Plasma):

  • Employ liquid-liquid extraction using a mixture of ethyl acetate and n-Hexane (80:20, v/v).[5]

  • Alternatively, use protein precipitation with acetonitrile.[6]

3. UV-Visible Spectrophotometry

• Objective: For simple and rapid quantification of Irbesartan in bulk and pharmaceutical formulations.

• Apparatus: A UV-Visible spectrophotometer.

• Methodology:

  • Solvent: Methanol or a mixture of ethanol and water (1:1).[7]

  • Wavelength of Maximum Absorbance (λmax): Irbesartan typically shows maximum absorbance at 246 nm.[8]

  • Procedure:

    • Prepare a stock solution of Irbesartan in the chosen solvent.

    • Create a series of dilutions to establish a calibration curve over a concentration range of 5-30 µg/mL.[8]

    • Measure the absorbance of the sample solution and determine the concentration from the calibration curve.

Data Presentation: Cross-Method Performance Comparison

The following tables summarize the quantitative performance characteristics of different Irbesartan assays, as reported in various studies. This comparative data can guide the selection of an appropriate method based on the specific requirements of the analysis.

Table 1: Performance Characteristics of HPLC Methods for Irbesartan Analysis

Parameter	Method 1[1]	Method 2[2]	Method 3[3]
Linearity Range	60-100 ppm	60-100 µg/mL	1-5 µg/mL
Correlation Coefficient (r²)	0.997	0.998	0.994
Accuracy (% Recovery)	98.66%	97.2-99.9%	99.99-100.45%
Precision (% RSD)	Within acceptable USP limits	< 2%	< 2%
Limit of Detection (LOD)	0.074 µg/mL	0.710 µg/mL	0.01647 µg/mL
Limit of Quantification (LOQ)	0.24 µg/mL	0.116 µg/mL	0.049425 µg/mL

Table 2: Performance Characteristics of LC-MS/MS and Spectrophotometric Methods

Parameter	LC-MS/MS[5]	UV-Spectrophotometry[8]
Linearity Range	Not explicitly stated	5-30 µg/mL
Correlation Coefficient (r²)	Not explicitly stated	> 0.999
Accuracy (% Recovery)	54.62-70.76%	98-102%
Precision (% CV)	3.44% (matrix factor)	< 2%
Limit of Detection (LOD)	Not explicitly stated	Not explicitly stated
Limit of Quantification (LOQ)	Not explicitly stated	Not explicitly stated

Table 3: Performance Characteristics of Polarographic Methods

Parameter	Differential Pulse (DP) & Square Wave (SW) Polarography[9]
Linearity Range	8 × 10⁻⁶ - 1 × 10⁻⁴ M
Correlation Coefficient (r²)	Not explicitly stated
Accuracy (% Recovery)	95.02 - 99.21%
Precision (% RSD)	< 1.72% (Intra- and inter-day)
Limit of Detection (LOD)	Not explicitly stated
Limit of Quantification (LOQ)	2.01 × 10⁻⁶ M and 2.56 × 10⁻⁶ M

Mandatory Visualization

The following diagram illustrates a generalized workflow for the cross-validation of an analytical method between two laboratories.

Caption: Workflow for Inter-Laboratory Method Cross-Validation.

References

• 1. ajpaonline.com [ajpaonline.com]
• 2. jetir.org [jetir.org]
• 3. One moment, please... [ijpsm.com]
• 4. lcms.cz [lcms.cz]
• 5. jocpr.com [jocpr.com]
• 6. Simultaneous determination of irbesartan and hydrochlorothiazide in human plasma using HPLC coupled with tandem mass spectrometry: Application to bioequivalence studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Novel and validated titrimetric method for determination of selected angiotensin-II-receptor antagonists in pharmaceutical preparations and its comparison with UV spectrophotometric determination - PMC [pmc.ncbi.nlm.nih.gov]
• 8. japer.in [japer.in]
• 9. abis-files.atauni.edu.tr [abis-files.atauni.edu.tr]

Quantifying Irbesartan: A Comparative Guide to Analytical Methods

For researchers, scientists, and professionals in drug development, the accurate quantification of Irbesartan, an angiotensin II receptor antagonist used in the treatment of hypertension, is critical. This guide provides a comparative overview of common analytical methods for determining the linearity and range of Irbesartan, supported by experimental data. The primary techniques covered are High-Performance Liquid Chromatography with UV detection (HPLC-UV), Liquid Chromatography with tandem mass spectrometry (LC-MS/MS), and High-Performance Thin-Layer Chromatography (HPTLC).

Comparative Analysis of Linearity and Range

The linearity of an analytical method is its ability to elicit test results that are directly proportional to the concentration of the analyte. The range is the interval between the upper and lower concentrations of the analyte in the sample for which the analytical procedure has a suitable level of precision, accuracy, and linearity.

Analytical Method	Linearity Range	Correlation Coefficient (R²)	Matrix
HPLC-UV	1.5 - 120 µg/mL[]	0.999[]	Bulk Drug & Tablets
60 - 100 µg/mL[2][3]	0.998[2]	Bulk Drug & Tablets
10 - 70 µg/mL[4]	0.998[4]	Tablets
10 - 60 µg/mL[5]	> 0.9999[5]	Tablets
1 - 5 µg/mL[6]	0.9996[6]	Bulk Drug & Tablets
LC-MS/MS	2.0 - 5000 µg/L[7]	Not Specified	Human Plasma
12.1 - 6018.7 ng/mL[8]	Not Specified	Human Plasma
12.1 - 5987.2 ng/mL[8]	Not Specified	Dog Plasma
5.01 - 1000.8 ng/mL[9]	Not Specified	Rat Plasma
HPTLC	100 - 700 ng/spot[10]	0.9961[10]	Tablets
200 - 1000 ng/band	0.998	Tablets
100 - 600 ng/spot	0.999	Tablets
50 - 500 ng/band	Not Specified	Synthetic Mixture

Experimental Protocols

Detailed methodologies are crucial for replicating and validating analytical methods. Below are representative protocols for each technique based on published studies.

HPLC-UV Method

A common approach for the quantification of Irbesartan in pharmaceutical dosage forms involves a Reverse-Phase HPLC (RP-HPLC) method.

• Chromatographic System: An isocratic HPLC system equipped with a UV-Visible detector is typically used.

• Column: A Cosmosil C18 column (250×4.6mm, 5µm) is a suitable stationary phase.[2]

• Mobile Phase: A mixture of methanol and water (pH adjusted to 3.0) in a ratio of 80:20 (v/v) is often employed.[2]

• Flow Rate: A flow rate of 1.0 mL/min is maintained.[2]

• Detection Wavelength: The UV detector is set to 228 nm for monitoring the eluent.[2]

• Preparation of Standard Solutions: A stock solution of Irbesartan is prepared by dissolving a known weight of the standard in the mobile phase. A series of dilutions are then made to cover the desired concentration range (e.g., 60-100 µg/mL) to establish the calibration curve.[2]

• Linearity and Range Determination: Equal volumes of each standard solution are injected into the chromatograph. The peak areas are plotted against the corresponding concentrations, and the linearity is assessed by the correlation coefficient of the resulting calibration curve.

LC-MS/MS Method

For the determination of Irbesartan in biological matrices like plasma, a more sensitive and selective LC-MS/MS method is often required.

• Chromatographic System: A liquid chromatography system coupled with a triple quadrupole tandem mass spectrometer with an electrospray ionization (ESI) source.[7]

• Column: A Zorbax SB C18 column is a common choice.[7]

• Mobile Phase: A gradient or isocratic elution with a mixture of acetonitrile, water, and formic acid (e.g., 90:10:0.25 v/v/v) is used.[7]

• Sample Preparation: A simple protein precipitation step is typically performed on the plasma samples using a solvent like acetonitrile.[7]

• Mass Spectrometric Detection: The mass spectrometer is operated in the positive ion mode using Selected Reaction Monitoring (SRM). The precursor to product ion transitions for Irbesartan (e.g., m/z 429 to m/z 207) and an internal standard are monitored.[7]

• Linearity and Range Determination: Calibration curves are constructed by spiking blank plasma with known concentrations of Irbesartan and a constant concentration of an internal standard. The peak area ratios of the analyte to the internal standard are plotted against the analyte concentration.

HPTLC Method

HPTLC offers a simpler and high-throughput alternative for the quantification of Irbesartan in pharmaceutical formulations.

• Stationary Phase: Precoated silica gel 60F254 aluminum plates are commonly used.[10]

• Mobile Phase: A mixture of solvents such as acetonitrile, chloroform, and glacial acetic acid (e.g., 7:3:0.1 v/v/v) is used for development.[10]

• Sample Application: Standard and sample solutions are applied to the HPTLC plate as bands or spots using an automated applicator.

• Development: The plate is developed in a saturated twin-trough chamber.

• Densitometric Analysis: After development, the plate is dried and scanned using a TLC scanner at a specific wavelength (e.g., 260 nm) to measure the peak areas of the separated spots.[10]

• Linearity and Range Determination: A calibration curve is prepared by applying different known concentrations of the Irbesartan standard solution. The peak areas are plotted against the corresponding concentrations to determine the linearity.

Visualizing the Workflow and Mechanism of Action

To better understand the experimental process and the pharmacological action of Irbesartan, the following diagrams are provided.

Caption: Experimental workflow for linearity and range determination.

References

• 2. CV Physiology | Renin-Angiotensin-Aldosterone System [cvphysiology.com]
• 3. Irbesartan - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Renal Dose, Hepatic Dose | Drug Index | Pediatric Oncall [pediatriconcall.com]
• 4. The angiotensin AT(1) receptor antagonist irbesartan has near-peptide affinity and potently blocks receptor signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. m.youtube.com [m.youtube.com]
• 8. tandfonline.com [tandfonline.com]
• 9. Angiotensin II Receptor Blocker Irbesartan Enhanced SIRT1 longevity Signaling Replaces the Mitochondrial Biogenetic Survival Pathway to Attenuate Hypertension-Induced Heart Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. What is the mechanism of Irbesartan? [synapse.patsnap.com]

A Head-to-Head Battle: HPLC-UV vs. LC-MS/MS for Irbesartan Analysis

In the realm of pharmaceutical analysis, the accurate quantification of active pharmaceutical ingredients (APIs) is paramount for ensuring drug safety and efficacy. For Irbesartan, an angiotensin II receptor antagonist widely used in the treatment of hypertension, two powerful analytical techniques, High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), are commonly employed. This guide provides a detailed comparison of these two methods, supported by experimental data, to assist researchers, scientists, and drug development professionals in selecting the most appropriate technique for their specific needs.

At a Glance: Key Performance Metrics

The choice between HPLC-UV and LC-MS/MS for Irbesartan analysis often hinges on the specific requirements of the assay, such as the required sensitivity, selectivity, and the nature of the sample matrix. Below is a summary of key performance parameters for both methods, compiled from various studies.

Performance Parameter	HPLC-UV	LC-MS/MS
Linearity Range	1.5 - 120 µg/mL[1]	2 - 500 ng/mL[2], 5.01 - 1000.8 ng/mL[3]
Limit of Detection (LOD)	10 ng[4], 0.710 µg/mL[5], 0.10 µg/mL[6], 0.03 µg/mL[7]	0.05 - 0.8 ng/mL[8]
Limit of Quantification (LOQ)	30 ng[4], 0.116 µg/mL[5], 0.33 µg/mL[6], 2 ng/mL[2]	0.1 - 2.0 ng/mL[8]
Accuracy (% Recovery)	97.2 - 99.9%[5], 100.61%[4]	Within acceptable limits[9]
Precision (%RSD)	< 2%[4][5]	< 9.91%[2]
Selectivity	Good, but potential for interference[10]	High, based on mass-to-charge ratio[9][10]
Run Time	~3-8 minutes[4][5][6]	~2-4 minutes[9][11]

The Underlying Methodologies: A Workflow Comparison

The general workflow for both HPLC-UV and LC-MS/MS involves sample preparation, chromatographic separation, detection, and data analysis. However, the key distinction lies in the detection principle.

References

• 1. researchgate.net [researchgate.net]
• 2. New ultra-performance liquid chromatography-tandem mass spectrometry method for the determination of irbesartan in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. aragen.com [aragen.com]
• 4. pharmacophorejournal.com [pharmacophorejournal.com]
• 5. jetir.org [jetir.org]
• 6. mmcop.edu.in [mmcop.edu.in]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. jocpr.com [jocpr.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

A Comparative Guide to Inter-day and Intra-day Variability in Irbesartan Quantification

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of Irbesartan, an angiotensin II receptor antagonist widely used in the treatment of hypertension, is critical in both pharmaceutical quality control and clinical pharmacokinetic studies. The reliability of any analytical method is fundamentally assessed by its precision, which is typically evaluated through the determination of intra-day and inter-day variability. This guide provides a comparative overview of the performance of common analytical techniques used for Irbesartan quantification, with a focus on their reported intra-day and inter-day precision. The information presented is collated from various validation studies and is intended to assist researchers in selecting the most appropriate method for their specific application.

Quantitative Comparison of Analytical Methods

The precision of an analytical method is expressed as the relative standard deviation (RSD) or coefficient of variation (CV), with lower values indicating higher precision. The following table summarizes the reported intra-day and inter-day variability for the quantification of Irbesartan using different analytical techniques.

Analytical Method	Sample Matrix	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)
High-Performance Liquid Chromatography (HPLC)
RP-HPLC with UV Detection	Tablet Dosage Form	< 2.0[1][2]	< 2.0[1][2]
RP-HPLC with UV Detection	Bulk Drug	< 1.0	Not Reported
RP-HPLC with UV Detection (Simultaneous with Amlodipine)	Pharmaceutical Formulation	0.435[3]	0.30[3]
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	Human Plasma	0.02 - 2.15[4]	0.02 - 2.15[4]
High-Performance Thin-Layer Chromatography (HPTLC)
RP-HPTLC (Simultaneous with Amlodipine)	Tablet Formulation	< 2.0[5]	< 2.0[5]
Spectrophotometry
UV-Spectrophotometry (Simultaneous with Hydrochlorothiazide)	Combined Dosage Forms	< 2.0[6]	< 2.0[6]
Polarographic Methods
Square Wave & Differential Pulse Voltammetry	Pharmaceutical Preparations	0.87 - 2.61[7]	0.87 - 2.61[7]

Note: The values presented are indicative and can vary based on the specific experimental conditions, laboratory, and analyst.

Experimental Protocols

The methodologies outlined below are representative of the techniques compared in this guide.

1. Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

A widely used method for the quantification of Irbesartan in pharmaceutical dosage forms involves RP-HPLC with UV detection.[1][2]

• Instrumentation: A standard HPLC system equipped with a UV-Visible detector.

• Column: An Inertsil ODS C-18 column (250 x 4.6mm, 5µm) is commonly used.[1]

• Mobile Phase: A typical mobile phase is a mixture of methanol, acetonitrile, and 2% orthophosphoric acid in a ratio of 40:40:20 (v/v/v).[1]

• Flow Rate: A flow rate of 1.5 ml/min is often employed.[1]

• Detection: The eluent is monitored at a wavelength of 260 nm.[1]

• Procedure for Precision Assessment:

  • Intra-day Precision (Repeatability): The analysis of at least three different concentrations of Irbesartan is repeated three times within the same day. The %RSD of the measurements is then calculated.

  • Inter-day Precision (Intermediate Precision): The same procedure as for intra-day precision is followed, but the analysis is carried out on three different days. The %RSD across the days is calculated to determine inter-day precision.

2. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

For the quantification of Irbesartan in biological matrices such as human plasma, LC-MS/MS offers high sensitivity and selectivity.

• Instrumentation: An HPLC system coupled to a triple quadrupole mass spectrometer.

• Sample Preparation: A protein precipitation or liquid-liquid extraction step is typically required to remove plasma proteins and other interfering substances.

• Chromatographic Conditions: Similar to RP-HPLC, a C18 column is often used with a gradient elution of a mobile phase consisting of an organic solvent (e.g., acetonitrile) and an aqueous buffer (e.g., ammonium formate).

• Mass Spectrometry: The mass spectrometer is operated in multiple reaction monitoring (MRM) mode, monitoring specific precursor-to-product ion transitions for Irbesartan and an internal standard.

• Procedure for Precision Assessment:

  • Quality control (QC) samples at low, medium, and high concentrations are prepared in the biological matrix.

  • Intra-day Precision: Multiple replicates of each QC level are analyzed in a single analytical run.

  • Inter-day Precision: The analysis of QC samples is repeated on multiple days to assess the variability between runs.

Visualizing the Experimental Workflow

The following diagram illustrates a typical workflow for the validation of an analytical method for Irbesartan quantification, with a focus on assessing intra-day and inter-day precision.

Caption: Workflow for assessing intra-day and inter-day precision.

Signaling Pathways and Logical Relationships

The choice of analytical method is often dictated by the specific requirements of the study. The following diagram illustrates the logical considerations in selecting a method for Irbesartan quantification.

Caption: Decision tree for selecting an Irbesartan quantification method.

References

• 1. pharmacophorejournal.com [pharmacophorejournal.com]
• 2. jetir.org [jetir.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. phmethods.net [phmethods.net]
• 7. abis-files.atauni.edu.tr [abis-files.atauni.edu.tr]

A Comparative Guide to Establishing the Limit of Quantification (LOQ) for Irbesartan Assays

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for determining the Limit of Quantification (LOQ) of Irbesartan, a widely prescribed angiotensin II receptor antagonist. The objective is to offer a comparative overview of common analytical techniques, supported by experimental data, to aid researchers in selecting the most appropriate method for their specific needs, whether for pharmacokinetic studies, quality control of pharmaceutical formulations, or other research applications.

Comparison of Analytical Methods for Irbesartan Quantification

The selection of an analytical method for the quantification of Irbesartan is critical and depends on the required sensitivity, the nature of the sample matrix, and the available instrumentation. High-Performance Liquid Chromatography (HPLC) coupled with UV detection, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and UV-Visible Spectrophotometry are the most commonly employed techniques. Below is a summary of their performance characteristics for Irbesartan assays.

Table 1: Comparison of LOQ and Key Parameters for Irbesartan Assays

Analytical Method	Sample Matrix	Limit of Quantification (LOQ)	Instrumentation	Key Advantages
HPLC-UV	Bulk Drug / Pharmaceutical Formulation	0.03 µg/mL - 0.24 µg/mL[1]	HPLC with UV/Vis Detector	Cost-effective, robust, widely available.
Human Plasma	0.1 µg/mL	HPLC with UV/Vis Detector	Good for routine analysis of formulations.
LC-MS/MS	Human Plasma	10 ng/mL	LC with Triple Quadrupole MS	High sensitivity and selectivity, ideal for bioanalysis.
Rat Plasma	5.01 ng/mL	LC with Triple Quadrupole MS	Gold standard for pharmacokinetic studies.
UV-Vis Spectrophotometry	Bulk Drug / Pharmaceutical Formulation	1 µg/mL - 3.72 µg/mL	UV/Vis Spectrophotometer	Simple, rapid, and economical for bulk drug analysis.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of analytical methods. The following sections provide representative protocols for the determination of Irbesartan's LOQ using HPLC-UV, LC-MS/MS, and UV-Visible Spectrophotometry.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is suitable for the quantification of Irbesartan in bulk drug and pharmaceutical dosage forms.

a. Instrumentation:

• HPLC system with a UV/Vis detector (e.g., Shimadzu LC-20AT series with SPD-20A UV photodiode array detector)[2]

• C18 analytical column (e.g., Inertsil ODS C-18, 250 x 4.6mm, 5µm)[3]

b. Reagents and Materials:

• Irbesartan reference standard

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Ortho-phosphoric acid (OPA)

• Water (HPLC grade)

c. Chromatographic Conditions:

• Mobile Phase: Methanol: Acetonitrile: 2% OPA (40:40:20, v/v/v)[3]

• Flow Rate: 1.5 mL/min[3]

• Detection Wavelength: 260 nm[3]

• Injection Volume: 20 µL[2]

• Column Temperature: Ambient

d. Preparation of Standard Solutions:

• Stock Solution (1 mg/mL): Accurately weigh 10 mg of Irbesartan reference standard and transfer it to a 10 mL volumetric flask. Dissolve in the mobile phase and make up the volume.[3]

• Working Standard Solutions: Prepare a series of dilutions from the stock solution in the mobile phase to obtain concentrations ranging from the expected LOQ up to a suitable upper limit for the calibration curve.

e. Sample Preparation (for Tablets):

• Weigh and finely powder 20 tablets.

• Transfer a quantity of powder equivalent to 100 mg of Irbesartan to a 100 mL volumetric flask.[2]

• Add approximately 60 mL of mobile phase and sonicate for 15 minutes.[2]

• Make up the volume with the mobile phase, mix well, and centrifuge at 2500 rpm for 10 minutes.[2]

• Filter the supernatant through a 0.22 µm nylon membrane filter.[2]

• Dilute the filtered solution with the mobile phase to a suitable concentration for analysis.

f. Determination of LOQ: The LOQ is determined as the lowest concentration of the analyte that can be quantified with acceptable precision and accuracy. This is typically established by analyzing a series of low-concentration standards and assessing the signal-to-noise ratio (commonly a ratio of 10:1) or by determining the concentration at which the coefficient of variation (%CV) of replicate measurements is within an acceptable range (e.g., ≤ 20%).

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This highly sensitive and selective method is ideal for the quantification of Irbesartan in biological matrices such as human plasma.

a. Instrumentation:

• LC-MS/MS system (e.g., AB Sciex API-3000 mass spectrometer with a TurboIonSpray™ interface)

• C18 analytical column (e.g., Hypersil GOLD C18, 100 x 4.6 mm, 5 µm)[4]

b. Reagents and Materials:

• Irbesartan reference standard

• Irbesartan-d4 (internal standard, IS)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Human plasma (drug-free)

• Solid Phase Extraction (SPE) cartridges

c. Chromatographic and Mass Spectrometric Conditions:

• Mobile Phase: Methanol: 0.2% Formic acid in water (85:15, v/v)

• Flow Rate: 0.70 mL/min

• Ionization Mode: Positive Electrospray Ionization (ESI)

• MS/MS Transitions:

  • Irbesartan: m/z 429.3 → 195.1[5]

  • Irbesartan-d4 (IS): m/z 433.5 → 207.0

d. Preparation of Standard and Quality Control (QC) Samples:

• Stock Solutions (1 mg/mL): Prepare separate stock solutions of Irbesartan and Irbesartan-d4 in methanol.

• Working Standard and QC Solutions: Prepare serial dilutions of the Irbesartan stock solution in methanol:water (50:50) to create calibration standards and QC samples at low, medium, and high concentrations.

• Spiked Plasma Samples: Spike drug-free human plasma with the working standard and QC solutions to achieve the desired concentrations.

e. Sample Preparation (Solid Phase Extraction - SPE):

• Condition the SPE cartridges with methanol followed by water.

• Load the plasma sample (e.g., 0.5 mL) onto the cartridge.

• Wash the cartridge with a suitable solvent to remove interferences.

• Elute the analyte and internal standard with methanol.

• Evaporate the eluate to dryness under a stream of nitrogen.

• Reconstitute the residue in the mobile phase for injection.

f. Determination of LOQ: The LOQ is the lowest concentration on the calibration curve that can be measured with acceptable precision (≤ 20% CV) and accuracy (within ±20% of the nominal concentration).

UV-Visible Spectrophotometry

This is a simple and cost-effective method for the quantification of Irbesartan in bulk drug and simple pharmaceutical formulations.

a. Instrumentation:

• UV-Visible Spectrophotometer (e.g., ELICO UV-Visible spectrophotometer, model ELS 163)

b. Reagents and Materials:

• Irbesartan reference standard

• Methanol (AR grade) or 0.1N Hydrochloric acid[6]

c. Method:

• Solvent: Methanol or 0.1N HCl[6]

• Wavelength of Maximum Absorbance (λmax): Approximately 224-270 nm, depending on the solvent.[6]

d. Preparation of Standard Solutions:

• Stock Solution (1 mg/mL): Accurately weigh 100 mg of Irbesartan and dissolve it in 100 mL of the chosen solvent.

• Working Standard Solutions: Prepare a series of dilutions from the stock solution to obtain concentrations for the calibration curve (e.g., 4-12 µg/mL).

e. Sample Preparation (for Tablets):

• Prepare a sample solution from the tablet powder in the same manner as for the standard, aiming for a final concentration within the linear range of the method.

f. Determination of LOQ: The LOQ can be determined based on the standard deviation of the response and the slope of the calibration curve, as per ICH guidelines.

Visualizing the Methodologies and Mechanism of Action

To further clarify the experimental processes and the pharmacological context of Irbesartan, the following diagrams are provided.

Irbesartan's Mechanism of Action: The Renin-Angiotensin-Aldosterone System (RAAS)

Irbesartan is an angiotensin II receptor blocker (ARB) that exerts its therapeutic effect by selectively inhibiting the binding of angiotensin II to the AT1 receptor.[7][8] This blockade disrupts the renin-angiotensin-aldosterone system (RAAS), a critical pathway in the regulation of blood pressure and fluid balance.[9][10][11]

Caption: Irbesartan blocks the AT1 receptor, preventing Angiotensin II's effects.

Experimental Workflow: LOQ Determination by HPLC-UV

The following diagram illustrates the typical workflow for determining the LOQ of Irbesartan in a pharmaceutical formulation using HPLC-UV.

Caption: Workflow for Irbesartan LOQ determination using HPLC-UV.

Logical Relationship: Selecting an Analytical Method

The choice of an analytical method for Irbesartan quantification is guided by a balance of sensitivity requirements, sample complexity, and available resources.

Caption: Decision tree for selecting an Irbesartan analytical method.

References

• 1. jetir.org [jetir.org]
• 2. globalresearchonline.net [globalresearchonline.net]
• 3. pharmacophorejournal.com [pharmacophorejournal.com]
• 4. jocpr.com [jocpr.com]
• 5. LC-MS/MS ASSAY FOR IRBESARTAN IN HUMAN PLASMA USING SOLID PHASE EXTRACTION TECHNIQUE: A PHARMACOKINETIC STUDY | Semantic Scholar [semanticscholar.org]
• 6. jchr.org [jchr.org]
• 7. go.drugbank.com [go.drugbank.com]
• 8. What is the mechanism of Irbesartan? [synapse.patsnap.com]
• 9. researchgate.net [researchgate.net]
• 10. Renin–angiotensin system - Wikipedia [en.wikipedia.org]
• 11. Physiology, Renin Angiotensin System - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

comparative recovery of Irbesartan-d4 using different extraction methods

For researchers, scientists, and professionals in drug development, the efficient and accurate quantification of therapeutic agents and their metabolites is paramount. The choice of extraction method for sample preparation is a critical step that directly impacts the reliability of bioanalytical results. This guide provides a comparative overview of three common extraction techniques—Solid-Phase Extraction (SPE), Protein Precipitation (PP), and Liquid-Liquid Extraction (LLE)—for the recovery of Irbesartan-d4, a deuterated internal standard of the antihypertensive drug Irbesartan.

This comparison is based on a review of published experimental data, offering insights into the relative performance of each method. The selection of an optimal extraction technique is contingent on various factors, including the desired recovery rate, sample matrix complexity, throughput requirements, and cost considerations.

Comparative Recovery Data

The following table summarizes the reported recovery percentages for Irbesartan-d4 and its non-deuterated counterpart, Irbesartan, using different extraction methodologies. It is important to note that the recovery of an internal standard like Irbesartan-d4 is expected to be comparable to that of the parent drug, Irbesartan.

Extraction Method	Analyte	Mean Recovery (%)	Solvent/Cartridge	Reference
Solid-Phase Extraction (SPE)	Irbesartan	99.76%	Isolute CN cartridge	[1]
Protein Precipitation (PP)	Irbesartan	90.9%	Acetonitrile	[2]
Liquid-Liquid Extraction (LLE)	Irbesartan-d4	64.4%	Diethyl ether: Dichloromethane (70:30 v/v)	[3]
Liquid-Liquid Extraction (LLE)	Irbesartan	54.62% - 70.76%	Ethyl acetate: n-Hexane (80:20 v/v)	[4]
Liquid-Liquid Extraction (LLE)	Irbesartan	73.3% - 77.1%	Diethyl ether: Dichloromethane (7:3 v/v)	[5]
Liquid-Liquid Extraction (LLE)	Irbesartan	97.28%	Acetonitrile (1:1 v/v)	[6]

Experimental Workflows

The general experimental workflows for each extraction method are depicted in the diagrams below. These flowcharts illustrate the key steps involved in isolating the analyte of interest from a biological matrix, typically plasma.

Comparative workflows for SPE, PP, and LLE.

Experimental Protocols

Below are the detailed methodologies for the key experiments cited in this guide.

Solid-Phase Extraction (SPE)

A study reporting high recovery of Irbesartan utilized a solid-phase extraction technique with a cyanide (CN) bonded silica sorbent.[1]

• Cartridge Conditioning: The Isolute CN cartridge (100 mg) was conditioned prior to sample loading.

• Sample Loading: The plasma sample containing Irbesartan was loaded onto the conditioned cartridge.

• Washing: The cartridge was washed to remove endogenous interferences.

• Elution: Irbesartan and the internal standard were eluted from the cartridge. The eluate was then prepared for analysis.

• Analysis: The extracted sample was analyzed by High-Performance Liquid Chromatography (HPLC) with fluorescence detection.

Protein Precipitation (PP)

A simple and rapid protein precipitation method demonstrated high recovery of Irbesartan.[2]

• Sample Preparation: An aliquot of 50 μL of human plasma was used.

• Precipitation: A simple protein precipitation was performed using acetonitrile.

• Separation: The sample was then separated on a Zorbax SB C18 column.

• Analysis: The quantification of Irbesartan was carried out using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Liquid-Liquid Extraction (LLE)

A bioanalytical method for the simultaneous estimation of Irbesartan and Hydrochlorothiazide in human plasma employed a liquid-liquid extraction technique.[3]

• Sample Preparation: Human plasma samples were used.

• Extraction: Analytes were recovered using a mixture of diethyl ether and dichloromethane (70:30 v/v).

• Separation: The extracted analytes were separated on an Ace 5 C18 column.

• Analysis: Quantification was performed using LC-MS/MS. A mean recovery of 64.4% was reported for the Irbesartan-d4 internal standard.[3]

Another LLE method for Irbesartan in human plasma utilized a different solvent system.[6]

• Extraction: The drug was extracted from plasma using acetonitrile (1:1 v/v).

• Analysis: The separation and quantification were performed by HPLC. This method reported a high mean recovery of 97.28% for Irbesartan.[6]

Conclusion

The choice of extraction method for Irbesartan-d4 significantly influences recovery rates. Based on the available data, Solid-Phase Extraction and Protein Precipitation appear to offer the highest recoveries for Irbesartan, suggesting they would be highly effective for its deuterated analog as well. While Liquid-Liquid Extraction is a viable option, the recovery can be more variable depending on the solvent system employed. Researchers should consider the specific requirements of their assay, including sensitivity, selectivity, and throughput, when selecting the most appropriate extraction strategy.

References

• 1. researchgate.net [researchgate.net]
• 2. jocpr.com [jocpr.com]
• 3. researchgate.net [researchgate.net]
• 4. americanlaboratory.com [americanlaboratory.com]
• 5. jetir.org [jetir.org]
• 6. Development and validation of reverse phase HPLC method for determination of angiotensin receptor blocking agent irbesartan in plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Irbesartan-d4: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper disposal of chemical reagents is a critical component of laboratory safety and regulatory compliance. This guide provides essential, step-by-step procedures for the safe disposal of Irbesartan-d4, a deuterated analog of the angiotensin II receptor antagonist, Irbesartan. Due to its use in research and its potential hazards, specific protocols must be followed to ensure the safety of personnel and the protection of the environment.

Immediate Safety and Handling

Before initiating any disposal procedures, it is imperative to handle Irbesartan-d4 with appropriate personal protective equipment (PPE). The Safety Data Sheet (SDS) for Irbesartan-d4 indicates that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Therefore, at a minimum, personnel should wear safety glasses, chemical-resistant gloves, and a lab coat. All handling of the solid material should be performed in a well-ventilated area or a chemical fume hood to avoid inhalation of dust.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative and qualitative information for Irbesartan-d4.

Property	Value	Source
CAS Number	1216883-23-6	Safety Data Sheet
Molecular Formula	C₂₅H₂₄D₄N₆O	Safety Data Sheet
Appearance	Solid	Safety Data Sheet
Known Hazards	Skin Irritant, Eye Irritant, Respiratory Irritant	Safety Data Sheet
Storage	Store in a cool, dry, and well-ventilated place.	Safety Data Sheet
Disposal Recommendation	Do not dispose of with household garbage or into the sewage system. Must be disposed of according to official regulations.	Safety Data Sheet

Step-by-Step Disposal Protocol

The disposal of Irbesartan-d4, as a research-grade chemical, requires a conservative approach that treats the compound as potentially hazardous waste, even if it is not explicitly listed as such under the Resource Conservation and Recovery Act (RCRA).

Step 1: Waste Identification and Segregation

• Characterize the Waste: All waste containing Irbesartan-d4, including pure compound, contaminated labware (e.g., vials, spatulas, weigh boats), and used PPE, must be considered chemical waste.

• Segregate the Waste: Do not mix Irbesartan-d4 waste with other waste streams, such as regular trash, biohazardous waste, or sharps. It should be collected in a dedicated, clearly labeled hazardous waste container.

Step 2: Containerization and Labeling

• Select an Appropriate Container: Use a chemically resistant, sealable container for collecting Irbesartan-d4 waste. The container must be in good condition and compatible with the waste.

• Label the Container: The waste container must be labeled with the words "Hazardous Waste," the full chemical name "Irbesartan-d4," and the specific hazards (e.g., "Irritant"). Include the date when the first piece of waste was added to the container.

Step 3: On-site Accumulation

• Store Safely: Store the sealed waste container in a designated satellite accumulation area within the laboratory. This area should be under the control of the laboratory personnel and away from general traffic.

• Follow Accumulation Limits: Adhere to the regulations regarding the maximum volume of hazardous waste and the maximum time it can be stored in a satellite accumulation area before being transferred to a central storage facility.

Step 4: Professional Disposal

• Engage a Licensed Waste Vendor: The disposal of Irbesartan-d4 must be handled by a licensed and reputable hazardous waste disposal company. These companies are equipped to transport and dispose of chemical waste in accordance with federal, state, and local regulations.

• Incineration is Preferred: For non-hazardous pharmaceutical and research chemical waste, high-temperature incineration is the environmentally preferred disposal method. This ensures the complete destruction of the compound.

• Documentation: Retain all documentation, including waste manifests, provided by the disposal vendor. This documentation is crucial for regulatory compliance and serves as a record of proper disposal.

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper disposal of Irbesartan-d4.

Caption: Disposal workflow for Irbesartan-d4.

By adhering to these procedures, laboratories can ensure the safe and compliant disposal of Irbesartan-d4, thereby protecting their personnel and the environment. It is the responsibility of every researcher to be knowledgeable about and to follow the proper waste disposal protocols for all chemicals used in their work. Always consult your institution's Environmental Health and Safety (EHS) department for specific guidance and requirements.

Personal protective equipment for handling Irbesartan-d4

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount. This guide provides immediate and essential information for the safe handling and disposal of Irbesartan-d4, a deuterated analog of the angiotensin II receptor blocker, Irbesartan. Adherence to these protocols is critical for minimizing exposure risk and ensuring a secure laboratory environment.

Hazard Identification and Safety Precautions

Irbesartan-d4 is classified as a hazardous substance. The primary routes of exposure are inhalation, skin contact, and eye contact.

Key Hazards:

• Skin Irritation: Causes skin irritation upon contact.

• Serious Eye Irritation: Can cause serious eye irritation.

• Respiratory Irritation: May cause respiratory irritation if inhaled as a dust or aerosol.

Precautionary Statements:

• Avoid breathing dust, fume, gas, mist, vapors, or spray.

• Wash hands and any exposed skin thoroughly after handling.

• Use only outdoors or in a well-ventilated area.

• Wear protective gloves, protective clothing, eye protection, and face protection.

• Store in a well-ventilated place and keep the container tightly closed.

• Store locked up.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against accidental exposure. The following table summarizes the recommended PPE for handling Irbesartan-d4.

PPE Category	Item	Specification/Standard	Purpose
Eye and Face Protection	Safety Glasses with Side Shields	ANSI Z87.1 or EN 166	Protects eyes from dust particles and splashes.
Face Shield	-	Recommended when there is a significant risk of splashing.
Hand Protection	Chemical-Resistant Gloves	ASTM F739	Prevents skin contact with the compound. Nitrile gloves are a suitable initial choice for incidental contact. For prolonged or immersive contact, glove selection should be based on chemical compatibility testing. Always inspect gloves for tears or punctures before and during use.
Body Protection	Laboratory Coat	-	Protects skin and personal clothing from contamination.
Respiratory Protection	Particulate Respirator	NIOSH-approved N95, P95, or P100; or EU FFP2 or FFP3	Required when handling the powder outside of a certified chemical fume hood or other ventilated enclosure to prevent inhalation of dust. The level of protection should be chosen based on a risk assessment of the specific procedure.

Operational Plan: Step-by-Step Handling Procedure

Following a standardized operational plan minimizes the risk of exposure and contamination.

Workflow for Handling Irbesartan-d4

Operational workflow for handling Irbesartan-d4.

Experimental Protocol: Weighing and Solution Preparation

• Preparation: Designate a work area within a certified chemical fume hood. Assemble all necessary materials, including Irbesartan-d4, spatulas, weigh boats, vials, and the chosen solvent.

• PPE: Don a lab coat, safety glasses with side shields, and appropriate chemical-resistant gloves. If not working in a fume hood, a particulate respirator is mandatory.

• Weighing: Carefully weigh the desired amount of Irbesartan-d4 powder onto a weigh boat. Use gentle movements to avoid creating dust.

• Transfer: Transfer the weighed powder into the receiving vial.

• Dissolution: If making a solution, slowly add the solvent to the vial containing the powder. Cap the vial and mix gently until the solid is fully dissolved.

• Cleanup: Decontaminate the spatula, weigh boat, and work surface with a suitable solvent. Dispose of all contaminated disposable items as hazardous waste.

• Post-Handling: Remove PPE and wash hands thoroughly.

Disposal Plan

Proper disposal of Irbesartan-d4 and any contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

Disposal Decision Tree

Decision tree for the disposal of Irbesartan-d4 waste.

Disposal Protocol:

• Waste Segregation: All materials contaminated with Irbesartan-d4, including gloves, weigh boats, pipette tips, and excess compound, must be collected in a designated, sealed, and clearly labeled hazardous waste container.

• Waste Classification: While Irbesartan is not specifically listed as a P- or U-listed hazardous waste by the EPA, it is prudent to manage it as a non-hazardous pharmaceutical waste that requires incineration. However, consult your institution's Environmental Health and Safety (EHS) department for specific guidance on waste classification and disposal procedures, as local regulations may vary.

• Empty Containers: Empty containers that held Irbesartan-d4 should be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous waste. The rinsed container can then be disposed of as non-hazardous laboratory glass.

• Spill Cleanup: In the event of a spill, wear the appropriate PPE, cover the spill with an absorbent material, and collect it into a sealed container for hazardous waste disposal. Decontaminate the spill area thoroughly.

By implementing these safety and handling procedures, researchers can significantly mitigate the risks associated with working with Irbesartan-d4, fostering a safe and productive research environment. Always consult your institution's specific safety protocols and the Safety Data Sheet (SDS) for the most current and detailed information.